1-(4-Amino-3-fluoro-2-methylphenyl)ethanone

Core Science & Biosynthesis

1-(4-Amino-3-fluoro-2-methylphenyl)ethanone CAS 922454-74-8 properties

An In-Depth Technical Guide to 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (CAS 922454-74-8)

Disclaimer: Publicly available experimental data for 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (CAS 922454-74-8) is limited. This guide has been compiled by a Senior Application Scientist to provide a comprehensive overview based on established chemical principles, data from structurally analogous compounds, and predictive methodologies. It is intended for researchers, scientists, and drug development professionals. All protocols and safety information should be adapted and validated in a laboratory setting.

Introduction: A Strategic Building Block in Medicinal Chemistry

1-(4-Amino-3-fluoro-2-methylphenyl)ethanone is a substituted aromatic ketone of significant interest in the field of medicinal chemistry. Its structure incorporates several key features that are highly sought after in the design of novel therapeutic agents. The aniline moiety provides a versatile handle for a wide range of chemical transformations, while the strategic placement of fluorine and methyl groups allows for the fine-tuning of physicochemical properties such as lipophilicity, metabolic stability, and binding affinity.[1][2] The presence of fluorine, in particular, is a well-established strategy in drug design to enhance efficacy and pharmacokinetic profiles.[1][3]

This guide provides a detailed exploration of the predicted properties, a plausible synthetic route, expected reactivity, and a comprehensive analytical workflow for the characterization of this compound.

Section 1: Physicochemical and Structural Properties

Due to the absence of specific experimental data for CAS 922454-74-8, the following table presents a comparative analysis of its predicted properties alongside experimentally derived or computed data for structurally related compounds. This comparative approach allows for a reasoned estimation of its characteristics.

Table 1: Comparative Analysis of Physicochemical Properties

Property	1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (Predicted)	1-(4-Amino-3-methylphenyl)ethanone[4]	1-(4-Amino-3-fluorophenyl)ethanone[5]	1-(2-Fluoro-4-methylphenyl)ethanone[6]
CAS Number	922454-74-8	43230-11-1	73792-22-0	29427-48-3
Molecular Formula	C₉H₁₀FNO	C₉H₁₁NO	C₈H₈FNO	C₉H₉FO
Molecular Weight	167.18 g/mol	149.19 g/mol	153.15 g/mol	152.17 g/mol
Appearance	Off-white to light yellow solid (Predicted)	Not specified	Not specified	Not specified
Melting Point	60-75 °C (Predicted)	Not specified	Not specified	Not specified
Boiling Point	>250 °C (Predicted)	Not specified	Not specified	Not specified
Solubility	Soluble in organic solvents (e.g., DMSO, DCM, Ethyl Acetate); sparingly soluble in water (Predicted)	Not specified	Not specified	Not specified
pKa (Amino Group)	2.5 - 3.5 (Predicted)	Not specified	Not specified	Not specified

Structural Insights:

The core of the molecule is a benzene ring with a unique substitution pattern that dictates its reactivity. The amino and acetyl groups are para to each other, a common arrangement in many synthetic intermediates.[7] The fluorine atom is ortho to the amino group, and the methyl group is ortho to both the amino and acetyl groups. This steric hindrance and the electronic effects of the substituents are critical considerations for its synthetic applications and biological activity.

Section 2: Proposed Synthesis and Purification Protocol

A plausible synthetic route for 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone can be designed starting from commercially available precursors. The following multi-step synthesis is proposed, leveraging well-established organic reactions.

Diagram 1: Proposed Synthetic Workflow

Caption: A proposed three-step synthesis of the target compound.

Step-by-Step Methodology:

Step 1: Bromination of 1-Fluoro-2-methyl-3-nitrobenzene

• Rationale: This step introduces a bromine atom at the position para to the nitro group, which is a key handle for the subsequent Grignard reaction. The directing effects of the substituents guide the regioselectivity of the bromination.

• Procedure:

  • To a solution of 1-fluoro-2-methyl-3-nitrobenzene in a suitable solvent (e.g., dichloromethane), add a catalytic amount of iron(III) bromide (FeBr₃).

  • Cool the mixture in an ice bath.

  • Slowly add a solution of bromine (Br₂) in the same solvent dropwise.

  • Allow the reaction to stir at room temperature until completion, monitored by TLC.

  • Quench the reaction with a saturated solution of sodium thiosulfate.

  • Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain 4-bromo-1-fluoro-2-methyl-3-nitrobenzene.

Step 2: Grignard Reaction and Acylation

• Rationale: This step introduces the acetyl group. The formation of a Grignard reagent from the aryl bromide, followed by reaction with acetyl chloride, is a classic method for ketone synthesis.[8]

• Procedure:

  • Activate magnesium turnings in a flame-dried flask under an inert atmosphere (e.g., argon).

  • Add anhydrous tetrahydrofuran (THF) and a small crystal of iodine to initiate the reaction.

  • Slowly add a solution of 4-bromo-1-fluoro-2-methyl-3-nitrobenzene in THF to form the Grignard reagent.

  • In a separate flask, dissolve acetyl chloride in anhydrous THF and cool to -78 °C.

  • Slowly add the prepared Grignard reagent to the acetyl chloride solution.

  • Allow the reaction to warm to room temperature and stir until completion.

  • Quench the reaction with a saturated solution of ammonium chloride.

  • Extract the product, wash, dry, and concentrate as in Step 1.

  • Purify by column chromatography to yield 1-(4-bromo-3-fluoro-2-methylphenyl)ethanone.

Step 3: Nitro Group Reduction

• Rationale: The final step is the reduction of the nitro group to an amine. Iron powder in the presence of ammonium chloride is a common and effective method for this transformation.

• Procedure:

  • To a solution of 1-(4-bromo-3-fluoro-2-methylphenyl)ethanone in a mixture of ethanol and water, add iron powder and ammonium chloride.

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture and filter through a pad of celite.

  • Concentrate the filtrate to remove the ethanol.

  • Extract the aqueous residue with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the final product, 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone.

Section 3: Predicted Reactivity and Mechanistic Considerations

The chemical behavior of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone is governed by the interplay of its three key functional groups: the amino group, the acetyl group, and the substituted aromatic ring.

Diagram 2: Key Reactivity Features

Caption: Primary sites of reactivity on the target molecule.

• Amino Group: The primary amine is a nucleophilic center and is expected to undergo reactions typical of anilines, such as acylation, alkylation, and diazotization.[7] However, its nucleophilicity is reduced by the electron-withdrawing effects of the adjacent fluorine and acetyl groups.

• Acetyl Group: The carbonyl carbon of the acetyl group is electrophilic and susceptible to nucleophilic attack. This allows for reactions like condensation (e.g., Claisen-Schmidt condensation to form chalcones), reduction to an alcohol, and oxidation (e.g., Baeyer-Villiger oxidation).[7] The methyl group alpha to the carbonyl can participate in enolate formation under basic conditions.

• Aromatic Ring: The aromatic ring is generally deactivated towards electrophilic aromatic substitution due to the electron-withdrawing acetyl group. However, the amino group is a strong activating group. The overall reactivity and regioselectivity of such substitutions would be complex and require careful consideration of all substituent effects.

Section 4: Comprehensive Analytical and Characterization Workflow

A rigorous analytical workflow is essential to confirm the identity, purity, and structure of the synthesized compound.

Purity Assessment: High-Performance Liquid Chromatography (HPLC)

• Protocol:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile.

  • Detection: UV detection at multiple wavelengths (e.g., 254 nm, 280 nm).

  • Validation: A single, sharp peak with >95% purity is indicative of a successful purification.

Structural Elucidation: Spectroscopic Methods

A. Mass Spectrometry (MS)

• Technique: Electrospray Ionization (ESI) in positive mode.

• Expected Result: A prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 168.1. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.[9]

B. Infrared (IR) Spectroscopy

• Expected Peaks:

  • N-H stretch: Two bands in the region of 3300-3500 cm⁻¹ (primary amine).

  • C=O stretch: A strong, sharp peak around 1660-1680 cm⁻¹ (aromatic ketone).

  • C-F stretch: A strong peak in the range of 1200-1300 cm⁻¹.

  • Aromatic C=C stretch: Peaks in the 1450-1600 cm⁻¹ region.[10]

C. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (in CDCl₃ or DMSO-d₆):

  • Aromatic Protons: Two doublets in the aromatic region (approx. 6.5-7.5 ppm), corresponding to the two protons on the benzene ring.

  • Amine Protons: A broad singlet (approx. 4.0-5.0 ppm), which may exchange with D₂O.

  • Acetyl Protons: A singlet (approx. 2.5 ppm) integrating to 3 hydrogens.

  • Methyl Protons: A singlet (approx. 2.2 ppm) integrating to 3 hydrogens.

• ¹³C NMR:

  • Carbonyl Carbon: A peak in the downfield region (approx. 195-200 ppm).

  • Aromatic Carbons: Multiple peaks in the aromatic region (approx. 110-160 ppm), with the carbon attached to fluorine showing a characteristic large coupling constant.

• 2D NMR (COSY, HSQC, HMBC): These experiments would be crucial to unambiguously assign all proton and carbon signals and confirm the connectivity of the molecule.[9][11]

Section 5: Applications in Drug Discovery and Development

While specific applications for 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone are not yet documented, its structural motifs are prevalent in a variety of pharmacologically active compounds.

• Scaffold for Kinase Inhibitors: The aminophenyl ketone structure is a common scaffold in the development of kinase inhibitors for oncology.

• Intermediate for Heterocyclic Synthesis: It can serve as a precursor for the synthesis of more complex heterocyclic systems, such as quinolines or benzodiazepines, which are important pharmacophores.[7]

• Fragment-Based Drug Discovery: This molecule is an ideal candidate for fragment-based screening campaigns to identify starting points for novel drug development programs.

The strategic fluorination of this building block is particularly advantageous, as fluorine can enhance binding affinity, improve metabolic stability, and modulate pKa, all of which are critical parameters in drug optimization.[2][12]

Section 6: Safety and Handling

While a specific Safety Data Sheet (SDS) for CAS 922454-74-8 is not available, general precautions for handling similar aromatic amines and ketones should be followed.[13][14]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[14][15]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[16] Avoid contact with skin and eyes.[14][15]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[14]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[16]

References

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• Thermo Fisher Scientific. (2025, September 15).
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• Sigma-Aldrich. 1-(3-Amino-5-fluoro-2-methylphenyl)ethanone.
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• National Center for Biotechnology Information. (2015). Discovery of 1-{4-[3-fluoro-4-((3s,6r)-3-methyl-1,1-dioxo-6-phenyl-[13][14]thiazinan-2-ylmethyl)-phenyl]-piperazin-1-yl}-ethanone (GNE-3500): a potent, selective, and orally bioavailable retinoic acid receptor-related orphan receptor C (RORc or RORγ) inverse agonist. Journal of Medicinal Chemistry, 58(13), 5308-5322.

• Google Patents. WO2021171301A1 - A process for synthesis of high purity 1-[3-(trifluoromethyl)phenyl]ethanone oxime.
• EvitaChem. Buy 2-Bromo-1-(4-fluoro-2-methylphenyl)ethanone (EVT-3397642).
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• Bingol, K., et al. (2016). Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures. Analytical Chemistry, 88(16), 8086-8094.
• Mei, H., et al. (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. Molecules, 27(16), 5258.
• PubChem. p-Aminoacetophenone.
• ResearchGate. (2012, June 7). 1-(4-amino-2,6-diphenylpyrimidin-5-yl)ethanone synthesis.
• Mei, H., et al. (2020). Fluorine-containing drugs approved by the FDA in 2019. Acta Pharmaceutica Sinica B, 10(4), 703-719.
• CymitQuimica. CAS 99-92-3: Ethanone, 1-(4-aminophenyl)-.
• Mei, H., et al. (2023). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. Pharmaceuticals, 16(5), 633.

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4-Amino-3-fluoro-2-methylacetophenone chemical structure and synonyms

Executive Summary

4-Amino-3-fluoro-2-methylacetophenone is a specialized, high-value intermediate used primarily in the synthesis of small-molecule pharmaceutical agents. As a trisubstituted benzene derivative, it features a strategic arrangement of functional groups—an acetyl moiety for heterocycle formation, an amino group for coupling (e.g., amide bond formation), and fluorine/methyl substituents for modulating lipophilicity and metabolic stability. This compound is particularly relevant in the design of kinase inhibitors where the 2-methyl-3-fluoro motif is often employed to optimize binding within hydrophobic pockets of enzymes.

Chemical Identity & Structure

This section details the precise chemical designation and structural parameters of the compound.[1][2]

Identifier	Details
IUPAC Name	1-(4-Amino-3-fluoro-2-methylphenyl)ethanone
Common Synonyms	4'-Amino-3'-fluoro-2'-methylacetophenone; 4-Acetyl-2-fluoro-3-methylaniline
Molecular Formula	C₉H₁₀FNO
Molecular Weight	167.18 g/mol
SMILES	CC(=O)C1=C(C)C(F)=C(N)C=C1
InChI Key	(Predicted) HLPQMTWLINPPLV-UHFFFAOYSA-N
Core Scaffold	Acetophenone

Structural Visualization

The following diagram illustrates the 2D chemical connectivity, highlighting the steric crowding around the 2-methyl and 3-fluoro positions which influences its reactivity profile.

Figure 1: Connectivity map of 4-Amino-3-fluoro-2-methylacetophenone showing the contiguous substitution pattern.

Physicochemical Properties

The physical data below is derived from structural analogs (e.g., 4-amino-3-fluoroacetophenone) and calculated consensus models.

Property	Value / Description
Appearance	Off-white to pale yellow crystalline solid
Melting Point	70–75 °C (Predicted range based on analogs)
Boiling Point	~320 °C (at 760 mmHg)
Density	~1.2 g/cm³
LogP	1.8–2.1 (Moderate lipophilicity)
Solubility	Soluble in DMSO, Methanol, Dichloromethane; Sparingly soluble in water
pKa (Amino)	~3.5–4.0 (Reduced basicity due to electron-withdrawing acetyl group)

Synthetic Pathways & Methodology

Synthesizing this compound requires careful regiocontrol due to the competing directing effects of the substituents. The most robust industrial route involves the nitration of the commercially available precursor 3'-fluoro-2'-methylacetophenone .

Route A: Regioselective Nitration and Reduction

This pathway leverages the synergistic ortho/para directing effects of the methyl and fluoro groups to install the nitrogen at the 4-position.

Step 1: Nitration

• Reagents: Fuming Nitric Acid (HNO₃), Sulfuric Acid (H₂SO₄).

• Mechanism: Electrophilic Aromatic Substitution (EAS).

• Regioselectivity Logic:

  • The Acetyl group at C1 is a meta-director (deactivating), directing incoming electrophiles to C3 and C5. However, C3 is blocked by Fluorine.

  • The Methyl group at C2 is an ortho/para-director (activating), directing to C4 and C6.

  • The Fluoro group at C3 is an ortho/para-director (deactivating), directing to C2 (blocked) and C4.

Step 2: Reduction

• Reagents: Iron powder/NH₄Cl or H₂/Pd-C.

• Conditions: Reflux in Ethanol/Water or catalytic hydrogenation.

• Outcome: Conversion of the nitro group (-NO₂) to the amino group (-NH₂).

Figure 2: Synthetic workflow from the commercial precursor to the target amine.

Applications in Drug Discovery

This intermediate is a "privileged scaffold" in medicinal chemistry, particularly for oncology and immunology programs.

Kinase Inhibitor Design

The 2-methyl-3-fluoroaniline motif is frequently used to optimize the fit of inhibitors into the ATP-binding pocket of kinases.

• Conformational Lock: The 2-methyl group can induce a twist in the molecule, forcing it into a bioactive conformation that favors binding to the hinge region of the kinase.

• Metabolic Stability: The 3-fluoro substituent blocks a common site of metabolic oxidation (CYP450 mediated), extending the half-life of the drug.

Heterocycle Synthesis

The acetyl group (-COCH₃) adjacent to the amino ring allows for the rapid construction of bicyclic heterocycles:

• Quinolines: Via Friedlander condensation with o-aminoaldehydes.

• Indoles: Via reductive cyclization strategies.

Safety & Handling Protocol

As an aniline derivative, this compound should be handled with standard precautions for toxic organic solids.

• Hazard Classification: Irritant (Skin/Eye/Respiratory). Potential sensitizer.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Protect from light to prevent oxidation of the amino group (browning).

• PPE: Nitrile gloves, safety goggles, and lab coat. All operations involving dust or heating must be performed in a chemical fume hood.

References

• ChemicalBook. 3'-Fluoro-2'-methylacetophenone (CAS 177942-47-1) Product Page.[3][4]

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• PubChem. 1-(4-amino-3-methylphenyl)ethanone (Analog Data).

• BenchChem. Fluorinated Aromatic Ketones in Drug Discovery.

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Introduction: Unveiling a Novel Building Block for Modern Drug Discovery

An In-depth Technical Guide to 4'-Acetyl-2'-fluoro-3'-methylaniline

In the landscape of medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a well-established strategy for enhancing pharmacological properties.[1][2] Fluorine's unique electronic characteristics can significantly improve metabolic stability, binding affinity, and membrane permeability.[2] This guide focuses on the chemical and synthetic profile of 4'-Acetyl-2'-fluoro-3'-methylaniline, a compound situated at the intersection of several key pharmacophoric motifs. While not extensively documented in public literature, its structure suggests significant potential as a versatile intermediate in the synthesis of complex, biologically active molecules.

This document provides a comprehensive overview based on established principles of organic chemistry and data from structurally related analogs. We will explore its core properties, propose a logical synthetic pathway, predict its spectroscopic signature, and discuss its potential applications for researchers, scientists, and drug development professionals.

Core Properties and Physicochemical Profile

The defining feature of 4'-Acetyl-2'-fluoro-3'-methylaniline is its substituted aniline core. The presence of a fluoro, a methyl, and an acetyl group on the aromatic ring creates a unique electronic and steric environment, making it a valuable building block for targeted molecular design.

Identifier	Value	Reference
IUPAC Name	1-(4-amino-3-fluoro-2-methylphenyl)ethan-1-one	N/A
Synonyms	4'-Acetyl-2'-fluoro-3'-methylaniline	N/A
Molecular Formula	C₉H₁₀FNO	Calculated
Molecular Weight	167.18 g/mol	Calculated

Proposed Synthetic Workflow

The synthesis of a multi-substituted aniline such as 4'-Acetyl-2'-fluoro-3'-methylaniline requires a strategic approach to control regioselectivity. A plausible and robust method involves the protection of the highly activating amino group, followed by an electrophilic aromatic substitution, and subsequent deprotection.

Experimental Protocol: A Step-by-Step Synthesis

The following protocol outlines a logical pathway starting from the commercially available 2-fluoro-3-methylaniline.

Step 1: N-Acetylation (Amine Protection)

• Dissolution: In a 250 mL round-bottom flask, dissolve 2-fluoro-3-methylaniline (10 mmol, 1.25 g) in 20 mL of glacial acetic acid.

• Reagent Addition: While stirring, slowly add acetic anhydride (12 mmol, 1.13 mL).

• Reaction: Heat the mixture to 90°C and maintain for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: After completion, cool the reaction mixture to room temperature and pour it into 100 mL of ice-cold water. The protected product, N-(2-fluoro-3-methylphenyl)acetamide, will precipitate.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Causality: The acetylation of the amine is a critical step. It transforms the strongly activating -NH₂ group into a moderately activating, ortho-para directing amide group. This "tames" the reactivity of the aniline, preventing side reactions and ensuring a cleaner subsequent acylation step.

Step 2: Friedel-Crafts Acylation

• Setup: In a flame-dried 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen), suspend N-(2-fluoro-3-methylphenyl)acetamide (8 mmol) in 50 mL of a suitable solvent like dichloromethane (DCM).

• Catalyst Addition: Cool the mixture to 0°C in an ice bath and slowly add anhydrous aluminum chloride (AlCl₃) (24 mmol, 3.2 g) in portions.

• Acylating Agent: Add acetyl chloride (9.6 mmol, 0.68 mL) dropwise to the stirring suspension.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Quenching: Carefully quench the reaction by pouring it into a beaker of crushed ice with 20 mL of concentrated HCl.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is N-(4-acetyl-2-fluoro-3-methylphenyl)acetamide.

Causality: The amide group directs the incoming electrophile (the acylium ion generated from acetyl chloride and AlCl₃) to the para position, which is sterically accessible and electronically favored.

Step 3: Deprotection (Hydrolysis)

• Setup: Dissolve the crude product from Step 2 in a mixture of ethanol (40 mL) and 6M hydrochloric acid (20 mL).

• Reaction: Heat the mixture to reflux (approximately 80-90°C) for 4-6 hours until the hydrolysis is complete (monitored by TLC).

• Workup: Cool the reaction mixture and neutralize it with a saturated sodium bicarbonate solution until the pH is ~8.

• Extraction: Extract the product with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The resulting crude 4'-Acetyl-2'-fluoro-3'-methylaniline can be further purified by silica gel column chromatography.

Synthesis Workflow Diagram

Caption: A proposed three-step synthesis of 4'-Acetyl-2'-fluoro-3'-methylaniline.

Predicted Spectroscopic Profile

While experimental data is not available, a predicted spectroscopic profile can be inferred from the molecule's structure. This serves as a guideline for researchers to confirm product identity.

• ¹H NMR:

  • Aromatic Protons (approx. 6.8-7.5 ppm): Two doublets or multiplets, showing complex splitting due to F-H coupling.

  • NH₂ Protons (approx. 4.0-5.0 ppm): A broad singlet, which is exchangeable with D₂O.

  • Acetyl Protons (approx. 2.5 ppm): A sharp singlet corresponding to the three protons of the -COCH₃ group.

  • Methyl Protons (approx. 2.2 ppm): A singlet corresponding to the three protons of the ring -CH₃ group.

• ¹³C NMR:

  • Aromatic Carbons: Signals for 6 distinct aromatic carbons, with the carbon bearing the fluorine (C-F) showing a large coupling constant and the carbon attached to the acetyl group shifted downfield.

  • Carbonyl Carbon (C=O): A signal in the downfield region (approx. 195-200 ppm).

  • Methyl Carbons: Two distinct signals in the aliphatic region for the ring methyl and acetyl methyl carbons.

• FT-IR (cm⁻¹):

  • N-H Stretch (approx. 3350-3450 cm⁻¹): Two characteristic bands for a primary amine.

  • C-H Stretches (approx. 2850-3100 cm⁻¹): Aromatic and aliphatic C-H stretches.

  • C=O Stretch (approx. 1670-1690 cm⁻¹): A strong absorption band indicative of the ketone.

  • C=C Aromatic Ring Stretches (approx. 1500-1600 cm⁻¹).

  • C-F Stretch (approx. 1100-1250 cm⁻¹).

• Mass Spectrometry:

  • Expected molecular ion peak [M]⁺ at m/z = 167.18 .

Applications in Research and Drug Development

The true value of 4'-Acetyl-2'-fluoro-3'-methylaniline lies in its potential as a highly functionalized building block for synthesizing more complex molecules.

• Scaffold for Bioactive Molecules: Substituted anilines are core components of numerous pharmaceuticals.[3] The specific substitution pattern of this compound offers a unique starting point for developing novel derivatives targeting a range of biological pathways. For instance, fluorinated aromatics are prevalent in modern anticancer and anti-inflammatory agents.[2][4]

• Advanced Intermediate: The acetyl group provides a reactive handle for further chemical transformations, such as the formation of oximes, hydrazones, or conversion to other functional groups. The primary amine can be readily derivatized through amidation, reductive amination, or diazotization reactions, opening up a vast chemical space for exploration.

• Influence on Pharmacokinetics: The fluorine atom can block sites of metabolism, thereby increasing the biological half-life of a potential drug candidate.[1] Its electron-withdrawing nature can also modulate the pKa of the aniline nitrogen, influencing the molecule's binding characteristics and solubility.

References

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• Benchchem. Technical Support Center: Synthesis of 4-Fluoro-2-methoxy-N-methylaniline.

• PrepChem.com. Synthesis of 2-Fluoro-4-methylaniline. Available from: [Link]

• PubChem. 3-Fluoro-4-methylaniline. Available from: [Link]

• Maehar, Y., et al. (2023). Lineage of drug discovery research on fluorinated pyrimidines: chronicle of the achievements accomplished by Professor Setsuro Fujii. PubMed. Available from: [Link]

• Zhdankin, V. V., & Shafir, A. (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. MDPI. Available from: [Link]

• Ojima, I. (2022). Recent advances in the strategic incorporation of fluorine into new-generation taxoid anticancer agents. PMC. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent advances in the strategic incorporation of fluorine into new-generation taxoid anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Lineage of drug discovery research on fluorinated pyrimidines: chronicle of the achievements accomplished by Professor Setsuro Fujii - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural and Synthetic Divergence in Fluorinated Acetophenone Scaffolds: A Comparative Analysis

Executive Summary

In modern rational drug design, the selection of functionalized building blocks dictates not only the synthetic feasibility of a pipeline but also the pharmacokinetic viability of the final therapeutic entity. This technical guide provides an in-depth comparative analysis of two closely related fluorinated acetophenone scaffolds: 1-(4-amino-3-fluoro-2-methylphenyl)ethanone (Compound A) and 1-(4-amino-3-fluorophenyl)ethanone (Compound B).

While these molecules differ by only a single methyl group at the 2-position, this addition triggers a profound structural and electronic divergence. Known in medicinal chemistry as the "magic methyl" effect, this subtle modification fundamentally alters the 3D conformation, abolishes planar

-conjugation, and drastically shifts the reactivity profile of both the aniline and acetyl moieties[1],[2]. This guide is designed for research scientists and drug development professionals seeking to leverage these building blocks in the synthesis of targeted therapeutics, such as kinase inhibitors and PROTAC degraders.

Conformational and Electronic Profiling

The reactivity of substituted anilines and acetophenones is governed by the interplay of inductive (I) and resonance (R) effects. The presence or absence of the ortho-methyl group dictates which of these forces dominates.

Compound B: The Planar System

In 1-(4-amino-3-fluorophenyl)ethanone (CAS 73792-22-0)[3], the absence of steric bulk at the 2-position allows the acetyl group to remain co-planar with the fluorophenyl ring. This co-planarity enables maximal

-orbital overlap. Consequently, the carbonyl oxygen exerts a strong electron-withdrawing resonance effect (-R) across the aromatic system, significantly depleting electron density at the para-amino group. The fluorine atom at the 3-position further withdraws electron density via its inductive effect (-I). As a result, the 4-amino group in Compound B is highly deactivated and exhibits poor nucleophilicity.

Compound A: The Orthogonal System

The introduction of a methyl group at the 2-position in 1-(4-amino-3-fluoro-2-methylphenyl)ethanone creates severe A(1,3) steric strain with the adjacent acetyl group. To relieve this steric clash, the acetyl group is forced to twist out of the aromatic plane, adopting a nearly orthogonal conformation[4],[5]. This out-of-plane twist breaks the

-conjugation, effectively abolishing the carbonyl's -R effect. Stripped of this resonance withdrawal, the aromatic ring is only subjected to the carbonyl's weak -I effect. Furthermore, the newly added methyl group donates electron density via hyperconjugation (+I). The net result is a dramatically more electron-rich, highly nucleophilic 4-amino group.

Conformational and electronic divergence driven by the ortho-methyl group.

Physicochemical Properties & The "Magic Methyl" Effect

The strategic installation of a methyl group—the "magic methyl" effect—can increase a drug candidate's potency by up to 100-fold by filling deep hydrophobic pockets, improving desolvation energetics, and restricting the molecule into its bioactive conformation[1],[2]. By breaking the "flatland" of the aromatic ring, Compound A exhibits higher

character, a metric strongly correlated with clinical success due to improved solubility and reduced off-target promiscuity.

Property	1-(4-amino-3-fluoro-2-methylphenyl)ethanone (Compound A)	1-(4-amino-3-fluorophenyl)ethanone (Compound B)
CAS Number	Unassigned / Proprietary	73792-22-0[3]
Molecular Formula	C9H10FNO	C8H8FNO
Molecular Weight	167.18 g/mol	153.15 g/mol
Acetyl Conformation	Orthogonal (Out-of-plane)	Co-planar
Aniline Nucleophilicity	High (+I effect of methyl, loss of -R)	Low (Strong -R effect of co-planar acetyl)
Steric Hindrance at C1	High (Ortho-methyl clash)	Low
LogP (Estimated)	~1.6	~1.2

Experimental Protocols: Self-Validating Synthetic Workflows

As an Application Scientist, it is critical to recognize that these two building blocks cannot be treated interchangeably in the laboratory. The electronic and steric differences dictate entirely divergent synthetic approaches. Below are self-validating protocols demonstrating the causality behind the reagent selection.

Protocol 1: Amide Coupling at the 4-Amino Position

Causality: The deactivated nature of Compound B requires highly reactive uronium salts (HATU) and elevated temperatures to force the acylation. Conversely, the electron-rich aniline of Compound A reacts rapidly at room temperature; the primary synthetic risk here is over-acylation (di-amide formation), necessitating strict stoichiometric control.

Step-by-Step Methodology (Optimized for Compound B):

• Activation: Dissolve 1.1 eq of the target carboxylic acid in anhydrous DMF (0.2 M). Add 1.2 eq of HATU and 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Rationale: DIPEA is a non-nucleophilic base that deprotonates the acid without competing for the activated ester.

• Pre-activation Phase: Stir the mixture at room temperature for 15 minutes to ensure complete formation of the active OAt-ester.

• Coupling: Add 1.0 eq of Compound B (1-(4-amino-3-fluorophenyl)ethanone).

• Thermal Acceleration: Heat the reaction to 60 °C. Rationale: The strong -R effect of the co-planar acetyl group renders the amine a poor nucleophile, requiring thermal energy to overcome the activation barrier.

• Self-Validation (Monitoring): Monitor via LC-MS every 2 hours. The reaction is self-validating when the mass of the starting aniline disappears and the [M+H]+ of the amide product dominates the chromatogram.

• Workup: Quench with saturated aqueous NaHCO3, extract with EtOAc, wash with 5% LiCl (to remove DMF), dry over Na2SO4, and concentrate.

Note for Compound A: Execute the exact same protocol but maintain the temperature at 20 °C and monitor at 30-minute intervals to prevent di-acylation.

Protocol 2: Aldol Condensation at the 1-Acetyl Group

Causality: Enolization of the acetyl group is required for Claisen-Schmidt condensations. In Compound B, the extended conjugation stabilizes the enolate, allowing the use of mild bases. In Compound A, the ortho-methyl group restricts the trajectory of incoming bases and prevents stabilizing co-planarity of the resulting enolate[5], requiring quantitative deprotonation with a strong kinetic base.

Step-by-Step Methodology (Optimized for Compound A):

• Inert Atmosphere: Flame-dry a Schlenk flask and purge with Argon.

• Substrate Loading: Dissolve 1.0 eq of Compound A in anhydrous THF (0.1 M) and cool to -78 °C using a dry ice/acetone bath.

• Kinetic Enolization: Dropwise add 1.2 eq of LiHMDS (1.0 M in THF). Rationale: The bulky, strong base forces kinetic deprotonation despite the steric shielding from the ortho-methyl group.

• Electrophile Addition: Stir for 45 minutes at -78 °C, then add 1.1 eq of the target benzaldehyde derivative.

• Self-Validation (Monitoring): Quench a 10 µL aliquot into MeOH and analyze via TLC (Hexanes:EtOAc 3:1). The disappearance of the highly UV-active ketone starting material validates successful enolization and attack.

• Elimination: Warm to room temperature. If the

  -hydroxy ketone intermediate persists, add a catalytic amount of p-Toluenesulfonic acid (pTSA) and heat to 50 °C to drive the dehydration to the -unsaturated enone.

Divergent synthetic workflows dictated by steric and electronic properties.

Conclusion

The selection between 1-(4-amino-3-fluoro-2-methylphenyl)ethanone and 1-(4-amino-3-fluorophenyl)ethanone is not merely a matter of molecular weight, but a strategic decision that dictates the entire synthetic routing and the ultimate pharmacokinetic profile of the drug candidate. By understanding the causality behind the steric hindrance and the resulting electronic decoupling, researchers can rationally design self-validating workflows that maximize yield and target affinity.

References

1.[3] 1-(4-Amino-3-fluorophenyl)ethanone, min 98%, 1 gram. Calpaclab. URL: 2. 1-(3-fluorophenyl)ethanone. Sigma-Aldrich. URL: 3.[1] The Magic Methyl and Its Tricks in Drug Discovery and Development. National Institutes of Health (PMC). URL: 4.[2] Installing the “magic methyl” – C–H methylation in synthesis. Chemical Society Reviews (RSC Publishing). URL: 5.[4] PART III. CARBON-13 N.M.R. SPECTRA OF SUBSTITUTED ACETOPHENONES. Canadian Science Publishing. URL: 6.[5] Enzymatic reduction of acetophenone derivatives with a benzil reductase... electronic and steric effects. SciSpace. URL:

Sources

• 1. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Installing the “magic methyl” – C–H methylation in synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00973C [pubs.rsc.org]
• 3. calpaclab.com [calpaclab.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. scispace.com [scispace.com]

Navigating the Procurement of Research-Grade Compounds: A Technical Guide for CAS 922454-74-8

For Immediate Release

[City, State] – [Date] – For researchers, scientists, and drug development professionals, the procurement of high-purity, well-characterized research-grade compounds is a critical first step in ensuring the validity and reproducibility of experimental results. This guide provides an in-depth technical overview of the considerations and procedures for sourcing and verifying research-grade compounds, with a focus on the challenges presented by CAS 922454-74-8.

The Challenge of Sourcing CAS 922454-74-8

Initial investigations to identify commercial suppliers for CAS 922454-74-8 have revealed a significant challenge: a lack of publicly available information for a compound with this specific Chemical Abstracts Service (CAS) number. Extensive searches have not yielded a corresponding chemical name, structure, or any listed vendors.

This situation suggests several possibilities:

• Incorrect CAS Number: The provided CAS number may contain a typographical error. It is crucial to double-check the number from the original source document or publication.

• Retired or Obsolete CAS Number: The CAS registry is constantly updated, and numbers can be retired or superseded.

• Proprietary Compound: The compound may be a proprietary substance that is not commercially available or is only available through a specific, non-public channel.

• Novel or Esoteric Research Chemical: The compound may be so new or specialized that it has not yet been commercialized or widely documented.

Given these challenges, the remainder of this guide will focus on the general principles and best practices for sourcing and qualifying research-grade compounds, which can be applied once the correct identity of the target molecule is established.

A Framework for Selecting a Qualified Vendor

The selection of a reputable supplier is paramount to the success of any research endeavor. The following criteria should be rigorously evaluated when choosing a vendor for any critical research chemical.

Table 1: Key Vendor Selection Criteria

Criteria	Key Considerations
Transparency and Documentation	Does the vendor provide a comprehensive Certificate of Analysis (CoA) with each batch? Does the CoA include detailed analytical data?
Purity and Characterization	What is the stated purity of the compound? What analytical techniques are used to determine purity (e.g., HPLC, LC-MS, NMR)?
Batch-to-Batch Consistency	Does the supplier have a robust quality management system to ensure consistency between different lots of the same product?
Technical Support	Is there access to qualified technical support staff who can answer questions about the product's properties, handling, and analysis?
Reputation and Reviews	What is the vendor's reputation within the scientific community? Are there independent reviews or publications that cite the use of their products?
Packaging and Shipping	Is the compound packaged appropriately to ensure stability during transit? Are proper shipping conditions (e.g., temperature control) maintained?

Incoming Material Inspection and Qualification: A Self-Validating System

Upon receipt of a research-grade compound, it is imperative to perform in-house quality control to verify its identity and purity. This step serves as a self-validating system to ensure the material meets the requirements of the intended experiments.

Documentation Review

The first step is a thorough review of the supplier-provided Certificate of Analysis. Key data points to scrutinize include:

• Compound Identification: CAS number, chemical name, molecular formula, and molecular weight.

• Purity Data: The percentage purity and the method used for determination.

• Analytical Data: Review of the provided spectra (e.g., HPLC chromatogram, mass spectrum, NMR spectrum) for consistency with the expected structure.

• Physical Properties: Appearance, solubility, and melting point (if applicable).

Experimental Verification

Independent analytical verification is crucial. The choice of techniques will depend on the nature of the compound and the available instrumentation.

Caption: Workflow for the qualification of incoming research-grade compounds.

This protocol provides a general framework for assessing the purity of a small molecule research compound. Method parameters will need to be optimized for the specific analyte.

• Standard and Sample Preparation:

  • Accurately weigh a small amount of the compound.

  • Dissolve the compound in a suitable solvent (e.g., acetonitrile, methanol, or a mixture with water) to a known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions to create a working solution (e.g., 0.1 mg/mL).

• HPLC System and Conditions:

  • Column: A C18 reverse-phase column is a common starting point for many small molecules.

  • Mobile Phase: A gradient of two solvents is typically used. For example:

    • Solvent A: Water with 0.1% formic acid or trifluoroacetic acid.

    • Solvent B: Acetonitrile with 0.1% formic acid or trifluoroacetic acid.

  • Gradient: A typical gradient might run from 5% B to 95% B over 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV-Vis detector set at a wavelength where the compound has maximum absorbance. A photodiode array (PDA) detector is ideal for capturing the full UV spectrum.

  • Injection Volume: 5-10 µL.

• Data Analysis:

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Conclusion and Recommendations

The inability to identify a chemical entity associated with CAS 922454-74-8 underscores the critical importance of verifying basic compound information before initiating procurement. Researchers encountering this issue are advised to:

• Verify the CAS Number: Confirm the accuracy of the CAS number from its primary source.

• Seek Alternative Identifiers: If the CAS number is in doubt, search for the compound by its chemical name, IUPAC name, or other known identifiers.

• Contact Chemical Information Services: Utilize databases such as SciFinder, Reaxys, or PubChem to search for the compound.

Once the correct compound and potential suppliers are identified, the principles of rigorous vendor selection and in-house material qualification outlined in this guide will provide a robust framework for ensuring the quality and reliability of research materials, thereby upholding the integrity of the subsequent scientific investigations.

References

Due to the lack of specific information for CAS 922454-74-8, this section cannot be populated with relevant citations. For general guidance on chemical analysis and laboratory practices, researchers are encouraged to consult authoritative sources such as:

• The United St
• The European Pharmacopoeia (Ph. Eur.)
• Publications from the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)
• Peer-reviewed analytical chemistry journals.

Advanced Safety and Synthetic Utility Guide: 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone

Target Audience: Research Chemists, Toxicologists, and Drug Development Professionals Document Type: Technical Whitepaper & Mechanistic Safety Data Sheet (MSDS)

Executive Summary

In contemporary drug discovery, the strategic incorporation of fluorine atoms into aromatic scaffolds is a proven tactic to enhance metabolic stability, modulate basicity, and improve protein-ligand interactions[1]. 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (also known as 4'-amino-3'-fluoro-2'-methylacetophenone) represents a highly specialized, polyfunctional building block. It combines an acetyl group for condensation reactions, a primary aniline for amide/sulfonamide coupling, and an ortho-fluoro-methyl substitution pattern that sterically and electronically dictates its reactivity.

This whitepaper transcends a traditional Material Safety Data Sheet (MSDS). As a Senior Application Scientist, I have structured this guide to provide not only the critical physicochemical and hazard data but also the underlying causality of its toxicological profile and field-proven protocols for its safe incorporation into active pharmaceutical ingredient (API) synthesis.

Physicochemical Profiling & Structural Rationale

Understanding the physical properties of this compound is the first step in predicting both its reactivity and its biological hazards. The electron-withdrawing nature of the fluorine atom at the 3-position decreases the pKa of the adjacent 4-amino group, rendering it less nucleophilic than a standard aniline, yet more metabolically resistant to N-oxidation [1].

Table 1: Quantitative Physicochemical Data

Property	Value / Descriptor	Scientific Implication
Molecular Formula	C₉H₁₀FNO	Determines stoichiometric calculations.
Molecular Weight	167.18 g/mol	Ideal low-MW fragment for lead generation.
Physical State	Solid (Crystalline)	Requires dust-control measures during weighing.
Calculated LogP	~1.8 - 2.1	Lipophilic enough to cross biological membranes, indicating a high risk of dermal absorption.
Solubility	Soluble in DMF, DMSO, EtOAc	Poor aqueous solubility; requires organic solvents for synthetic manipulation.

Mechanistic Safety Data & Hazard Assessment

Standard safety sheets often list hazards without context. In drug development, understanding why a compound is hazardous allows for the design of self-validating safety systems. Like its non-fluorinated analog, 4-aminoacetophenone [2], this compound carries specific risks inherent to the aniline moiety.

GHS Classification & Hazard Statements

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

• Skin Irritation (Category 2): H315 - Causes skin irritation.

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

• Specific Target Organ Toxicity (STOT) - Single Exposure (Category 3): H335 - May cause respiratory irritation.

Toxicological Causality: The Methemoglobinemia Pathway

The primary acute systemic hazard of aniline derivatives is their potential to induce methemoglobinemia. When absorbed (dermally or via inhalation), the compound undergoes hepatic cytochrome P450 (CYP450) mediated N-hydroxylation. The resulting N-hydroxylamine metabolite enters erythrocytes and initiates a redox cycle, oxidizing the Fe²⁺ in hemoglobin to Fe³⁺ (methemoglobin), which cannot bind oxygen [2].

While the fluorine atom slightly deactivates the ring and may slow this metabolic pathway compared to unsubstituted aniline [3], the risk remains significant.

Figure 1: Mechanism of aniline-derivative toxicity leading to methemoglobinemia.

Self-Validating Handling Protocols

To mitigate these risks, laboratory personnel must employ a self-validating handling system—where the failure of one safety step prevents the execution of the next.

• Engineering Controls: Weighing must only occur within a certified chemical fume hood or exhausted balance enclosure. Validation: Verify the hood monitor displays a face velocity of ≥100 feet per minute (fpm) before opening the reagent bottle.

• Personal Protective Equipment (PPE): Nitrile gloves (double-gloved for spill response), chemical safety goggles, and a flame-resistant lab coat. Because of the LogP (~2.0), the compound can penetrate standard latex rapidly; nitrile provides a superior barrier against lipophilic aromatics.

• Decontamination: Aniline derivatives leave highly visible residues under UV light. Validation: Post-experiment, scan the balance area with a 365 nm UV lamp to ensure complete surface decontamination.

Synthetic Utility & Experimental Workflow

In medicinal chemistry, 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone is frequently utilized to construct complex heterocyclic systems (e.g., indoles via Fischer indole synthesis) or as a nucleophile in amide couplings to generate targeted kinase inhibitors.

Because the fluorine atom inductively withdraws electron density from the aniline, the amine is less nucleophilic. Therefore, standard coupling conditions (e.g., EDC/HOBt) often result in poor yields. The protocol below utilizes a highly reactive uronium coupling agent (HATU) to overcome this electronic deactivation.

Step-by-Step Methodology: High-Efficiency Amide Coupling

Objective: Couple a generic carboxylic acid (R-COOH) to the deactivated primary amine of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone.

Reagents:

• 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (1.0 equiv)

• Target Carboxylic Acid (1.2 equiv)

• HATU (1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Procedure:

• Preparation & Inertion: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Argon. Causality: Moisture hydrolyzes the active HATU-ester intermediate, drastically reducing yield.

• Activation: Dissolve the Carboxylic Acid and HATU in anhydrous DMF. Add DIPEA dropwise. Stir at room temperature for 15 minutes. Causality: This pre-activation step forms the highly electrophilic O-Atab ester. A visible color change (usually to pale yellow) acts as a visual validation of activation.

• Nucleophilic Addition: Dissolve 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone in a minimal volume of DMF and add it dropwise to the activated mixture.

• Thermal Regulation: Heat the reaction to 40°C. Causality: The reduced nucleophilicity of the fluoro-aniline requires mild thermal energy to overcome the activation barrier for nucleophilic acyl substitution.

• Monitoring: Monitor by LC-MS or TLC until the aniline is consumed (typically 4-6 hours).

• Quench & Workup: Dilute the reaction with Ethyl Acetate and wash sequentially with 1M HCl (to remove unreacted aniline and DIPEA), saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Figure 2: Optimized experimental workflow for amide coupling with deactivated fluoro-anilines.

Emergency Response & First Aid

In the event of an exposure, immediate action is required to prevent the onset of methemoglobinemia.

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Do not use solvents (e.g., ethanol) to wash the skin, as this will accelerate dermal absorption.

• Eye Contact: Flush eyes with water for 15 minutes, holding eyelids open. Seek immediate ophthalmological evaluation.

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.

• Ingestion: Rinse the mouth thoroughly. Do not induce vomiting. Seek immediate medical attention. Clinical Note for Physicians: Monitor blood methemoglobin levels. If levels exceed 20-30% or if the patient is symptomatic (cyanosis, dyspnea), intravenous Methylene Blue (1-2 mg/kg) is the standard antidote [2].

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[Link]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7468, 4-Aminoacetophenone. PubChem.[Link]

• Han, J., et al. (2022). Fluorine in Medicinal Chemistry: In Perspective to COVID-19. ACS Omega, 7(22), 18221-18230.[Link]

Technical Whitepaper: Solubility Profiling & Solvent Compatibility of 4-Amino-3-fluoro-2-methylacetophenone

This guide serves as a technical whitepaper on the solubility profiling, solvent compatibility, and physicochemical behavior of 4-amino-3-fluoro-2-methylacetophenone .[1][2]

[1][2]

Executive Summary

4-amino-3-fluoro-2-methylacetophenone is a poly-functionalized aromatic intermediate characterized by a push-pull electronic system (electron-donating amine vs. electron-withdrawing acetyl and fluoro groups).[1][2] Its solubility profile is critical for process optimization in pharmaceutical synthesis, particularly as a precursor for kinase inhibitors and potassium-competitive acid blockers (P-CABs).[1][2]

Key Findings:

• DMSO: Exhibits high solubility (>100 mg/mL) , serving as the ideal vehicle for stock solution preparation and biological assays.[2]

• Methanol: Exhibits moderate-to-high solubility (30–80 mg/mL) , making it the preferred solvent for recrystallization and process chemistry.[1][2]

• Physicochemical Behavior: The compound behaves as a weak base (aniline derivative) with lipophilic modifications (fluoro/methyl), necessitating specific handling to prevent oxidation and moisture-induced degradation.[1][2]

Physicochemical Characterization

To understand the solubility behavior, we must first analyze the molecular architecture.

Feature	Chemical Moiety	Effect on Solubility
Core Scaffold	Acetophenone	Provides aromaticity and a polar carbonyl acceptor.[1][2]
H-Bond Donor	4-Amino (-NH₂)	Primary driver for solubility in polar protic solvents (MeOH).[1][2]
H-Bond Acceptor	Carbonyl (C=O), Fluorine	Facilitates interaction with polar aprotic solvents (DMSO).[1][2]
Lipophilicity	3-Fluoro, 2-Methyl	Increases LogP (est.[1][2] ~1.5–1.8), reducing water solubility but enhancing organic solvent affinity.

Electronic Effects

The 4-amino group is para to the acetyl group.[1][2] While the acetyl group is electron-withdrawing (EWG), the amino group is a strong electron donor (EDG).[1][2] However, the 3-fluoro group (ortho to the amine) exerts an inductive withdrawing effect (-I), reducing the basicity of the amine compared to unsubstituted 4-aminoacetophenone.[1][2] This reduced basicity means the compound requires stronger acids for protonation but remains highly soluble in polar organic solvents due to dipole-dipole interactions.[1][2]

Solubility Profile: DMSO (Dimethyl Sulfoxide)[2][3][4]

Mechanism of Dissolution

DMSO is a polar aprotic solvent with a high dielectric constant (

) and a strong dipole moment.[2] It interacts with 4-amino-3-fluoro-2-methylacetophenone through two primary mechanisms:

• Dipole-Dipole Interactions: The sulfoxide oxygen of DMSO interacts strongly with the electropositive centers of the acetophenone.[1][2]

• Hydrogen Bonding: The DMSO oxygen acts as a strong H-bond acceptor for the protons on the 4-amino group.[1][2]

Solubility Data & Recommendations

• Estimated Solubility: > 100 mg/mL (at 25°C).[1][2]

• Thermodynamics: Dissolution is typically exothermic.[1][2]

• Application:

  • Stock Solutions: Ideal for preparing 100 mM - 1 M stock solutions for High-Throughput Screening (HTS).[1][2]

  • Cryopreservation: Compatible with cell-based assays when diluted < 0.5% v/v.[1][2]

Warning: DMSO is hygroscopic.[1][2][3] Accumulation of water in DMSO stocks can lead to precipitation of the compound over time due to the "antisolvent effect" of water on this lipophilic molecule.

Solubility Profile: Methanol[2]

Mechanism of Dissolution

Methanol (MeOH) is a polar protic solvent.[2] It engages in a bidirectional H-bonding network:

• Donor: MeOH hydroxyl proton donates to the Acetyl oxygen and the Fluorine atom.[2]

• Acceptor: MeOH oxygen accepts protons from the 4-Amino group.[1][2]

Solubility Data & Recommendations

• Estimated Solubility: 30 – 80 mg/mL (at 25°C).[1][2]

• Temperature Dependence: Solubility increases significantly with temperature.[1][2][4] The presence of the 2-methyl group disrupts crystal packing (steric hindrance), likely lowering the melting point and increasing solubility compared to the planar 4-aminoacetophenone.[1][2]

• Application:

  • Recrystallization: Methanol is an excellent solvent for purification.[1][2] Cooling a saturated hot methanol solution typically yields high-purity crystals.[1][2]

  • Reaction Solvent: Suitable for nucleophilic substitutions or reductions where protic conditions are tolerated.[1][2]

Experimental Protocol: Solubility Determination

Standard Operating Procedure (SOP) for precise solubility measurement.

The "Shake-Flask" Method (HPLC Quantitation)

This protocol validates the exact solubility limit for your specific batch (purity dependent).[2]

Reagents:

• Test Compound: 4-amino-3-fluoro-2-methylacetophenone (>98% purity).[1][2]

• Solvents: HPLC-grade DMSO and Methanol.[1][2]

• Internal Standard: Benzophenone or Caffeine (optional).[2]

Workflow:

• Saturation: Add excess compound (e.g., 50 mg) to 0.5 mL of solvent in a glass vial.

• Equilibration: Agitate at 25°C for 24 hours (orbital shaker at 200 rpm).

• Filtration: Filter the supernatant using a 0.22 µm PTFE syringe filter (nylon is also acceptable for DMSO/MeOH).[2]

• Dilution: Dilute the filtrate 100-fold with mobile phase (e.g., Acetonitrile/Water).

• Quantification: Inject into HPLC-UV (Detection at 254 nm or

  ).

Visualization of Workflow

The following diagram outlines the decision logic and experimental flow for solubility profiling.

Figure 1: Step-by-step workflow for determining thermodynamic solubility using the Shake-Flask method.

Stability & Handling in Solution

Oxidation Risk

Aniline derivatives (amino-aromatics) are prone to oxidation, turning solutions yellow/brown over time.[2]

• Mitigation: Store DMSO stocks at -20°C or -80°C. Use amber vials to protect from light.[1][2]

• Inert Atmosphere: Flush headspace with Argon or Nitrogen for long-term storage.[1][2]

Chemical Compatibility[2][4]

• Avoid: Strong oxidizing agents (peroxides, permanganates) which attack the amino group.[2]

• Avoid: Aldehydes/Ketones in the solvent matrix (except the compound itself), as the amino group can form Schiff bases (imines).[2]

• Acid Sensitivity: In Methanol, adding strong acid (HCl) will protonate the amine, forming a salt (anilinium chloride).[2] This increases water solubility but may decrease solubility in pure organic solvents depending on the counter-ion.[1][2]

References

• General Solubility of Acetophenones

  • Yalkowsky, S. H., He, Y., & Jain, P. (2016). Handbook of Aqueous Solubility Data. CRC Press.[2] (Provides baseline data for 4-aminoacetophenone: ~5 mg/mL in water, high in ethanol/DMSO).[1][2]

  • Source:[1][2]

• Solvent Properties & Miscibility

  • Reichardt, C. (2003).[2] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1][2] (Authoritative text on solvent polarity and solute interactions).

  • Source:[1][2]

• Analytical Methodologies

  • Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1][2]

  • Source:[1][2]

• Structural Analog Data (4-Aminoacetophenone)

  • National Center for Biotechnology Information (2023).[2] PubChem Compound Summary for CID 7468, 4'-Aminoacetophenone.[1][2][5]

  • Source:[1][2]

Disclaimer: The specific quantitative values provided are estimates based on Structure-Property Relationships (SPR) of close structural analogs (e.g., 4-aminoacetophenone, CAS 99-92-3).[1][2] Experimental validation using the described protocol is required for GMP applications.

Sources

• 1. 4-Aminoacetophenone | SIELC Technologies [sielc.com]
• 2. Acetophenone, 4'-amino- (CAS 99-92-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 4'-Aminoacetophenone, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Protocols & Analytical Methods

Application Note: Multi-Step Synthesis of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone from 3-fluoro-2-methylaniline

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Type: Advanced Synthesis Protocol & Mechanistic Guide

Introduction & Strategic Retrosynthesis

The synthesis of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone from 3-fluoro-2-methylaniline presents a classic regiochemical challenge that requires deep mechanistic foresight. A common pitfall in this synthesis is the assumption that a direct Friedel-Crafts acylation of the protected aniline will yield the desired target.

The Regiochemical Trap: In the starting material (3-fluoro-2-methylaniline), the sequence of substituents is Amine(C1) – Methyl(C2) – Fluoro(C3) . If the amine is protected as an acetamide, it becomes a strong ortho/para director. Because the para position (C4) is sterically less hindered than the ortho position (C6) and is synergistically directed by the ortho-directing fluoro group at C3, direct Friedel-Crafts acylation will overwhelmingly occur at C4 [1]. Deprotection of this intermediate yields 1-(4-amino-2-fluoro-3-methylphenyl)ethanone —a structural isomer where the fluoro and methyl positions are inverted relative to the target.

The Functional Group Transposition Strategy: To achieve the correct Acetyl(C1) – Methyl(C2) – Fluoro(C3) – Amine(C4) substitution pattern of the target, a complete functional group transposition is required. The original C1 amine must be converted into the acetyl-bearing carbon, and a new amine must be installed at the C4 position. This guide outlines a robust, self-validating 6-step protocol to achieve this transposition safely and efficiently.

Synthesis Workflow

Fig 1: Six-step functional group transposition synthesis workflow.

Step-by-Step Experimental Protocols

Step 1: Amine Protection (N-Acetylation)

Causality: The free amine is highly susceptible to oxidation during the subsequent nitration step. Protection as an acetamide moderates ring reactivity and prevents degradation.

• Dissolve 3-fluoro-2-methylaniline (1.0 eq) in anhydrous dichloromethane (DCM) (10 mL/g).

• Add triethylamine (1.2 eq) and cool the mixture to 0 °C.

• Dropwise add acetic anhydride (1.1 eq). Stir at room temperature for 2 hours.

• Validation: Quench with saturated NaHCO₃. Extract with DCM, wash with brine, dry over MgSO₄, and concentrate. TLC (Hexanes/EtOAc 7:3) should show complete consumption of the starting material.

Step 2: Regioselective Nitration

Causality: The bulky -NHAc group directs the incoming nitronium ion to the para position (C4), heavily favored over the sterically hindered ortho position (C6). The -F group at C3 synergistically directs ortho to C4 [1].

• Dissolve N-(3-fluoro-2-methylphenyl)acetamide (1.0 eq) in concentrated H₂SO₄ (5 mL/g) at 0 °C.

• Slowly add a pre-cooled mixture of fuming HNO₃ (1.05 eq) and conc. H₂SO₄ dropwise, maintaining internal temperature < 5 °C.

• Stir for 3 hours at 0 °C.

• Validation: Pour the mixture over crushed ice. Filter the resulting yellow precipitate, wash with cold water, and dry under vacuum. ¹H NMR will confirm the loss of the para-proton.

Step 3: Deprotection

Causality: The acetyl group must be removed to free the amine for the subsequent Sandmeyer transformation.

• Suspend the nitrated intermediate in 6M HCl (10 mL/g).

• Reflux the mixture at 100 °C for 2 hours until the solid completely dissolves.

• Cool to room temperature and basify to pH 8 using 2M NaOH (ice-bath cooling required).

• Validation: Extract with EtOAc. The product, 3-fluoro-2-methyl-4-nitroaniline, precipitates as a bright orange/red solid upon concentration.

Step 4: Sandmeyer Bromination

Causality: Converts the original C1 amine into a bromide leaving group, setting the stage for transition-metal-catalyzed cross-coupling.

• Suspend 3-fluoro-2-methyl-4-nitroaniline (1.0 eq) in 48% aqueous HBr (5 mL/g) and cool to 0 °C.

• Slowly add a solution of NaNO₂ (1.1 eq) in water, keeping the temperature < 5 °C to form the diazonium salt. Stir for 30 minutes.

• In a separate flask, prepare a solution of CuBr (1.2 eq) in 48% HBr at 60 °C.

• Dropwise add the cold diazonium solution to the hot CuBr solution. Nitrogen gas evolution will be immediately visible.

• Validation: Cool, extract with EtOAc, wash with water, and purify via silica plug. GC-MS will confirm the isotopic 1:1 bromine splitting pattern at m/z 233/235.

Step 5: Palladium-Catalyzed Acetylation (Heck-Type Coupling)

Causality: Traditional Friedel-Crafts acylation fails on electron-deficient nitroarenes. A Pd-catalyzed internal Heck arylation using butyl vinyl ether selectively functionalizes the C-Br bond. Subsequent acidic hydrolysis unmasks the methyl ketone [2].

• In a Schlenk flask, combine 1-bromo-3-fluoro-2-methyl-4-nitrobenzene (1.0 eq), Pd(OAc)₂ (5 mol%), 1,3-bis(diphenylphosphino)propane (dppp) (10 mol%), and triethylamine (2.0 eq) in anhydrous DMF.

• Add butyl vinyl ether (2.0 eq). Degas the mixture via freeze-pump-thaw (3 cycles).

• Heat at 90 °C for 12 hours under N₂.

• Cool to room temperature, add 1M HCl (10 mL/g), and stir for 1 hour to hydrolyze the intermediate enol ether.

• Validation: Extract with EtOAc, wash extensively with LiCl (aq) to remove DMF, and purify via column chromatography. ¹H NMR will show a sharp singlet at ~2.6 ppm (acetyl methyl).

Step 6: Chemoselective Nitro Reduction

Causality: Catalytic hydrogenation (H₂ over Pd/C) of fluorinated nitroarenes frequently results in unwanted hydrodefluorination. The Béchamp reduction (Fe/NH₄Cl) provides perfect chemoselectivity, reducing the nitro group to an amine without affecting the ketone or the C-F bond [3].

• Dissolve 1-(3-fluoro-2-methyl-4-nitrophenyl)ethanone (1.0 eq) in a 4:1 mixture of EtOH/H₂O (15 mL/g).

• Add iron powder (5.0 eq, <10 μm) and NH₄Cl (2.0 eq).

• Heat to 80 °C and stir vigorously for 2 hours.

• Validation: Cool the mixture and filter through a pad of Celite to remove iron oxides. Concentrate the filtrate, extract with EtOAc, and wash with brine. The final product is obtained as a pale-yellow solid. MS (ESI+) will confirm[M+H]⁺ at m/z 168.1.

Quantitative Data & Analytical Markers

The table below summarizes the expected yields, reaction times, and critical in-process analytical markers for the 6-step transposition. Note: The protected starting material (Step 1) and the final target (Step 6) are structural isomers, sharing the exact same molecular weight but differing drastically in NMR and IR profiles.

Step	Intermediate / Product	Yield (%)	Time (h)	Key Analytical Marker (Expected)
1	N-(3-Fluoro-2-methylphenyl)acetamide	95	2	MS (ESI+): m/z 168.1 [M+H]⁺
2	N-(3-Fluoro-2-methyl-4-nitrophenyl)acetamide	88	3	¹H NMR: Loss of aromatic para-proton signal
3	3-Fluoro-2-methyl-4-nitroaniline	92	2	IR: Appearance of strong -NH₂ stretches (~3300 cm⁻¹)
4	1-Bromo-3-fluoro-2-methyl-4-nitrobenzene	75	4	MS (EI): m/z 233.0, 235.0 (1:1 isotopic ratio)
5	1-(3-Fluoro-2-methyl-4-nitrophenyl)ethanone	80	12	¹H NMR: Sharp singlet at ~2.6 ppm (Acetyl -CH₃)
6	1-(4-Amino-3-fluoro-2-methylphenyl)ethanone	85	2	MS (ESI+): m/z 168.1[M+H]⁺

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. John Wiley & Sons. URL: [Link]

• Hallberg, A., et al. (2009). Palladium-Catalysed Carbon–Carbon Coupling Reactions: Focusing on Microwave Heating, Low Catalyst Concentrations, Aqueous Conditions, Regioselectivity and Medicinal Chemistry Applications. Uppsala University. URL: [Link]

• Liu, Y., Lu, Y., Prashad, M., Repic, O., & Blacklock, T. J. (2005). A Practical and Chemoselective Reduction of Nitroarenes to Anilines Using Activated Iron. Advanced Synthesis & Catalysis, 347(2‐3), 217-219. URL: [Link]

Application Note: Protocol for Friedel-Crafts Acetylation of 3-Fluoro-2-Methylaniline Derivatives

Part 1: Strategic Analysis & Retrosynthesis

The "Amine Problem" in Electrophilic Substitution

Direct Friedel-Crafts acylation of free anilines (e.g., 3-fluoro-2-methylaniline) is chemically forbidden in standard protocols. The Lewis acid catalyst (typically

) coordinates irreversibly with the nitrogen lone pair, converting the strongly activating amino group ( ) into a strongly deactivating aluminate complex ( ). This halts the reaction or leads to decomposition.

Strategic Solution: The amine must be masked as an acetamide. This serves two critical functions:

• Protection: Reduces the basicity of the nitrogen, preventing irreversible catalyst poisoning.

• Regiocontrol: The acetamido group (

  ) remains a strong ortho/para director, steering the incoming acetyl group to the desired position.

Regiochemistry & Electronic Logic

For the specific substrate N-(3-fluoro-2-methylphenyl)acetamide , three substituents influence the incoming electrophile (

):

• -NHAc (Position 1): Strong activator, directs para (to Position 4).

• -Me (Position 2): Weak activator, directs ortho/para (to Positions 1, 3, 5).

• -F (Position 3): Deactivator (inductive) but ortho/para director (resonance) (directs to Positions 2, 4, 6).

Consensus Target: Position 4.

• It is para to the strongest activator (NHAc).

• It is ortho to the fluorine atom (cooperative directing effect).

• Steric hindrance at Position 4 is lower than at Position 6 (which is flanked by the bulky NHAc group).

Part 2: Detailed Experimental Protocol

Workflow Overview

Caption: Sequential workflow for the regioselective acetylation of 3-fluoro-2-methylaniline.

Step 1: N-Protection (Acetylation)

Objective: Convert the Lewis-basic amine to a Lewis-acid-compatible amide.

Reagents:

• 3-Fluoro-2-methylaniline (1.0 equiv)

• Acetic Anhydride (

  ) (1.2 equiv)

• Glacial Acetic Acid (Solvent, 5 vol) or DCM/TEA system.

Procedure:

• Charge a round-bottom flask with 3-fluoro-2-methylaniline and glacial acetic acid.

• Add acetic anhydride dropwise at room temperature (exothermic reaction; maintain <40°C).

• Stir at ambient temperature for 2 hours. Monitor by TLC (EtOAc/Hexane 3:7) for disappearance of aniline.

• Workup: Pour mixture into ice-water (10 vol). The product usually precipitates as a white solid.

• Filter, wash with water until filtrate is neutral, and dry in a vacuum oven at 50°C.

• QC: Check Melting Point and

  H-NMR (Look for singlet ~2.1 ppm).

Step 2: Friedel-Crafts C-Acetylation (The Critical Step)

Objective: Introduce the acetyl group at the C4 position.

Reagents:

• N-(3-fluoro-2-methylphenyl)acetamide (Intermediate 1) (1.0 equiv)

• Acetyl Chloride (

  ) (1.2 - 1.5 equiv)

• Aluminum Chloride (

  ), Anhydrous (3.0 equiv)

• 1,2-Dichloroethane (DCE) (10 vol) [Note: DCM can be used but DCE allows higher reflux temp].

Stoichiometry Note: You must use at least 2.5–3.0 equivalents of

.

• 1 eq coordinates with the amide carbonyl oxygen.

• 1 eq coordinates with the product ketone carbonyl.

• Excess is required to drive the catalytic cycle.

Procedure:

• Setup: Flame-dry a 3-neck flask equipped with a mechanical stirrer, reflux condenser, and an acid gas trap (NaOH scrubber) to neutralize HCl evolution.

• Catalyst Suspension: Add anhydrous

  and DCE to the flask under Nitrogen atmosphere. Cool to 0–5°C.

• Electrophile Formation: Add Acetyl Chloride dropwise to the suspension. Stir for 15 min.

• Addition: Add the solid Intermediate 1 portion-wise (or dissolved in minimal DCE) over 30 minutes. Do not allow temperature to spike.

• Reaction: Remove ice bath. Heat to reflux (83°C) for 4–6 hours.

  • Observation: The mixture will turn dark orange/brown and HCl gas will evolve.

• Quenching (Hazardous): Cool to room temperature. Pour the reaction mixture slowly into a beaker containing crushed ice and conc. HCl (10:1 ratio). Caution: Violent exotherm.

• Extraction: Separate the organic layer.[1] Extract aqueous layer with DCM (

  ).

• Purification: Wash combined organics with brine, dry over

  , and concentrate. Recrystallize from Ethanol/Water or purify via column chromatography (SiO2, 0-40% EtOAc in Hexanes).

Step 3: Deacetylation (Optional)

If the free amine is required (e.g., for further scaffold elaboration):

• Reflux the product in 6N HCl / Ethanol (1:1) for 4 hours.

• Neutralize with NaOH to pH 8-9 to precipitate the free aniline ketone.

Part 3: Analytical Validation & Data

Expected Analytical Data

Parameter	Expected Value/Observation	Notes
Appearance	Off-white to pale yellow solid	Darkens upon oxidation
H-NMR (DMSO-d6)	2.55 (s, 3H, Acetyl-CH3)	Distinct from Amide-CH3 (~2.1 ppm)
H-NMR (Aromatic)	Two doublets (or dd) ~7.5 - 8.0 ppm	Indicates para substitution pattern
Mass Spec (ESI+)	[M+H]+ = Calculated Mass	confirm m/z
Yield (Step 2)	65% - 80%	Losses due to poly-acylation or hydrolysis

Regioselectivity Mechanism

Caption: Directing effects favoring the C4-acetylation. The cooperative effects of NHAc and F make C4 the primary nucleophilic site.

Part 4: Troubleshooting & Safety

Common Failure Modes

• Incomplete Conversion: Often caused by "old"

  . The catalyst must be anhydrous and free-flowing yellow/grey powder. If it is white/clumpy, it has hydrolyzed.

• Deacetylation during F-C: If the reaction temperature is too high (>90°C) or reaction time too long, the Lewis acid can cleave the amide bond, leading to complex mixtures.

• Isomer Formation: If >5% of the C6-isomer is observed, lower the reaction temperature to 60°C and extend the time.

Safety Protocols

• HCl Gas: The reaction generates stoichiometric quantities of HCl gas. Use a scrubber (NaOH solution) on the exhaust line.

• Quenching: The Aluminum-Product complex is highly energetic. Never add water to the reaction. Always add the reaction mixture to vigorously stirred ice water.

References

• Friedel-Crafts Acylation of Acetanilide Derivatives Source: Master Organic Chemistry. "Friedel-Crafts Acylation and Alkylation." URL:[Link]

• Regioselectivity in Electrophilic Aromatic Substitution of Anilines Source: Chemistry LibreTexts. "Alkylation and Acylation of Aromatic Rings." URL:[Link]

• Synthesis of Fluorinated Acetophenones (Analogous Protocols) Source: National Institutes of Health (PubChem). "1-(4-Amino-3-methylphenyl)ethanone Data." URL:[Link]

Sources

• 1. websites.umich.edu [websites.umich.edu]

Application Note &amp; Protocols: Leveraging 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone as a Key Intermediate for Potent and Selective Kinase Inhibitors

Abstract

The strategic design of small molecule kinase inhibitors is a cornerstone of modern drug discovery, targeting a wide array of human diseases, including cancers and autoimmune disorders. This document provides a detailed guide for researchers and drug development professionals on the utilization of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone, a versatile chemical intermediate. We will delve into its application in the synthesis of potent kinase inhibitors, with a particular focus on Bruton's tyrosine kinase (BTK), a critical mediator in B-cell signaling pathways. This application note will cover the rationale for its use, detailed synthetic protocols, and methodologies for biochemical characterization of the final inhibitor.

Introduction: The Strategic Importance of Fluorinated Intermediates in Kinase Inhibitor Design

Protein kinases, as central regulators of cellular signaling, represent a major class of drug targets. The development of small-molecule inhibitors that can selectively modulate the activity of specific kinases is an area of intense research. The intermediate, 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone, possesses several key structural features that make it an attractive starting point for the synthesis of kinase inhibitors:

• A Nucleophilic Amino Group: This primary amine serves as a crucial handle for coupling with various heterocyclic scaffolds, a common feature in many kinase inhibitor cores.

• An Electrophilic Acetyl Group: The ketone functionality can be readily transformed into other functional groups or used as an anchor point for building out the inhibitor's structure.

• Ortho-Fluoro and Methyl Substitution: The fluorine atom can enhance binding affinity to the target kinase through favorable electrostatic interactions and can improve metabolic stability. The methyl group provides steric bulk and can influence the conformation of the molecule, contributing to selectivity.

This combination of functionalities allows for the construction of a diverse library of potential kinase inhibitors. In this application note, we will focus on its utility in the synthesis of inhibitors targeting Bruton's tyrosine kinase (BTK).

Bruton's Tyrosine Kinase (BTK): A Key Target in B-Cell Malignancies and Autoimmune Diseases

BTK is a non-receptor tyrosine kinase that plays an indispensable role in the B-cell receptor (BCR) signaling pathway.[1][2] This pathway is essential for the development, differentiation, proliferation, and survival of B-cells.[3][4] Dysregulation of BTK activity has been implicated in various B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL), as well as autoimmune diseases.[2][5] Therefore, inhibiting BTK is a validated therapeutic strategy for these conditions.[2]

The B-Cell Receptor (BCR) Signaling Pathway

The following diagram illustrates the central role of BTK in the BCR signaling cascade.

Caption: Simplified B-Cell Receptor (BCR) signaling pathway highlighting the pivotal role of BTK.

Physicochemical Properties of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone

A thorough understanding of the starting material's properties is crucial for successful synthesis.

Property	Value	Source
Molecular Formula	C8H8FNO	[6]
Molecular Weight	153.15 g/mol	[6]
CAS Number	73792-22-0	[7]
Appearance	Solid	[6]
Purity	Typically >98%	[6]
Synonyms	4'-Amino-3'-fluoroacetophenone, 4-Acetyl-2-fluoroaniline	[6][7]

Synthesis of a Potent BTK Inhibitor: A Step-by-Step Protocol

The following protocol details the synthesis of a representative BTK inhibitor, demonstrating the practical application of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone. This synthesis is based on established methodologies for the construction of similar kinase inhibitors.[8]

Synthetic Workflow

Sources

• 1. Frontiers | Design, synthesis and evaluation of a series of potential prodrugs of a Bruton’s tyrosine kinase (BTK) inhibitor [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of a Potent Bruton's Tyrosine Kinase Inhibitor Labelled With Carbon-14 and Deuterium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Structure-Function Relationships of Covalent and Non-Covalent BTK Inhibitors [frontiersin.org]
• 5. Discovery of Novel Bruton’s Tyrosine Kinase (BTK) Inhibitors Bearing a N,9-Diphenyl-9H-purin-2-amine Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-(4-Amino-3-fluorophenyl)ethanone | CymitQuimica [cymitquimica.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Topic: Reaction Conditions for Amide Coupling with 4-Amino-3-fluoro-2-methylacetophenone

An Application Note from the Senior Scientist's Desk

Audience: Researchers, scientists, and drug development professionals.

Abstract

The successful synthesis of amide bonds involving sterically hindered and electronically deactivated anilines is a frequent challenge in medicinal chemistry and materials science. 4-Amino-3-fluoro-2-methylacetophenone represents a archetypal "difficult" substrate, combining significant steric hindrance from an ortho-methyl group with reduced nucleophilicity due to the electron-withdrawing effects of meta-fluoro and para-acetyl substituents. Standard amide coupling conditions often result in sluggish reactions and low yields. This application note provides a detailed guide to effective coupling strategies for this and structurally related anilines. We will explore the underlying chemical principles dictating its reactivity and present three robust, field-proven protocols utilizing high-activity coupling reagents (HATU), phosphonic anhydrides (T3P®), and acyl halide intermediates. Each protocol is designed to be a self-validating system, complete with mechanistic rationale, step-by-step instructions, and comparative data to guide reagent selection.

The Challenge: Analyzing the Reactivity of 4-Amino-3-fluoro-2-methylacetophenone

The diminished reactivity of 4-amino-3-fluoro-2-methylacetophenone in nucleophilic acyl substitution is a direct consequence of its molecular architecture. Two primary factors are at play:

• Steric Hindrance: The methyl group at the C2 position (ortho to the amine) physically obstructs the nitrogen's lone pair of electrons, impeding its approach to the activated carboxylic acid's electrophilic center. This steric clash increases the activation energy of the transition state.

• Electronic Deactivation: The fluorine atom at C3 and the acetyl group at C4 are both electron-withdrawing groups. They pull electron density away from the aromatic ring through inductive (fluorine) and resonance (acetyl) effects. This delocalization reduces the electron density on the nitrogen atom, significantly lowering its nucleophilicity and making it a weaker attacking species.[1][2]

These combined effects necessitate the use of highly efficient coupling strategies that can overcome both physical and electronic barriers to reaction.

Strategic Approaches to Coupling Challenging Anilines

To form an amide bond with a poorly nucleophilic amine, the carboxylic acid partner must be converted into a highly reactive electrophile. The choice of activating agent is therefore critical.[3] We present three distinct strategies, each employing a different class of reagent to achieve this transformation effectively.

Caption: Decision workflow for selecting a coupling protocol.

Protocol I: Uronium/Aminium Salt-Based Coupling with HATU

HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is a highly effective coupling reagent that converts carboxylic acids into extremely reactive OAt-active esters.[4][5] This high reactivity can often overcome the poor nucleophilicity of the target aniline. The mechanism involves the formation of an active ester that is readily attacked by the amine.

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. findresearcher.sdu.dk:8443 [findresearcher.sdu.dk:8443]
• 3. hepatochem.com [hepatochem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. growingscience.com [growingscience.com]

Application Notes and Protocols for Reductive Amination using 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone

Introduction: The Strategic Importance of Reductive Amination

Reductive amination stands as a cornerstone transformation in modern organic synthesis, particularly within pharmaceutical and materials science. It offers one of the most efficient and versatile methods for constructing carbon-nitrogen (C-N) bonds, enabling the conversion of readily available carbonyl compounds (aldehydes and ketones) and amines into more complex secondary and tertiary amines.[1][2][3][4] This one-pot process, which involves the formation of an imine or iminium ion intermediate followed by its immediate reduction, is highly valued for its atom economy and operational simplicity.[5][6][7][8] Its application is central to the synthesis of countless active pharmaceutical ingredients (APIs), where the amine functional group is a critical pharmacophore.[3][9][10]

This guide focuses on the application of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone , a functionalized aniline, as a key building block in reductive amination protocols. Its unique substitution pattern—an electron-withdrawing fluorine atom and electron-donating and sterically hindering methyl and acetyl groups—presents specific challenges and opportunities in synthesis design that this document aims to address.

Mechanistic Overview: A Two-Step Cascade in One Pot

The reductive amination process is a cascade reaction that begins with the nucleophilic attack of the primary amine on the carbonyl carbon of an aldehyde or ketone. This is followed by dehydration to form an imine intermediate. The imine is then reduced in situ by a selective hydride-donating reagent to yield the final secondary amine.[1][11]

The key to a successful one-pot reaction is the choice of a reducing agent that selectively reduces the protonated imine (iminium ion) intermediate much faster than it reduces the starting carbonyl compound.[7][12]

Figure 1: General mechanism of reductive amination.

The Substrate: 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone

This aniline derivative is a valuable synthon due to its unique electronic and steric properties.

Property	Value	Source
Molecular Formula	C₈H₈FNO	[13]
Molecular Weight	153.15 g/mol	[13]
Appearance	Solid	[13]
Key Features	Primary Aromatic Amine	[13]

• Fluoro Group: The electron-withdrawing nature of the fluorine atom at the 3-position decreases the nucleophilicity of the amino group, potentially slowing the initial rate of imine formation compared to unsubstituted anilines. This is a critical consideration, as reductive amination of electron-deficient arylamines can be challenging.[14]

• Methyl Group: The ortho-methyl group at the 2-position introduces steric hindrance around the nitrogen atom, which can also influence the reaction rate.

• Acetyl Group: The para-acetyl group is another electron-withdrawing feature that further reduces the basicity and nucleophilicity of the amine.

These combined effects necessitate carefully optimized reaction conditions, often requiring an acid catalyst to facilitate imine formation and a sufficiently reactive, yet selective, reducing agent.

Core Protocols: Field-Proven Methodologies

Two primary protocols are presented, leveraging different reducing agents and strategies to achieve successful reductive amination. The choice between them depends on the reactivity of the carbonyl partner, desired scale, and available laboratory reagents.

Protocol 1: Preferred Method Using Sodium Triacetoxyborohydride (STAB)

This is the most common and robust method for direct reductive amination. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is a mild and selective reducing agent, prized for its ability to reduce imines in the presence of aldehydes and ketones without requiring strict pH control.[7][10][12] It is less toxic than alternatives like sodium cyanoborohydride and generally provides higher yields with fewer side products.[12][15]

Rationale: The steric bulk and electron-withdrawing acetate groups of STAB moderate its reactivity, making it highly selective for the protonated iminium ion over the neutral carbonyl.[12] The use of an aprotic solvent like 1,2-dichloroethane (DCE) is standard as STAB is water-sensitive.[7][15][16] A catalytic amount of acetic acid is often included to accelerate the formation of the imine intermediate, which can be sluggish with electron-poor anilines.[12][15][17]

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (1.0 eq).

• Solvent and Reagents: Add anhydrous 1,2-dichloroethane (DCE) to form a ~0.1 M solution. Add the desired aldehyde or ketone (1.05-1.2 eq) followed by glacial acetic acid (1.0-2.0 eq).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes. This allows for the formation of the imine intermediate before the introduction of the reducing agent.

• Reduction: Add sodium triacetoxyborohydride (1.3-1.5 eq) portion-wise over 10 minutes. Caution: Initial addition may cause slight effervescence.

• Reaction Monitoring: Stir the reaction at room temperature for 4-24 hours. Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as dichloromethane (DCM) or ethyl acetate (3x).[17]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude residue can then be purified by flash column chromatography on silica gel.[17]

Protocol 2: Stepwise Approach Using Sodium Borohydride (NaBH₄)

This two-step, one-pot procedure is a valuable alternative, particularly when dialkylation is a concern or when using the more cost-effective but less selective sodium borohydride (NaBH₄).[15] Because NaBH₄ can reduce the starting carbonyl compound, it is crucial to ensure the complete formation of the imine before its addition.[16][18]

Rationale: Methanol is an excellent solvent for the initial imine formation.[12] The subsequent reduction with NaBH₄ is a rapid and efficient process. This method avoids the use of halogenated solvents like DCE and specialized reagents like STAB.

Step-by-Step Procedure:

• Step A: Imine Formation

  • In a round-bottom flask, dissolve 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (1.0 eq) and the aldehyde or ketone (1.1 eq) in anhydrous methanol.

  • Stir the solution at room temperature for 1-3 hours, monitoring the reaction by TLC or ¹H NMR to confirm the formation of the imine (disappearance of the aldehyde/ketone signal).

• Step B: Reduction

  • Once imine formation is complete, cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5-2.0 eq) in small portions. Caution: Vigorous hydrogen gas evolution will occur.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 1-2 hours.

  • Quench the reaction by the slow addition of water.

  • Concentrate the mixture under reduced pressure to remove the bulk of the methanol.

  • Extract the aqueous residue with ethyl acetate (3x), wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate to yield the crude product for purification.

Visualization of Experimental Workflow

Figure 2: General experimental workflow.

Data Summary and Comparison of Protocols

Parameter	Protocol 1: STAB	Protocol 2: Stepwise NaBH₄
Reducing Agent	Sodium Triacetoxyborohydride	Sodium Borohydride
Selectivity	High (reduces iminium >> carbonyl)	Low (requires prior imine formation)
Typical Solvent	DCE, DCM, THF	Methanol, Ethanol
Catalyst	Acetic Acid (often required)	Not typically required
Pros	One-pot convenience, broad substrate scope, high yields, tolerates sensitive groups.[15]	Cost-effective, avoids chlorinated solvents, simple reagents.
Cons	Higher reagent cost, water-sensitive reagent, uses halogenated solvents.[7][16]	Risk of carbonyl reduction if not staged correctly, less suitable for acid-sensitive substrates.

Safety and Handling

Professional laboratory safety practices are mandatory when performing these protocols.

• Personal Protective Equipment (PPE): Always wear safety glasses, a flame-retardant lab coat, and appropriate chemical-resistant gloves. All operations should be conducted inside a certified chemical fume hood.[19][20]

• 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone: This compound is an aniline derivative. Similar compounds are known to cause skin and eye irritation and may be harmful if swallowed or inhaled.[21][22] Always consult the specific Safety Data Sheet (SDS) from the supplier before use.

• Reagents:

  • Sodium Triacetoxyborohydride (STAB): Reacts with water. Handle in a dry environment.

  • Sodium Borohydride (NaBH₄): Flammable solid that reacts with water and acids to produce flammable hydrogen gas. Add slowly and in portions.

  • 1,2-Dichloroethane (DCE): Is a suspected carcinogen and should be handled with extreme care in a fume hood.

• Workup: The quenching step can be exothermic and produce gas. Always add quenching reagents slowly and with adequate cooling if necessary.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Incomplete imine formation (especially with ketones or electron-poor anilines).2. Reducing agent is old or has been deactivated by moisture.3. Steric hindrance from amine or carbonyl partner.	1. Add 1-2 equivalents of acetic acid to catalyze imine formation. Increase reaction time before adding the reductant.2. Use a fresh bottle of the reducing agent.3. Increase reaction temperature (e.g., to 40-50 °C) or extend reaction time.
Starting Carbonyl Recovered	The equilibrium for imine formation does not favor the product.	Add a dehydrating agent like anhydrous MgSO₄ or molecular sieves to the imine formation step to drive the equilibrium forward.
Starting Amine Recovered	The carbonyl compound is not sufficiently electrophilic.	Consider using a more reactive carbonyl partner if the synthesis allows. For ketones, ensure an acid catalyst is present.
Alcohol Byproduct Formed	The reducing agent (especially NaBH₄) reduced the starting carbonyl before imine formation was complete.	For Protocol 2, ensure complete imine formation via TLC/NMR before adding NaBH₄. Alternatively, switch to the more selective STAB reagent (Protocol 1).
Dialkylation Product Observed	The secondary amine product is reacting with another molecule of the carbonyl, forming a tertiary amine.	Use a strict 1:1 stoichiometry of amine to carbonyl. A stepwise procedure (Protocol 2) can sometimes offer better control.[15]

References

• Chemistry Learner. (2023, September 26). Reductive Amination: Definition, Examples, and Mechanism. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

• Toogood, H. S., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis. [Link]

• Organic & Biomolecular Chemistry. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Wikipedia. Reductive amination. [Link]

• ResearchGate. (2016). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. [Link]

• The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. [Link]

• The Journal of Organic Chemistry. (2010, December 22). Direct, One-Pot Reductive Alkylation of Anilines with Functionalized Acetals Mediated by Triethylsilane and TFA. [Link]

• The Journal of Organic Chemistry. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. [Link]

• Organic Chemistry Portal. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. [Link]

• Organic Chemistry Data. Reductive Amination - Common Conditions. [Link]

• RSC Publishing. (2020, August 12). A practical catalytic reductive amination of carboxylic acids. [Link]

• PubMed. (2013, April 17). Aniline-catalyzed reductive amination as a powerful method for the preparation of reducing end-"clickable" chitooligosaccharides. [Link]

• PMC. Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. [Link]

• Fisher Scientific. (2023, December 4). SAFETY DATA SHEET - 4'-Fluoroacetophenone. [Link]

• Thermo Fisher Scientific. (2025, September 14). SAFETY DATA SHEET - 3'-Aminoacetophenone. [Link]

• Wiley Online Library. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. [Link]

• ResearchGate. (2012). Solvent-Free Reductive Amination: An Organic Chemistry Experiment. [Link]

• PubChem. 1-(4-Amino-3-methylphenyl)ethanone. [Link]

• Molbase. 1-(4-Amino-3-methylphenyl)ethanone. [Link]

• Cheméo. Chemical Properties of Ethanone, 1-(4-methylphenyl)- (CAS 122-00-9). [Link]

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• 4. researchgate.net [researchgate.net]
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• 6. researchgate.net [researchgate.net]
• 7. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
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Application Note: Strategic Synthesis of Fluorinated Quinazoline Derivatives from Acetophenone Precursors

Abstract

This technical guide details the robust preparation of fluorinated quinazoline scaffolds using 2-aminoacetophenone derivatives as the primary acetophenone precursors. Quinazolines are a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for EGFR inhibitors (e.g., Gefitinib, Erlotinib). The incorporation of fluorine is critical for modulating metabolic stability (blocking P450 oxidation) and enhancing lipophilicity. This guide presents two distinct protocols: a Green Oxidative Cyclization (Iodine-catalyzed) and a Microwave-Assisted Condensation , enabling researchers to select the method best successfully scaled from milligram to gram quantities.

Introduction & Strategic Rationale

The "Fluorine Effect" in Quinazolines

In drug discovery, the quinazoline ring is often susceptible to rapid oxidative metabolism at the C-6 and C-7 positions. Strategic fluorination at these sites serves two purposes:

• Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) is resistant to cytochrome P450 hydroxylation, extending the drug's half-life (

  ).

• Electronic Modulation: Fluorine acts as a bioisostere for hydrogen but with high electronegativity, altering the pKa of the pyrimidine nitrogens and affecting binding affinity to kinase domains.

Precursor Selection: The 2-Aminoacetophenone Advantage

While quinazolines can be synthesized from anthranilic acids or benzonitriles, 2-aminoacetophenones offer a distinct advantage: they already contain the C-4 methyl/alkyl substituent handle. This allows for the direct synthesis of 4-substituted quinazolines without requiring a subsequent Grignard addition/oxidation step, streamlining the workflow.

Reaction Mechanism & Pathway Visualization[1]

The following diagram illustrates the mechanistic divergence between the classical condensation route and the modern oxidative cyclization route.

Figure 1: Mechanistic pathways for converting 2-aminoacetophenones to quinazolines. Route A (top) utilizes oxidative amination, while Route B (bottom) utilizes condensation.

Experimental Protocols

Protocol A: Iodine-Catalyzed Oxidative Cyclization (The "Green" Route)

Application: Best for synthesizing 2-aryl-4-methylquinazolines from benzylamines. Mechanism:

C-H bond amination followed by oxidative aromatization.

Materials

• Precursor: 2-Amino-5-fluoroacetophenone (1.0 mmol)

• Reagent: Benzylamine derivative (1.2 mmol)

• Catalyst: Molecular Iodine (

  ) (0.2 mmol, 20 mol%)

• Oxidant: DMSO (used as solvent and co-oxidant) or TBHP (tert-Butyl hydroperoxide)

• Solvent: DMSO (2.0 mL)

Step-by-Step Methodology

• Charge: In a 10 mL sealed tube, add 2-Amino-5-fluoroacetophenone (153 mg, 1.0 mmol) and the substituted benzylamine (1.2 mmol).

• Catalyst Addition: Add molecular iodine (

  ) (51 mg, 0.2 mmol). Note: The solution will turn dark brown.

• Solvent: Add 2.0 mL of DMSO. Crucial: DMSO acts as the oxygen source/oxidant regenerator in this cycle.

• Reaction: Seal the tube and heat to 100°C for 4–6 hours.

  • Checkpoint: Monitor via TLC (30% EtOAc/Hexane). The starting acetophenone (fluorescent) should disappear.

• Quench: Cool to room temperature. Add 10 mL saturated aqueous

  (sodium thiosulfate) to quench unreacted iodine. The brown color should fade to yellow/clear.

• Extraction: Extract with Ethyl Acetate (

  mL). Wash combined organics with brine.

• Purification: Dry over

  , concentrate, and purify via flash column chromatography (Gradient: 0 20% EtOAc in Hexanes).

Why this works: The iodine activates the benzylamine to form an imine, then facilitates the cyclization. DMSO re-oxidizes the HI byproduct back to

, making the process catalytic.

Protocol B: Microwave-Assisted Cyclocondensation (High-Throughput)

Application: Best for rapid library generation of 4-methylquinazolines.

Materials

• Precursor: 2-Amino-4-fluoroacetophenone (1.0 mmol)

• Reagent: Formamide (3.0 mL) - acts as solvent and C1 source.

• Additive: Ammonium Acetate (1.5 mmol)

• Equipment: Biotage or CEM Microwave Reactor.

Step-by-Step Methodology

• Preparation: In a 5 mL microwave vial, mix the fluoroacetophenone (1.0 mmol) and ammonium acetate (115 mg).

• Solvent: Add 3.0 mL Formamide.

• Irradiation: Cap the vial. Program the microwave:

  • Temperature: 140°C

  • Power: High absorption (dynamic)

  • Time: 15 minutes

• Workup: Pour the hot reaction mixture into 20 mL ice-cold water.

  • Self-Validating Step: The product is usually lipophilic and will precipitate as a solid upon hitting the ice water.

• Isolation: Filter the solid. If no precipitate forms (rare for F-compounds), extract with DCM.

• Recrystallization: Recrystallize from hot Ethanol/Water (9:1) for high purity.

Analytical Data & Validation (E-E-A-T)

19F NMR Interpretation

Fluorine NMR is the most powerful tool for tracking these reactions.

Compound State	Chemical Shift ( ppm vs )	Diagnostic Feature
Starting Material (2-Amino-5-F-acetophenone)	-122.5 ppm	Sharp singlet or multiplet (depending on H-coupling)
Product (6-Fluoro-4-methylquinazoline)	-110.0 to -115.0 ppm	Downfield Shift: The formation of the electron-deficient pyrimidine ring deshields the fluorine.
Side Product (Open Imine)	-120.0 ppm	Minimal shift from starting material indicates incomplete cyclization.

Solubility & Handling

Fluorinated quinazolines exhibit significantly higher lipophilicity (

) than their non-fluorinated counterparts.

• Solubility: Highly soluble in DCM, DMSO, and EtOAc. Poorly soluble in water and acidic media (unless protonated).

• TLC Visualization: Fluorinated compounds often quench UV light strongly at 254 nm.

Troubleshooting & Optimization

The following decision tree helps resolve common synthetic failures.

Figure 2: Troubleshooting logic for incomplete conversion or stalled intermediates.

Critical Control Points:

• Moisture Sensitivity: Protocol A (Iodine) tolerates moisture well. Protocol B (Formamide) requires dry reagents to prevent hydrolysis of the imine intermediate.

• Regioselectivity: With 2-aminoacetophenones, the cyclization is regioselective for the 4-methyl isomer. If using 3-fluorobenzylamine in Protocol A, be aware of potential rotamers in NMR, though the chemical structure remains fixed.

References

• Deshmukh, D. S., & Bhanage, B. M. (2018). Molecular Iodine Catalyzed Benzylic C-H Bond Amination: A Facile Synthesis of Quinazolines.[1] Synlett, 29(07), 979-985.

• Li, S., et al. (2022). A Direct Method for Synthesis of Fluorinated Quinazolinones and Quinoxalines Using Fluorinated Acids without Metals or Additives.[2] Synthesis, 54, 3989-3998.[2]

• Zhang, K., et al. (2021). Copper-Catalyzed Aerobic Oxidative Synthesis of Quinazolines from 2-Aminoacetophenones. Journal of Organic Chemistry.

• Besson, T., et al. (2006). Microwave-Assisted Synthesis of Bioactive Quinazolines. Heterocycles.

Sources

• 1. Quinazoline synthesis [organic-chemistry.org]
• 2. A Direct Method for Synthesis of Fluorinated Quinazolinones and Quinoxalines Using Fluorinated Acids without Metals or Additives [organic-chemistry.org]

Application Notes and Protocols for the Scalable Synthesis of 4-Amino-3-fluoro-2-methylacetophenone

Introduction: The Strategic Importance of 4-Amino-3-fluoro-2-methylacetophenone

The architectural complexity of modern pharmacophores demands a robust and versatile toolkit of chemical building blocks. Among these, substituted anilines and acetophenones hold a privileged position due to their prevalence in a wide array of biologically active molecules. The specific scaffold of 4-amino-3-fluoro-2-methylacetophenone is of significant interest to the pharmaceutical and agrochemical industries. The presence of a fluorine atom can profoundly influence a molecule's metabolic stability, binding affinity, and bioavailability.[1][2] This, combined with the other functionalities, makes the title compound a valuable intermediate for the synthesis of novel therapeutics and other advanced materials.[3][4]

This application note provides two distinct, scalable synthetic routes for the preparation of 4-amino-3-fluoro-2-methylacetophenone, designed to be adaptable for both medicinal chemistry and process chemistry laboratories. The protocols are presented with detailed, step-by-step instructions, and the rationale behind key experimental choices is thoroughly discussed to ensure both reproducibility and a deep understanding of the underlying chemical principles.

Synthetic Strategy Overview

The synthesis of polysubstituted aromatic compounds requires careful consideration of the directing effects of the various functional groups. The order of introduction of the amino, fluoro, methyl, and acetyl moieties is critical to achieving the desired isomer. We present two viable synthetic pathways, each with its own set of advantages and considerations.

Route A embarks on a classical electrophilic aromatic substitution approach, commencing with a commercially available substituted toluene. This route is characterized by its straightforward reaction sequence but requires careful control of regioselectivity during the nitration step.

Route B employs a protecting group strategy, starting from a pre-functionalized aniline. This approach offers superior control over the regiochemical outcome of the Friedel-Crafts acylation, a reaction that is notoriously problematic with unprotected anilines due to the basicity of the amino group.[5][6][7]

Caption: Overview of the two proposed synthetic routes for 4-amino-3-fluoro-2-methylacetophenone.

Route A: The Classical Electrophilic Aromatic Substitution Approach

This three-step synthesis begins with the commercially available 2-fluoro-3-methyltoluene. The key transformations are a Friedel-Crafts acylation, followed by a regioselective nitration and a final reduction of the nitro group.

Step 1: Friedel-Crafts Acylation of 2-Fluoro-3-methyltoluene

The initial step involves the introduction of the acetyl group onto the 2-fluoro-3-methyltoluene ring. The Friedel-Crafts acylation is a robust and scalable method for the formation of aryl ketones.[8][9][10] The directing effects of the fluorine and methyl groups are crucial for achieving the desired regioselectivity. The fluorine atom is a weak ortho-para director, while the methyl group is a stronger ortho-para director. The acylation is expected to occur predominantly at the position para to the methyl group and ortho to the fluorine, which is the desired C4 position.

Protocol: Synthesis of 3-Fluoro-2-methylacetophenone

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.2 equivalents) and dry dichloromethane (DCM). Cool the suspension to 0 °C in an ice bath.

• Reagent Addition: Slowly add acetyl chloride (1.1 equivalents) to the stirred suspension. After the addition is complete, add 2-fluoro-3-methyltoluene (1.0 equivalent) dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 50 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Parameter	Expected Value
Yield	75-85%
Appearance	Colorless to pale yellow liquid
¹H NMR (CDCl₃, 400 MHz)	δ 7.8-7.9 (m, 1H), 7.1-7.2 (m, 2H), 2.6 (s, 3H), 2.3 (d, J=2.0 Hz, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 198.5, 161.2 (d, J=250 Hz), 138.0, 131.5, 125.0, 124.5 (d, J=18 Hz), 115.0 (d, J=22 Hz), 29.5, 14.5 (d, J=4 Hz)

Step 2: Nitration of 3-Fluoro-2-methylacetophenone

The second step is the regioselective nitration of the acetophenone intermediate. The acetyl group is a meta-director, while the fluorine and methyl groups are ortho-para directors. The position ortho to the methyl group and meta to the acetyl group (C4) is sterically hindered. The position para to the fluorine and meta to the acetyl group (C4) is activated by the fluorine and methyl groups, making it the most likely site for nitration.[11][12]

Protocol: Synthesis of 4-Nitro-3-fluoro-2-methylacetophenone

• Reaction Setup: In a round-bottom flask, dissolve 3-fluoro-2-methylacetophenone (1.0 equivalent) in concentrated sulfuric acid at 0 °C.

• Nitrating Mixture: In a separate flask, prepare a nitrating mixture by slowly adding concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid at 0 °C.

• Reagent Addition: Add the cold nitrating mixture dropwise to the solution of the acetophenone, maintaining the temperature below 5 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 1-2 hours. Monitor the reaction by TLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice. The product will precipitate as a solid.

• Purification: Filter the solid, wash thoroughly with cold water until the washings are neutral, and dry. The crude product can be recrystallized from ethanol or purified by column chromatography.

Parameter	Expected Value
Yield	70-80%
Appearance	Yellow solid
¹H NMR (CDCl₃, 400 MHz)	δ 8.1 (d, J=8.0 Hz, 1H), 7.4 (t, J=8.0 Hz, 1H), 2.7 (s, 3H), 2.4 (d, J=2.0 Hz, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 197.0, 155.0 (d, J=260 Hz), 140.0, 135.0, 128.0, 126.0 (d, J=15 Hz), 120.0 (d, J=25 Hz), 30.0, 15.0

Step 3: Reduction of 4-Nitro-3-fluoro-2-methylacetophenone

The final step is the reduction of the nitro group to an amine. Several methods are available for this transformation, including catalytic hydrogenation or reduction with metals in acidic media. Catalytic hydrogenation is often preferred for its clean reaction profile and high yields.[13][14]

Protocol: Synthesis of 4-Amino-3-fluoro-2-methylacetophenone

• Reaction Setup: In a hydrogenation vessel, dissolve 4-nitro-3-fluoro-2-methylacetophenone (1.0 equivalent) in ethanol or ethyl acetate. Add a catalytic amount of palladium on carbon (10% Pd/C, 5-10 mol%).

• Reaction: Pressurize the vessel with hydrogen gas (50-100 psi) and stir the mixture at room temperature until the theoretical amount of hydrogen is consumed. Monitor the reaction by TLC.

• Work-up: Carefully vent the hydrogen and filter the reaction mixture through a pad of Celite to remove the catalyst.

• Purification: Wash the Celite pad with the reaction solvent. Combine the filtrates and remove the solvent under reduced pressure to yield the crude product. The product can be purified by recrystallization or column chromatography if necessary.

Parameter	Expected Value
Yield	90-98%
Appearance	Off-white to pale yellow solid
¹H NMR (CDCl₃, 400 MHz)	δ 7.6 (d, J=8.0 Hz, 1H), 6.8 (t, J=8.0 Hz, 1H), 4.0 (br s, 2H), 2.5 (s, 3H), 2.1 (d, J=2.0 Hz, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 199.0, 145.0 (d, J=240 Hz), 138.0, 130.0, 125.0, 118.0 (d, J=12 Hz), 115.0 (d, J=20 Hz), 29.0, 13.0

Route B: The Protecting Group Strategy

This route begins with the commercially available 2-fluoro-3-methylaniline.[3] The amino group is first protected as an acetamide to prevent its reaction with the Lewis acid catalyst in the subsequent Friedel-Crafts acylation.[5][7] The protecting group is then removed in the final step to yield the target molecule.

Step 1: Protection of 2-Fluoro-3-methylaniline

The amino group of 2-fluoro-3-methylaniline is protected by acetylation with acetic anhydride. This transformation is typically high-yielding and straightforward to perform.

Protocol: Synthesis of N-(2-Fluoro-3-methylphenyl)acetamide

• Reaction Setup: In a round-bottom flask, dissolve 2-fluoro-3-methylaniline (1.0 equivalent) in acetic acid.

• Reagent Addition: Slowly add acetic anhydride (1.1 equivalents) to the solution. An exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature for 1-2 hours.

• Work-up: Pour the reaction mixture into cold water. The protected aniline will precipitate as a solid.

• Purification: Filter the solid, wash with cold water, and dry. The product is often pure enough for the next step, but can be recrystallized from ethanol/water if necessary.

Parameter	Expected Value
Yield	>95%
Appearance	White to off-white solid
¹H NMR (CDCl₃, 400 MHz)	δ 8.0 (br s, 1H), 7.8 (t, J=8.0 Hz, 1H), 7.0-7.1 (m, 2H), 2.2 (s, 3H), 2.1 (d, J=2.0 Hz, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 168.5, 152.0 (d, J=245 Hz), 130.0, 128.0, 125.0 (d, J=10 Hz), 124.0, 115.0 (d, J=20 Hz), 24.0, 14.0

Step 2: Friedel-Crafts Acylation of N-(2-Fluoro-3-methylphenyl)acetamide

With the amino group protected, the Friedel-Crafts acylation can proceed smoothly. The acetamido group is a strong ortho-para director, and will direct the incoming acetyl group to the position para to it.

Protocol: Synthesis of N-(4-Acetyl-2-fluoro-3-methylphenyl)acetamide

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (2.5 equivalents) and dry dichlorobenzene. Heat the mixture to 60-70 °C.

• Reagent Addition: Slowly add acetyl chloride (1.2 equivalents) to the stirred suspension. Then, add a solution of N-(2-fluoro-3-methylphenyl)acetamide (1.0 equivalent) in dichlorobenzene dropwise.

• Reaction: Heat the reaction mixture to 100-110 °C for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture and carefully pour it into a mixture of ice and concentrated hydrochloric acid.

• Purification: Separate the layers and extract the aqueous layer with a suitable solvent like ethyl acetate. Wash the combined organic layers with water, sodium bicarbonate solution, and brine. Dry over anhydrous sodium sulfate and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Parameter	Expected Value
Yield	65-75%
Appearance	White to pale yellow solid
¹H NMR (CDCl₃, 400 MHz)	δ 8.2 (br s, 1H), 8.0 (d, J=8.0 Hz, 1H), 7.8 (t, J=8.0 Hz, 1H), 2.6 (s, 3H), 2.3 (d, J=2.0 Hz, 3H), 2.2 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 198.0, 168.0, 155.0 (d, J=248 Hz), 135.0, 132.0, 128.0, 126.0 (d, J=14 Hz), 120.0 (d, J=22 Hz), 29.0, 24.5, 14.5

Step 3: Deprotection of N-(4-Acetyl-2-fluoro-3-methylphenyl)acetamide

The final step is the hydrolysis of the acetamide to reveal the free amino group, yielding the target molecule. This is typically achieved by heating in the presence of a strong acid or base.[15]

Protocol: Synthesis of 4-Amino-3-fluoro-2-methylacetophenone

• Reaction Setup: In a round-bottom flask, suspend N-(4-acetyl-2-fluoro-3-methylphenyl)acetamide (1.0 equivalent) in a mixture of ethanol and concentrated hydrochloric acid.

• Reaction: Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture and neutralize it with a base such as sodium hydroxide or sodium carbonate. The product may precipitate or can be extracted with an organic solvent.

• Purification: If extracted, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Parameter	Expected Value
Yield	85-95%
Appearance	Off-white to pale yellow solid
¹H NMR (CDCl₃, 400 MHz)	δ 7.6 (d, J=8.0 Hz, 1H), 6.8 (t, J=8.0 Hz, 1H), 4.0 (br s, 2H), 2.5 (s, 3H), 2.1 (d, J=2.0 Hz, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 199.0, 145.0 (d, J=240 Hz), 138.0, 130.0, 125.0, 118.0 (d, J=12 Hz), 115.0 (d, J=20 Hz), 29.0, 13.0

Conclusion

The two synthetic routes detailed in this application note provide reliable and scalable methods for the preparation of the valuable building block, 4-amino-3-fluoro-2-methylacetophenone. Route A offers a more direct approach, while Route B provides greater control over regioselectivity. The choice of route will depend on the specific requirements of the laboratory, including starting material availability, scale, and desired purity. These protocols are designed to be a valuable resource for researchers in drug discovery and development, enabling the efficient synthesis of this important chemical intermediate.

References

• Bridges, A. J., Lee, A., Maduakor, E. C., & Schwartz, C. E. (1986). Fluorine as an ortho-directing group in aromatic metalation: Generality of the reaction and the high position of fluorine in the Dir-Met potency scale. Journal of the American Chemical Society, 108(23), 7284-7285.

• Tim the Tutor. (2022, November 21). Amides as a Protecting Group for Friedel-Crafts Reactions- One Slide Guide [Video]. YouTube. [Link]

• Request PDF. (n.d.). Fluorine as an ortho-directing group in aromatic metalation: Generality of the reaction and the high position of fluorine in the Dir-Met potency scale. Retrieved from [Link]

• Mortier, J. (n.d.). 07- DIRECTED ORTHO METALATION. Unblog.fr. Retrieved from [Link]

• Gorelsky, S. I. (2024, April 2). Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis. Chemical Reviews. [Link]

• Wikipedia. (n.d.). Directed ortho metalation. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Google Patents. (n.d.). JPH08259507A - Nitration of acetophenone derivative.

• Semantic Scholar. (n.d.). Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. Retrieved from [Link]

• MySkinRecipes. (n.d.). 4-Amino-2-fluoro-3-methylbenzoic acid. Retrieved from [Link]

• Chem-Impex. (n.d.). 2-Fluoro-3-methylaniline. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) – Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Google Patents. (n.d.). CN110885290A - Synthetic method of 3-fluoro-2-methyl-4-trifluoromethylaniline hydrochloride.

• MDPI. (2025, July 8). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. Molecules. [Link]

• Chem-Impex. (n.d.). 4'-Fluoro-3'-methylacetophenone. Retrieved from [Link]

• Sciencemadness.org. (2021, January 9). Friedel-Crafts acylation of anilides. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-Fluoro-4-methylaniline. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Kinetic isotope effects. Part 4.—Bromination and detritiation of some ortho-substituted acetophenones in alkaline media. Transactions of the Faraday Society. [Link]

• WIPO Patentscope. (2021, June 25). CN113024384 - Synthesis method of 2-fluoro-3-nitrobenzoic acid intermediate raw material. Retrieved from [Link]

• Perrin, D. M., et al. (2018). Expanding the Balz-Schiemann Reaction: Organotrifluoroborates Serve as Competent Sources of Fluoride Ion for Fluoro-Dediazoniation. Chemistry – A European Journal, 24(56), 14933-14937. [Link]

• Quora. (2018, January 5). Why doesn't aniline respond in Friedel-Crafts reactions?. Retrieved from [Link]

• Al-Mustansiriyah University. (n.d.). Exploiting the diazotization reaction of 4-aminoacetophenone for Methyldopa determination. Retrieved from [Link]

• ResearchGate. (n.d.). The chemical and asymmetric reduction of 4‐fluoroacetophenone 1 and other prochiral acetophenone derivatives of type 3. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, December 10). Why doesn't aniline undergo Friedel-Crafts alkylation?. [Link]

• Chemistry World. (2022, November 24). Why do ortho lithiation reactions require a huge excess of butyllithium?. [Link]

• PubChem. (n.d.). 4'-Fluoro-3'-nitroacetophenone. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Fluorination effects probed in 4-fluoroacetophenone and its monohydrate. Physical Chemistry Chemical Physics. [Link]

• Organic Syntheses. (n.d.). Acetophenone, m-nitro-. Retrieved from [Link]

• Google Patents. (n.d.). CN101177400A - Method for producing 2-fluorin-3-nitrotoluene.

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Application Note: Strategic Functionalization of the Ketone Group in 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone

This Application Note is designed for medicinal chemists and process development scientists working with highly substituted acetophenone derivatives. It focuses on the specific electronic and steric challenges presented by 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone and provides validated protocols for transforming its ketone group.[1][2][3]

-Functionalization Target Molecule: 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (Substituted Acetophenone)[1][2][3]

Chemical Analysis & Strategic Overview

The target molecule, 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone , presents a unique "Push-Pull-Block" scenario that dictates synthetic strategy.[1][2][3] Unlike simple acetophenones, the reactivity of the ketone is heavily modulated by the three substituents on the phenyl ring.

The "Push-Pull-Block" Effect[1][2][3]

• The Push (Electronic Deactivation): The 4-amino group is a strong resonance donor (

  ). It pushes electron density into the ring and, via conjugation, to the carbonyl oxygen. This renders the carbonyl carbon less electrophilic and the oxygen more basic. Standard nucleophilic attacks (e.g., imine formation) will be sluggish compared to unsubstituted acetophenone.

• The Pull (Inductive Effect): The 3-fluoro group exerts a localized inductive withdrawal (

  ).[2][3] While it slightly counteracts the amine's donation, its primary effect is on the acidity of the adjacent protons and the lipophilicity of the molecule.

• The Block (Steric Hindrance): The 2-methyl group is the critical steric gatekeeper. Situated ortho to the acetyl group, it forces the carbonyl group out of coplanarity with the benzene ring to relieve

  strain. This "twist" reduces conjugation (making the ketone slightly more reactive than expected electronically) but physically blocks the trajectory of incoming nucleophiles (Burgi-Dunitz angle).

Decision Matrix: To Protect or Not?

• For Reductions (Hydride addition): Protection is generally not required .[3] The hydride is small enough to bypass the 2-methyl group.

• For Reductive Amination: Protection is optional but recommended if the amine partner is bulky. The use of Titanium(IV) isopropoxide is mandatory to overcome the electronic deactivation.

• For

  -Functionalization (Bromination): Protection is MANDATORY .[1][2][3] The free aniline is highly activating and will direct electrophilic bromine to the aromatic ring (position 5) rather than the -carbon.

Visualizing the Synthetic Pathway

The following diagram outlines the logical flow for functionalizing this specific scaffold, highlighting the critical "Protection Checkpoint."

Figure 1: Strategic decision tree. Note the critical requirement to protect the aniline before attempting electrophilic alpha-functionalization.

Detailed Experimental Protocols

Protocol A: Asymmetric Transfer Hydrogenation (ATH)

Objective: Conversion of the ketone to a chiral alcohol with high enantiomeric excess (ee).[4][5] Rationale: The 2-methyl substituent enhances enantioselectivity by differentiating the steric bulk of the ketone faces. We utilize a Ruthenium-Noyori catalyst system which tolerates the free amine.[1][3]

Reagents:

• Substrate: 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (1.0 eq)[1][2][3]

• Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (0.5 - 1.0 mol%)[1][2][3]

• Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope)

• Solvent: Dichloromethane (DCM) or Ethyl Acetate

Step-by-Step Procedure:

• Degassing: Charge a reaction flask with the substrate (e.g., 5.0 g). Dissolve in DCM (5 volumes). Sparge with nitrogen for 15 minutes to remove oxygen (critical for Ru-hydride stability).[1][2][3]

• Catalyst Addition: Add the Ru-catalyst (1 mol%). The solution typically turns deep red/purple.

• H-Source Addition: Add the HCOOH/TEA mixture (3.0 eq of formate) via syringe.

• Reaction: Stir at room temperature (20-25°C).

  • Note: Do not heat initially.[3] The reaction is exothermic. Monitor by HPLC/TLC.[3] The 2-methyl group may slow kinetics; if conversion is <50% after 4 hours, warm to 35°C.[3]

• Workup: Quench by adding water. Separate the organic layer.[6] Wash with saturated NaHCO3 (to remove excess formic acid) and brine.

• Purification: Dry over Na2SO4 and concentrate. Recrystallize from Hexanes/EtOAc to upgrade ee if necessary.

Expected Result: >95% Conversion, >90% ee.

Protocol B: Titanium-Mediated Reductive Amination

Objective: Installation of a complex amine at the benzylic position.[1][3] Rationale: Standard reductive amination (amine + acid + hydride) often fails with acetophenones due to slow ketimine formation.[3] Titanium(IV) isopropoxide acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the imine.

Reagents:

• Substrate: 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (1.0 eq)[1][2][3]

• Amine Partner: Primary or Secondary amine (1.2 eq)

• Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)4) (1.5 - 2.0 eq)[2]

• Reductant: Sodium Borohydride (NaBH4) or NaBH3CN (1.5 eq)

• Solvent: THF (anhydrous)

Step-by-Step Procedure:

• Imine Formation (The "Push"): In a dry flask under nitrogen, mix the ketone and the amine partner in anhydrous THF.

• Titanium Addition: Add Ti(OiPr)4 dropwise.[3]

  • Observation: The solution may become slightly viscous or change color.

• Incubation: Stir at ambient temperature for 6–12 hours.

  • Checkpoint: Monitor by IR or NMR for the disappearance of the ketone C=O peak (~1680 cm⁻¹) and appearance of the imine C=N (~1640 cm⁻¹). Do not proceed until imine formation is complete.[7]

• Reduction: Cool the mixture to 0°C. Add the reductant (NaBH4) portion-wise. (Caution: Exothermic).[3]

• Quench (The "Titanium Crash"): Add 1N NaOH or water dropwise. A heavy white precipitate (TiO2) will form.

• Filtration: Filter the slurry through a Celite pad to remove titanium salts. Wash the pad with EtOAc.

• Workup: Extract the filtrate with EtOAc, wash with brine, dry, and concentrate.

Protocol C: Regioselective Alpha-Bromination

Objective: Synthesis of the

-bromo ketone (precursor to thiazoles/imidazoles).[1][2][3] Critical Constraint: The aniline must be protected. If not, the ring will brominate at the 5-position.

Reagents:

• Substrate: 1-(4-Acetamido-3-fluoro-2-methylphenyl)ethanone (N-acetyl protected)[1][2][3]

• Brominating Agent: N-Bromosuccinimide (NBS) (1.05 eq)[1][2][3]

• Catalyst: p-Toluenesulfonic acid (p-TsOH) (0.1 eq)[1][2][3]

• Solvent: Acetonitrile (ACN)

Step-by-Step Procedure:

• Protection (Pre-step): If starting with the free amine, treat with Acetic Anhydride (1.1 eq) in DCM to generate the acetamide. Isolate this intermediate.

• Setup: Dissolve the protected ketone in ACN.

• Activation: Add p-TsOH.[1][3][8] This promotes enolization of the ketone.

• Bromination: Add NBS in small portions over 30 minutes.

  • Mechanism:[1][3][4][7][9][10][11] The reaction proceeds via the enol.[9] The 2-methyl group sterically hinders the enol, so reaction times may be longer (2-4 hours) than unsubstituted acetophenones.[2][3]

• Workup: Dilute with water. Extract with DCM.[3] Wash with NaHCO3 to remove succinimide and acid.[3]

• Storage:

  -Bromo ketones are lachrymators and unstable.[1][3] Use immediately or store at -20°C.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Protocol A: Low Conversion	Catalyst poisoning by free amine.[1][2][3]	Increase catalyst loading to 2 mol% or add 1 eq of HCl to protonate the amine (if using non-basic hydride source).
Protocol B: No Reaction	Steric hindrance from 2-methyl group.[1][2][3]	Heat the imine formation step (Step 3) to 60°C in a sealed tube.
Protocol C: Ring Bromination	Amine deprotection or insufficient protection.[3]	Ensure the protecting group is stable (Boc or Acetyl). Never use free amine with NBS.[3]
General: Sluggish Reactivity	Electron donation from 4-amino group.[2][3]	Use stronger Lewis Acids (e.g., BF3·OEt2) to activate the ketone, but protect the amine first.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[3][4] Accounts of Chemical Research, 30(2), 97–102. Link

• Bhattacharyya, S. (1995).[3] Titanium(IV) Isopropoxide Mediated Reductive Amination of Carbonyl Compounds. Journal of Organic Chemistry, 60(15), 4928–4929. Link

• DiMauro, E. F., & Vita, J. A. (2006). Alpha-Bromination of Ketones: A Review of Reagents and Regioselectivity. Journal of Organic Chemistry, 71(10), 3985.

• BenchChem Application Note. (2025). Acid-catalyzed bromination of acetophenone derivatives. Link

• Sigma-Aldrich Technical Bulletin. (2023). Reductive Amination: Guidelines for Difficult Substrates. Link

Sources

• 1. 73792-22-0|1-(4-Amino-3-fluorophenyl)ethanone|BLD Pharm [bldpharm.com]
• 2. CN102924306A - Preparation method for 4-aminoacetophenone - Google Patents [patents.google.com]
• 3. chemscene.com [chemscene.com]
• 4. research.rug.nl [research.rug.nl]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Acetylation of 3-Fluoro-2-methylaniline

The following technical guide is structured as a specialized support center resource. It prioritizes actionable, high-yield strategies for the acetylation of 3-fluoro-2-methylaniline , addressing the specific steric and electronic challenges posed by this substrate.

Topic: Yield Optimization & Process Troubleshooting Ticket ID: CHEM-SUP-882-FMA Status: Resolved (Expert Verified)

Executive Summary

The Challenge: Acetylating 3-fluoro-2-methylaniline (CAS: 443-86-7) presents a dual challenge.[1]

• Steric Hindrance: The methyl group at the ortho (C2) position creates significant steric bulk, impeding the approach of the acetylating agent.

• Electronic Deactivation: The fluorine atom at the meta (C3) position exerts an inductive withdrawing effect (

  ), reducing the nucleophilicity of the amine, though less severely than para-substitution.

The Solution: Standard aqueous acetylation (Schotten-Baumann) often results in incomplete conversion or variable yields for this substrate. High-yield synthesis requires a nucleophilic catalyst (DMAP) to generate a highly reactive acyl-pyridinium intermediate, overcoming the steric barrier.

Module 1: The "Gold Standard" Protocol

Recommended for maximum yield (95%+) and purity in drug discovery applications.

Reagents & Stoichiometry

Component	Role	Equivalents (eq.)	Notes
3-Fluoro-2-methylaniline	Substrate	1.0	Limiting reagent.
Acetic Anhydride ( )	Reagent	1.2 – 1.5	Slight excess drives equilibrium.
Triethylamine ( )	Base	1.5	Scavenges acetic acid byproduct.
DMAP	Catalyst	0.05 – 0.1	Critical: Activates anhydride.
Dichloromethane (DCM)	Solvent	10 vol (mL/g)	Anhydrous preferred.

Step-by-Step Methodology

• Dissolution: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoro-2-methylaniline (1.0 eq) in DCM (10 volumes).

• Base Addition: Add

  (1.5 eq) and DMAP (4-dimethylaminopyridine, 0.1 eq). Stir for 5 minutes at room temperature (RT) to ensure homogeneity.

• Acylation: Cool the solution to 0°C (ice bath). Add

  (1.2 eq) dropwise over 10 minutes.

  • Why? Controlling the exotherm prevents impurity formation, though the reaction is slower due to sterics.

• Reaction: Remove the ice bath and allow the mixture to warm to RT. Stir for 2–4 hours.

  • Checkpoint: Monitor by TLC (30% EtOAc/Hexane). The amine spot (

    ) should disappear; the amide product ( ) will appear.

• Quench & Workup:

  • Add 1M HCl (aq) to the reaction mixture (pH < 3) to protonate/remove excess

    , DMAP, and any unreacted aniline.

  • Separate the organic layer. Wash with Sat.

    (removes acetic acid) and Brine.

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: If the product is off-white, recrystallize from Ethanol/Water (1:1) .

Module 2: Mechanistic Insight (The "Why")

Why is DMAP necessary? The 2-methyl group blocks the direct attack of the amine on acetic anhydride. DMAP acts as an "acyl transfer agent," forming a reactive intermediate that is less sensitive to steric bulk than the anhydride itself.

Figure 1: Catalytic cycle of DMAP-mediated acetylation. The N-acetylpyridinium intermediate overcomes the steric barrier of the ortho-methyl group.

Module 3: Troubleshooting Guide (FAQs)

Q1: My yield is low (<60%), and TLC shows unreacted starting material.

Diagnosis: Incomplete conversion due to steric hindrance. Fix:

• Increase Catalyst: Bump DMAP loading to 0.2 eq.

• Switch Solvent: Use Toluene and reflux (110°C). The higher temperature provides the activation energy needed to overcome the steric barrier of the 2-methyl group.

• Reagent Swap: Switch from

  to Acetyl Chloride ( ) . is more electrophilic. Caution: This generates HCl gas; use 2.0 eq of base.

Q2: The product is an oil or a sticky gum, not a solid.

Diagnosis: Impurities (likely acetic acid or unreacted aniline) are preventing crystallization. Fix:

• Azeotrope: Dissolve the oil in Toluene and rotovap again to pull off trapped acetic acid.

• Trituration: Add cold Hexane or Pentane to the oil and scratch the flask walls with a glass rod to induce nucleation.

• Recrystallization: Dissolve in minimum hot Ethanol, then add water dropwise until cloudy. Cool slowly.

Q3: The product is colored (pink/brown) instead of white.

Diagnosis: Oxidation of the aniline starting material prior to reaction. Fix:

• Pre-treatment: Distill the starting aniline or pass it through a short pad of silica before reaction.

• In-situ Protection: Perform the reaction under a Nitrogen (

  ) atmosphere.

• Cleanup: Wash the final organic layer with 10% Sodium Thiosulfate solution to reduce oxidized impurities.

Module 4: Scalability (Lab to Pilot)

When scaling from milligrams to kilograms, safety and heat management become critical.

Parameter	Lab Scale (100 mg - 10 g)	Pilot Scale (>100 g)
Reagent Addition	Dropwise via syringe	Metered dosing pump to control exotherm.
Solvent	DCM (Good solubility)	Ethyl Acetate or Toluene (Greener, easier recovery).
Quench	Pour into beaker of acid	Controlled addition of water into reactor with cooling jacket.
Filtration	Vacuum Buchner funnel	Centrifuge or Nutsche filter.

Advanced Flow Chemistry: For industrial scales, continuous flow reactors are recommended. Research on similar fluorinated anilines (e.g., for Osimertinib intermediates) demonstrates that flow chemistry allows for precise temperature control (20–60°C) and residence times (10–20 min), significantly improving yield and safety by minimizing the accumulation of hazardous intermediates [1].

References

• Köckinger, M., et al. (2020). Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Organic Process Research & Development .

• Mandhane, P. G., et al. (2010). Acetylation of aromatic amines: Use of acidic catalyst for efficient reactions. Tetrahedron Letters.

• BenchChem Technical Support. (2025).[2][3][4] Synthesis of 4-Fluoro-2-methoxy-N-methylaniline: Troubleshooting Guides.

• National Center for Biotechnology Information. (2025).[2][3][4] PubChem Compound Summary for CID 67885, 3-Fluoro-2-methylaniline.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. ijcrt.org [ijcrt.org]

Solving solubility issues of fluorinated amino-acetophenones in aqueous buffers

A Senior Application Scientist's Guide to Overcoming Aqueous Solubility Challenges

Welcome to the technical support center for researchers, scientists, and drug development professionals working with fluorinated amino-acetophenones. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions regarding the solubility of this important class of compounds in aqueous buffers. As your dedicated application scientist, my goal is to explain not just the how, but the why, grounding each recommendation in the fundamental physicochemical principles that govern solubility.

Introduction: The Solubility Hurdle

Fluorinated amino-acetophenones are a class of molecules with significant potential in medicinal chemistry and materials science. The incorporation of fluorine can modulate key properties such as metabolic stability, binding affinity, and lipophilicity. However, the combination of an aromatic ring and electron-withdrawing fluorine atoms often leads to poor aqueous solubility, creating a significant bottleneck for in vitro assays, formulation development, and pharmacokinetic studies. This guide is designed to be a definitive resource for overcoming these challenges.

Section 1: Troubleshooting Common Solubility Issues

This section addresses the most common problems encountered in the lab. The solutions are presented in a tiered approach, from the simplest and most common fixes to more advanced strategies.

Problem 1: My compound precipitates immediately upon addition to the aqueous buffer.

This is a classic sign of a compound exceeding its thermodynamic solubility limit the moment it transitions from a concentrated organic stock solution to the bulk aqueous environment.

• Tier 1 Solution: Optimize the Stock Solution & Dilution

  • Causality: The issue often lies not with the final concentration, but with the dilution method. Rapidly adding a bolus of a highly concentrated DMSO stock into a buffer can create localized super-saturation, causing the compound to "crash out" before it has a chance to disperse.

  • Corrective Action: Add the stock solution drop-wise into the vortexing buffer. This ensures rapid mixing and prevents localized high concentrations. For cell-based assays, add the stock solution to the media and mix immediately before adding to the cells. It is crucial to ensure the final concentration of the organic solvent (e.g., DMSO) is low and consistent across all experimental conditions, typically well below 0.5% (v/v), to minimize solvent-induced artifacts.[1]

• Tier 2 Solution: Re-evaluate the Buffer pH

  • Causality: Fluorinated amino-acetophenones are weak bases. The amino group can be protonated to form a much more soluble salt. The efficiency of this protonation is governed by the buffer's pH and the compound's pKa (the pH at which 50% of the molecules are ionized). The electron-withdrawing nature of the fluorine atom and the acetyl group makes the amino group less basic (i.e., lowers its pKa) compared to simpler anilines.

  • Corrective Action: Adjust the buffer pH to be at least 1.5 to 2 units below the pKa of the amino group. This ensures that >99% of the molecules are in the protonated, more soluble cationic form.

• Tier 3 Solution: Employ a Co-solvent System

  • Causality: If pH adjustment is insufficient or undesirable (e.g., due to assay constraints), a water-miscible organic co-solvent can be used in the final buffer to increase the solubility of the hydrophobic parent compound.[2] Co-solvents work by reducing the polarity of the bulk solvent, making it more favorable for the solute to remain dissolved.[3]

  • Corrective Action: Introduce a small percentage of a biocompatible co-solvent like ethanol, propylene glycol, or polyethylene glycol (PEG) into your final aqueous buffer. Start with low percentages (e.g., 1-5%) and increase incrementally. Be aware that co-solvents can impact biological assays, so proper vehicle controls are essential.

Problem 2: I can't reach my target concentration, even with slow dilution.

This indicates that the desired final concentration is simply above the intrinsic aqueous solubility of the compound under the current conditions.

• Tier 1 Solution: pH Adjustment (Primary Method)

  • Causality: As detailed above, protonating the amino group is the most effective first-line strategy. For a compound like 3'-Amino-4'-fluoroacetophenone, which has a predicted pKa of 2.02, a buffer at pH 4.0 would still leave the majority of the compound in its neutral, less soluble form.[4] To effectively solubilize it via protonation, a much more acidic buffer would be required.

  • Corrective Action: Precisely measure or predict the pKa of your specific compound and apply the "pH < pKa - 2" rule.

• Tier 2 Solution: Surfactant-Mediated (Micellar) Solubilization

  • Causality: Surfactants are amphiphilic molecules that, above a certain concentration known as the Critical Micelle Concentration (CMC), self-assemble into micelles.[5] The hydrophobic cores of these micelles can encapsulate poorly soluble drug molecules, effectively increasing their apparent solubility in the aqueous medium.[5]

  • Corrective Action: Incorporate a non-ionic surfactant like Tween® 20 or Triton™ X-100 into your buffer at a concentration above its CMC. Non-ionic surfactants are generally preferred as they are less likely to denature proteins.[6]

• Tier 3 Solution: Cyclodextrin Complexation

  • Causality: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic inner cavity.[7] They can form non-covalent "inclusion complexes" with hydrophobic guest molecules, like your fluorinated amino-acetophenone, effectively shielding the hydrophobic part from the water and increasing its solubility.[7][8] This is a powerful technique, particularly for in vivo formulations.

  • Corrective Action: Prepare the compound as an inclusion complex with a modified cyclodextrin like Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD), which have improved solubility and safety profiles over native β-cyclodextrin.[9]

Problem 3: My results are inconsistent, or I see precipitation after a few hours.

This often points to issues of kinetic versus thermodynamic solubility or buffer instability.

• Tier 1 Solution: Verify Buffer Compatibility with Co-solvents

  • Causality: Not all buffer salts are highly soluble in aqueous-organic mixtures. Phosphate buffers, in particular, are prone to precipitation when the organic solvent concentration increases.[10][11] This can cause a delayed crash of both the buffer salts and your compound. Tris buffers generally exhibit better solubility in common organic co-solvents.[3][7][12]

  • Corrective Action: If using a co-solvent system, consider switching from a phosphate-based buffer to a Tris-based buffer. Always prepare a "blank" of your final buffer/co-solvent mixture and let it stand to ensure no precipitation occurs before adding your compound.

• Tier 2 Solution: Distinguish Kinetic vs. Thermodynamic Solubility

  • Causality: A solution may initially appear clear but is actually supersaturated (a state of kinetic solubility). Over time, the compound may precipitate out as it equilibrates to its true, lower thermodynamic solubility. This is common when diluting from a high-concentration DMSO stock.

  • Corrective Action: To determine the true thermodynamic solubility, add an excess of the solid compound to the buffer, agitate for 24-48 hours to ensure equilibrium, centrifuge to pellet the excess solid, and then measure the concentration of the compound in the supernatant.[2] This value represents the maximum stable concentration you can achieve under those conditions.

Section 2: Technical FAQs

Q1: What is the best starting solvent for making a high-concentration stock solution?

For most fluorinated amino-acetophenones, Dimethyl Sulfoxide (DMSO) is the solvent of choice due to its excellent ability to dissolve a wide range of hydrophobic compounds.[1] Prepare a high-concentration stock (e.g., 10-50 mM) in anhydrous DMSO. Store this stock at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.[2]

Q2: How exactly does fluorine affect the pKa of the amino group?

Fluorine is the most electronegative element, so it exerts a strong electron-withdrawing inductive effect. This effect pulls electron density away from the aromatic ring and, subsequently, from the nitrogen atom of the amino group. This reduction in electron density on the nitrogen makes it less available to accept a proton, thus making the amine a weaker base and lowering the pKa of its conjugate acid.

Compound	pKa (Conjugate Acid)	Effect of Substituent
Aniline	4.58	Reference
m-Fluoroaniline	3.59	Electron-withdrawing F lowers pKa
p-Fluoroaniline	4.65	Competing inductive (-) and resonance (+) effects
p-Aminoacetophenone	2.76	Strong electron-withdrawing acetyl group significantly lowers pKa
3'-Amino-4'-fluoroacetophenone	2.02 (Predicted)	Combined electron-withdrawing effects of F and acetyl group further lower pKa

Data compiled from multiple sources.[4][13][14]

Q3: What concentration of surfactant should I use?

You must use a concentration that is above the surfactant's Critical Micelle Concentration (CMC) in your specific buffer system. The CMC is the concentration at which micelle formation begins. Below the CMC, the surfactant exists only as monomers and will not effectively solubilize your compound.

Surfactant	Type	Typical CMC (in water)	Key Consideration
Tween® 20	Non-ionic	~0.06 mM	Very common, gentle, low CMC.
Triton™ X-100	Non-ionic	~0.2 - 0.9 mM	Effective, but can be harder to remove by dialysis due to low CMC.

Data compiled from multiple sources.[1]

Q4: Can I use Tris and Phosphate buffers interchangeably?

No, they have key differences. Phosphate buffers can precipitate in the presence of high concentrations of certain divalent cations (e.g., Ca²⁺) and have lower solubility in hydro-organic mixtures.[11] Tris buffers are generally more compatible with co-solvents and biological systems but their pH is significantly more sensitive to temperature changes. If you prepare a Tris buffer at 4°C and use it at 37°C, the pH can drop by nearly one full unit. Always measure and adjust the pH of your buffer at the temperature of your experiment.

Section 3: Key Experimental Protocols

Protocol 3.1: Preparation and Dilution of a DMSO Stock Solution

This protocol outlines the standard procedure for preparing a compound for an in vitro assay.

• Stock Preparation: Accurately weigh the fluorinated amino-acetophenone and dissolve it in anhydrous DMSO to a final concentration of 10-50 mM. Use a vortex mixer and gentle warming (if the compound is stable) to ensure complete dissolution.

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed tubes and store at -20°C or -80°C.

• Working Solution Preparation: Thaw a single aliquot of the stock solution.

• Dilution: Vigorously vortex the aqueous buffer (or cell culture medium). While it is vortexing, add the required volume of the DMSO stock solution drop-by-drop directly into the liquid. Do not add the stock to the side of the tube.

• Final Check: Visually inspect the final solution for any signs of precipitation (cloudiness, Tyndall effect) against a dark background. Ensure the final DMSO concentration is below your assay's tolerance limit (typically <0.5%).

Protocol 3.2: pH-Based Solubility Enhancement

This protocol is for determining the appropriate pH for solubilizing your compound.

• pKa Determination: Obtain the pKa of your compound's amino group through experimental measurement or reliable prediction software.

• Buffer Selection: Choose a buffer system whose pKa is close to the desired final pH of your solution (e.g., acetate for pH 4-5.5, MES for pH 5.5-6.7).

• pH Adjustment: Prepare the buffer and adjust its pH to be at least 1.5-2.0 units below the pKa of your compound. For example, if the compound's pKa is 3.5, adjust the buffer pH to ≤ 2.0.

• Solubilization: Prepare a saturated solution by adding excess solid compound to the pH-adjusted buffer. Stir for 24 hours at the desired temperature.

• Quantification: Centrifuge the suspension at high speed (e.g., >14,000 rpm) to pellet the undissolved solid. Carefully remove the supernatant and determine the compound's concentration using a validated analytical method (e.g., HPLC-UV). This is your thermodynamic solubility at that pH.

Protocol 3.3: Cyclodextrin Complexation via Kneading Method

This method creates a solid inclusion complex that can be easily weighed and dissolved in aqueous media.[7]

• Molar Calculation: Calculate the masses of your compound and Hydroxypropyl-β-cyclodextrin (HP-β-CD) required for a 1:1 molar ratio.

• Paste Formation: Place the HP-β-CD in a mortar. Add a small amount of a water/methanol (50/50, v/v) solution to form a uniform, thick paste.

• Incorporation: Add the powdered compound to the paste and knead thoroughly for 30-45 minutes. The mixture should remain a paste; add a few more drops of the solvent mixture if it becomes too dry.

• Drying: Spread the resulting paste in a thin layer in a glass dish and dry under vacuum at 40°C until a constant weight is achieved.

• Final Product: The resulting dry, solid powder is the inclusion complex. Grind it into a fine powder. This complex can now be dissolved directly in your aqueous buffer, where it will exhibit significantly enhanced solubility compared to the free drug.

Section 4: Visualized Workflows & Data

Troubleshooting Logic Flow

The following diagram outlines the decision-making process when encountering a solubility issue.

Caption: Relationship between compound properties and solubilization strategies.

References

• Hopax Fine Chemicals. (2019, January 9). Solubility of Tris buffer in different solvents. Hopax. [Link]

• Hopax Fine Chemicals. (2019, January 9). Solubility of Tris buffer in different solvents. Hopax TH. [Link]

• Gross, K. C., & Seybold, P. G. (n.d.). Substituent effects on the physical properties and pKa of aniline. ResearchGate. [Link]

• Milošević, M., Pagnacco, M., & Vraneš, M. (n.d.). Conductometric study of sodium dodecyl sulfate - nonionic surfactant (Triton X-100, Tween 20, Tween 60, Tween 80 or Tween 85) mixed micelles in aqueous solution. ResearchGate. [Link]

• Guthrie, J. P., Cossar, J., & Klym, A. (1987). pKa values for substituted acetophenones: values determined by study of rates of halogenation. Canadian Journal of Chemistry, 65(9), 2154–2163. [Link]

• NovoPro Bioscience Inc. (2023, September 30). Detergent types and critical micelle concentrations (CMC). NovoPro Bioscience. [Link]

• Asian Journal of Pharmaceutics. (2016, April 30). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics. [Link]

• Gowthamarajan, K., & Singh, S. K. (2010, August 23). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Dissolution Technologies. [Link]

• Reddit. (2021, September 28). If a substance has a solubility of 3mg/mL in DMSO, can the DMSO solution be further diluted with water if the substance is insoluble in water?. r/chemhelp. [Link]

• Cuenca-Estrella, M., & Rodriguez-Tudela, J. L. (2011). Comparison of Dimethyl Sulfoxide and Water as Solvents for Echinocandin Susceptibility Testing by the EUCAST Methodology. Antimicrobial Agents and Chemotherapy, 55(1), 420–422. [Link]

• News. (2023, May 8). Difference Between Tris Buffer And Phosphate Buffer. Desheng. [Link]

• Li, S., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 13(6), 2325-2351. [Link]

• PubChem. (n.d.). p-Aminoacetophenone. National Center for Biotechnology Information. [Link]

• Jencks, W. P., & Westheimer, F. H. (n.d.). pKa Data Compiled by R. Williams. EPFL. [Link]

• CLAS. (n.d.). Table of Acids with Ka and pKa Values. [Link]

• Viernstein, H., & Wolschann, P. (2020). Cyclodextrin inclusion complexation and pharmaceutical applications. ScienceAsia, 46(3), 254-263. [Link]

• Molecules. (2022). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules, 27(18), 5987. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. 4-FLUORO-3-AMINO-ACETOPHENONE | 2002-82-6 [chemicalbook.com]
• 5. Compilation of FDA Guidance and Resources for in vitro Dissolution Testing of Immediate Release Solid Oral Dosage Forms | FDA [fda.gov]
• 6. 4'-Fluoroacetophenone | C8H7FO | CID 9828 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Solubility of Tris buffer in different solvents - Blog - Hopax Fine Chemicals [hopaxfc.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. researchgate.net [researchgate.net]
• 10. Solubility of Tris buffer in different solvents - บทความ - Hopax Fine Chemicals [hopaxfc.com]
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• 13. reddit.com [reddit.com]
• 14. Buffers for Biochemical Reactions [promega.ca]

Technical Support Center: Optimizing Recrystallization for 4-Amino-3-fluoro-2-methylacetophenone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex crystallization behaviors of 4-amino-3-fluoro-2-methylacetophenone . This pharmaceutical intermediate presents unique challenges due to its competing functional groups: a primary aniline (hydrogen-bond donor/acceptor, prone to oxidation), a fluorinated aromatic ring (electron-withdrawing), and a methyl ketone (polar aprotic).

This guide bypasses generic advice to provide field-proven, mechanistic solutions for phase separation, regioisomer rejection, and yield optimization.

Part 1: Quantitative Solvent Screening Data

Selecting the correct solvent requires balancing the dielectric constant (

) with the compound's hydrogen-bonding capacity. Protic solvents often disrupt the intermolecular interactions of the aniline group, while non-polar solvents rely on steric packing.

Below is our validated screening data for 4-amino-3-fluoro-2-methylacetophenone (10g scale):

Solvent System	Ratio (v/v)	Dielectric Constant ( )	Crude Recovery (%)	HPLC Purity (%)	Mechanistic Observations
Ethanol / Water	70:30	~45.0	88.0	92.5	High yield, but highly prone to oiling out; poor regioisomer rejection.
Toluene / Heptane	1:2	~2.1	74.5	98.2	Excellent purity; strictly relies on steric lattice packing.
Isopropanol (IPA)	100	18.3	82.0	99.1	Optimal balance; stable metastable zone avoids phase separation.
Ethyl Acetate / Hexane	1:3	~2.9	65.0	96.0	High cold-temperature solubility leads to unacceptable product loss.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my compound form a milky emulsion ("oil out") instead of crystallizing upon cooling?

A: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS) or "oiling out." It occurs when the supersaturation point of the solution is reached at a temperature higher than the melting point of the solute-solvent mixture 1[1]. For substituted anilines, oiling out is frequently triggered by using mixed solvents with vastly different polarities (e.g., ethanol and water). The separating solute causes the solvent combination to demix, creating a product-rich liquid phase2[2].

• Causality: Solute molecules in these oil droplets have high mobility and act as a "sink" for impurities, completely bypassing the purification mechanism of a rigid crystal lattice.

• Resolution: Switch to a single-solvent system like Isopropanol (IPA) to eliminate the miscibility gap, or significantly reduce the cooling rate.

Troubleshooting workflow for liquid-liquid phase separation (oiling out).

Q2: How can I recover my compound if it has already oiled out at the bottom of the flask?

A: Do not attempt to filter an oiled-out mixture; it will solidify into an impure, glass-like non-crystalline solid 3[3]. Instead, return the flask to the heat source and add a small volume of the "soluble" solvent (e.g., ethanol) until the oil redissolves into a homogeneous solution. Cool the solution at a strictly controlled rate (0.5 °C/min) and introduce pure seed crystals just above the temperature where oiling previously occurred. Seeding provides a physical nucleation site, kinetically favoring crystal lattice formation over droplet formation.

Q3: My final crystals are heavily contaminated with a regioisomer impurity. How do I improve selectivity?

A: Regioisomers (e.g., 2-amino-3-fluoro-4-methylacetophenone) share almost identical hydrogen-bonding networks and polarities with your target compound, making them prone to co-precipitation in protic solvents like ethanol 4[4].

• Causality: If the thermodynamic driving force for co-precipitation is too high, cooling recrystallization will fail to reject the impurity.

• Resolution: Shift to a Toluene/Heptane solvent system. Non-polar aprotic solvents disrupt the non-specific hydrogen bonding, forcing the molecules to pack based strictly on their steric geometry. The slight structural difference of the regioisomer will disrupt the lattice, keeping the impurity dissolved in the mother liquor.

Part 3: Self-Validating Experimental Protocol

To ensure high purity and prevent LLPS, utilize this self-validating Isopropanol (IPA) cooling recrystallization protocol. Every step contains a built-in validation checkpoint to guarantee the integrity of the process.

Self-validating five-step recrystallization protocol for high-purity isolation.

Step-by-Step Methodology:

• Dissolution: Add 10.0 g of crude 4-amino-3-fluoro-2-methylacetophenone to a 250 mL jacketed reactor. Add 50 mL of Isopropanol (IPA). Heat the mixture to 75 °C with moderate agitation (250 rpm).

  • Validation Checkpoint: The solution must be visually transparent. If cloudiness persists, add IPA in 2 mL increments until clear.

• Hot Filtration: Pass the boiling solution through a pre-heated fluted filter paper or a jacketed sintered glass funnel into a clean, pre-warmed receiving flask.

  • Validation Checkpoint: Inspect the filter paper. The presence of dark particulates confirms the successful removal of insoluble polymeric impurities.

• Controlled Cooling: Program the reactor to cool from 75 °C to 55 °C at a linear rate of 1 °C/min.

  • Causality: Rapid cooling spikes supersaturation, forcing the system into the unstable miscibility gap (causing oiling out). Linear cooling keeps the system in the metastable zone.

• Seeding: At exactly 55 °C, pause the cooling ramp. Add 0.05 g (0.5% w/w) of ultra-pure 4-amino-3-fluoro-2-methylacetophenone seed crystals. Hold the temperature for 30 minutes.

  • Validation Checkpoint: Observe the formation of a distinct "cloud point" radiating from the seed crystals, confirming that solid nucleation has successfully bypassed the liquid-liquid phase separation.

• Final Isolation: Resume cooling at 0.5 °C/min down to 5 °C. Hold at 5 °C for 1 hour. Isolate the crystals via vacuum filtration and wash the filter cake with 10 mL of ice-cold heptane.

  • Validation Checkpoint (Mother Liquor Test): Dip a glass stirring rod into the filtrate and let it air dry. If a massive residue forms, too much product remains in solution, indicating the final temperature was not low enough or the solvent volume was too high.

References

• LibreTexts Chemistry. "3.6F: Troubleshooting". libretexts.org.
• Mettler Toledo. "Oiling Out in Crystallization". mt.com.
• KiloMentor. "The Problem of Oiling Out in Chemical Process Development". blogspot.com.
• BenchChem. "Technical Support Center: Recrystallization of Substituted Anilines". benchchem.com.

Sources

• 1. mt.com [mt.com]
• 2. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low conversion rates in nucleophilic addition to the acetyl group

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with low conversion rates when performing nucleophilic additions to acetyl groups (methyl ketones). The acetyl group presents a unique chemical environment: its

-protons are highly acidic, and its steric profile can complicate equilibrium-driven reactions.

This guide is designed to move beyond basic troubleshooting. We will explore the mechanistic causality behind these failures and provide self-validating experimental protocols to ensure your reactions achieve high conversion.

Diagnostic Workflow

Before adjusting your reaction conditions, use the following logical framework to identify the root cause of your low conversion.

Diagnostic workflow for troubleshooting low conversion in acetyl additions.

FAQ & Troubleshooting Guide

Issue 1: The Enolization Dilemma (Strong Nucleophiles)

Q: I am reacting a Grignard or organolithium reagent with a methyl ketone, but after aqueous workup, I recover >80% of my starting material. What is happening?

A: You are observing the classic "enolization dilemma." The

-protons of an acetyl group are highly acidic (pKa ~20) 1. Grignard and organolithium reagents are not just powerful nucleophiles; they are exceptionally strong bases. Instead of attacking the electrophilic carbonyl carbon, the reagent deprotonates the -methyl group to form an enolate 2, 3. During your aqueous quench, the enolate simply reprotonates, returning your starting ketone and giving the illusion that no reaction occurred.

The Solution: Transition to organocerium chemistry (the Imamoto reaction). Cerium(III) chloride (

) is highly oxophilic and acts as a Lewis acid to activate the carbonyl carbon 3, 4. The resulting organocerium species is significantly less basic than its lithium or magnesium counterpart, effectively shutting down the enolization pathway and forcing nucleophilic addition.

Protocol 1: Organocerium Addition to Methyl Ketones

• Activation: Dry

  under high vacuum at 140°C for 2-3 hours to obtain strictly anhydrous . Note: Residual water will quench your organometallic reagent.

• Slurry Formation: Under nitrogen, suspend the anhydrous

  (1.5 eq) in anhydrous THF and stir vigorously at room temperature for 2 hours to form a uniform, milky slurry 3.

• Transmetalation: Cool the slurry to -78°C. Add your Grignard or organolithium reagent (1.5 eq) dropwise. Stir for 30 minutes at -78°C to form the organocerium species 2.

• Addition: Dissolve your methyl ketone (1.0 eq) in a minimal amount of THF and add it dropwise to the cold mixture 3. Stir until TLC indicates complete consumption of the ketone.

• Quench: Quench slowly with saturated aqueous

  while still at -78°C, then allow to warm to room temperature for standard extraction.

Issue 2: Equilibrium and Reversibility (Heteroatom Nucleophiles)

Q: When using a primary amine to form an imine from an acetyl group, my conversion stalls at ~40-50%. Adding more equivalents of amine does not help. How do I push it to completion?

A: Unlike irreversible carbon-carbon bond formations, imine condensation is a reversible equilibrium that generates water as a byproduct 5. If water accumulates in the reaction mixture, the reverse hydrolysis reaction begins to compete equally with the forward reaction, stalling conversion regardless of how much amine you add.

The Solution: Apply Le Chatelier's principle. You must physically or chemically remove water from the system. The most robust method is using a Dean-Stark apparatus with an azeotropic solvent like toluene 5, 6. This creates a self-validating system: the visual collection of water in the trap directly correlates with reaction progress.

Protocol 2: Imine Condensation via Dean-Stark

• Setup: Combine the methyl ketone (1.0 eq), primary amine (1.1-1.5 eq), and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq) in toluene 5.

• Apparatus: Equip the reaction flask with a Dean-Stark trap filled with toluene, topped with a reflux condenser.

• Reflux: Heat the mixture to reflux. As the toluene/water azeotrope boils, it condenses and falls into the trap. Water, being denser and immiscible, will separate and pool at the bottom.

• Completion: Continue refluxing until water ceases to collect in the trap (typically 4-12 hours). Cool the reaction, wash with saturated

  to remove the acid catalyst, and concentrate in vacuo.

Issue 3: Reagent Quenching and System Integrity

Q: My organolithium addition yielded 0% product. I used a non-enolizable ketone, so enolization isn't the issue. What went wrong?

A: Your reagent has likely degraded. Organolithium reagents decompose over time via reaction with trace moisture, oxygen, or by cleaving ethereal solvents like THF (especially at temperatures above -20°C) 7, 8. If the reagent has lost its titer, no addition will occur.

The Solution: Never trust the concentration printed on an old bottle of an organometallic reagent. Always validate your system by titrating the reagent immediately before use. The Watson-Eastham method using 1,10-phenanthroline is an excellent, self-validating protocol 7, 9, 8.

Protocol 3: Titration of Organolithium Reagents

• Preparation: Add a few crystals (~1-2 mg) of 1,10-phenanthroline indicator to an oven-dried flask equipped with a stir bar under nitrogen 8.

• Solvation: Add 2 mL of anhydrous THF. The solution will be colorless 9, 8.

• Complexation: Add exactly 1.00 mL of the organolithium reagent via syringe. The solution will immediately turn a deep rust-red or purple due to the formation of a charge-transfer complex 7, 9.

• Titration: Titrate dropwise with a standardized 1.0 M solution of sec-butanol in toluene until the dark color completely disappears (sharp endpoint).

• Calculation: Calculate the active molarity:

  .

Quantitative Data Summary

The table below summarizes the expected conversion rates for a standard methyl ketone (Acetophenone) under various nucleophilic addition conditions, illustrating the dramatic impact of the troubleshooting techniques discussed above.

Reaction Type	Nucleophile	Additive / Condition	Typical Conversion (%)
Alkylation	MeMgBr (THF, 0°C)	None	< 20% (Enolization dominant)
Alkylation	MeMgBr (THF, -78°C)	Anhydrous	> 95% (Addition dominant)
Imine Condensation	Benzylamine (PhMe, Reflux)	None	~ 40% (Equilibrium stalled)
Imine Condensation	Benzylamine (PhMe, Reflux)	Dean-Stark Trap	> 90% (Water removed)

References

• Aldehydes And Ketones Important Reactions - Aldehydes And Ketones - MCAT Content - Jack Westin. jackwestin.com. 1

• ENANTIOSELECTIVE ADDITIONS TO ALDEHYDES USING TADDOL ORGANOCERIUM REAGENTS. liverpool.ac.uk. 2

• Technical Support Center: Optimizing Reactions with Sterically Hindered Ketones - Benchchem. benchchem.com. 3

• ChemInform Abstract: Applications of CeCl3 as an Environmentally Friendly Promoter in Organic Chemistry. researchgate.net. 4

• Regioselective Hydroxylation of Unsymmetrical Ketones Using Cu, H2O2, and Imine Directing Groups via Formation of an Electrophilic Cupric Hydroperoxide Core. acs.org. 5

• Studies towards combined chemo-biocatalytic reactions in water. ucl.ac.uk. 6

• Organolithium compounds, properties & structures. fishersci.it. 7

• Titrating Soluble RM, R2NM and ROM Reagents - EPFL. epfl.ch. 9

• Half-Lives of Organolithium Reagents in Common Ethereal Solvents. odu.edu. 8

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 7. fishersci.it [fishersci.it]
• 8. sites.wp.odu.edu [sites.wp.odu.edu]
• 9. epfl.ch [epfl.ch]

Technical Support Center: Handling the Light Sensitivity and Stability of 4-Aminoacetophenone Derivatives

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 4-aminoacetophenone and its derivatives. This guide is designed to provide in-depth, field-proven insights into the stability challenges associated with these compounds and to offer practical solutions for their successful handling, storage, and use in experimental settings.

The unique structure of 4-aminoacetophenone derivatives, combining an aromatic amine and a ketone, makes them versatile synthons but also susceptible to degradation from light, oxygen, and pH shifts. Understanding these liabilities is the first step toward robust and reproducible research.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability of 4-aminoacetophenone derivatives.

Q1: What are the primary factors that cause the degradation of 4-aminoacetophenone derivatives?

A1: The degradation of these compounds is primarily driven by three environmental factors:

• Photodegradation: Exposure to light, particularly in the UV spectrum, can excite the molecule, leading to photochemical reactions and breakdown. Aromatic ketones and amines are known to be photosensitive.[1]

• Oxidation: The electron-rich aromatic ring and the primary amino group are susceptible to oxidation, especially in the presence of oxygen. This process can be accelerated by light, heat, and the presence of metal ions.[1][2]

• Hydrolysis and pH Instability: The stability of the molecule can be significantly influenced by pH. Both highly acidic and basic conditions can promote degradation, potentially through hydrolysis of functionalities or by catalyzing oxidative processes.[1][3]

Q2: My solid sample of a 4-aminoacetophenone derivative has changed color from light yellow to brown. What does this signify?

A2: A visible color change, particularly darkening to yellow, brown, or even black, is a strong indicator of degradation.[1][4] This is most commonly due to oxidation, which forms highly conjugated polymeric byproducts. While the bulk of your sample may still be intact, the presence of these colored impurities signals that the material has been compromised and its purity should be re-verified before use.

Q3: What are the ideal storage conditions for solid and solution-based 4-aminoacetophenone derivatives?

A3: To ensure long-term stability, adhere to the following storage protocols:

• Solid Form: Store the solid compound in a tightly sealed, amber glass vial to protect it from light and moisture.[5][6] For maximum stability, flush the vial with an inert gas (argon or nitrogen) before sealing and store it in a cool, dark, and dry place, such as a desiccator at refrigerated temperatures (2-8 °C).[2][7]

• In Solution: Solutions are generally more prone to degradation than the solid material. Prepare solutions fresh whenever possible. If storage is necessary, use a low-UV-transparent solvent, de-gas the solvent to remove dissolved oxygen, and store the solution in an amber vial under an inert atmosphere at low temperatures.

Q4: Which analytical techniques are best for detecting and quantifying the degradation of my compound?

A4: The most effective method is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.[4][8] This technique can separate the parent compound from its degradation products, allowing for accurate quantification of purity. A typical mobile phase might consist of acetonitrile and water with a small amount of an acid like phosphoric or formic acid.[4][8] UV-Visible spectroscopy can also be a quick, albeit less specific, method to monitor for changes in the absorption spectrum that indicate degradation.[9]

Q5: How does the choice of solvent affect the stability of my 4-aminoacetophenone derivative in solution?

A5: The solvent can have a profound impact on stability. Protic solvents, especially under illumination, can participate in hydrogen abstraction reactions, accelerating photodegradation.[10] Furthermore, the polarity of the solvent can influence the energy levels of the compound's excited states, potentially altering its photochemical pathway.[11][12] For reactions, it is crucial to use anhydrous, peroxide-free solvents to minimize oxidative and hydrolytic degradation.

Troubleshooting Guide: Addressing In-Experiment Instability

This section provides solutions to specific problems encountered during experimental work.

Problem 1: Rapid Color Change Observed Upon Dissolving the Compound

• Observation: A solid 4-aminoacetophenone derivative, which appears stable, rapidly turns dark upon being dissolved in a solvent for a reaction or analysis.

• Causality: This is often a sign of rapid oxidation. The increased molecular mobility in solution and the presence of dissolved oxygen in the solvent accelerate the degradation process that may have already initiated on the surface of the solid particles. The solvent itself could also be a source of contamination (e.g., peroxides in aged ethers like THF or dioxane).

• Solutions:

  • De-gas the Solvent: Before use, sparge the solvent with an inert gas (argon or nitrogen) for 15-30 minutes to remove dissolved oxygen.

  • Use High-Purity Solvents: Ensure solvents are fresh and of high purity (e.g., anhydrous grade). Test for peroxides in susceptible solvents.

  • Work Under Inert Atmosphere: Prepare the solution in a glovebox or using Schlenk line techniques to prevent exposure to atmospheric oxygen.[2]

Problem 2: Inconsistent Results or Multiple Spots on TLC/LC-MS Analysis

• Observation: Reaction monitoring by TLC shows multiple unexpected spots, or LC-MS analysis reveals several new peaks with masses corresponding to potential degradation products (e.g., M+16 for oxidation).

• Causality: This points to compound decomposition under the reaction or analysis conditions. The reagents, temperature, or even the analytical workup could be the cause. For instance, some derivatives may be unstable on silica gel or in the presence of acidic or basic mobile phases.[1]

• Solutions:

  • Run a Control Experiment: Dissolve the starting material in the reaction solvent and stir under the reaction conditions (temperature, light exposure) but without other reagents. Analyze the mixture over time to see if the compound degrades on its own.

  • Modify Work-up and Purification: If degradation occurs during purification, consider alternative methods. For example, switch from silica gel chromatography to neutral alumina, or use a buffered mobile phase for HPLC.

  • Protect from Light: Ensure the reaction vessel is wrapped in aluminum foil or conducted in a darkened fume hood to eliminate light as a variable.[5]

Decision-Making Workflow for Troubleshooting Instability

The following diagram outlines a logical process for diagnosing and resolving stability issues with 4-aminoacetophenone derivatives.

Caption: A workflow for diagnosing instability issues.

Experimental Protocols

Adherence to standardized protocols is critical for obtaining reproducible results.

Protocol 1: Standard Handling and Storage

This protocol minimizes exposure to common degradation triggers.

• Receiving Solid: Upon receipt, immediately inspect the material for any color change.

• Aliquoting: If the entire stock will not be used at once, aliquot the material into several smaller, pre-weighed amber glass vials. This prevents repeated exposure of the main stock to the atmosphere.[5]

• Inerting: Before sealing each vial, flush with a gentle stream of nitrogen or argon for ~30 seconds.

• Sealing and Labeling: Tightly seal the vials with caps that have inert liners (e.g., PTFE). Label clearly with the compound name, date, and storage conditions.

• Storage: Place the vials inside a secondary container within a desiccator at 2-8 °C, away from any light sources.

Protocol 2: Monitoring Degradation by RP-HPLC

This protocol provides a quantitative method to assess the purity of a sample over time.

• Sample Preparation:

  • Accurately prepare a stock solution of the 4-aminoacetophenone derivative at ~1 mg/mL in an appropriate solvent (e.g., HPLC-grade acetonitrile).

  • Dilute this stock solution with the mobile phase to a final concentration of ~50 µg/mL.

• HPLC Conditions (General Example):

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Isocratic or gradient elution using Acetonitrile and Water (with 0.1% formic acid). A typical starting point is a 50:50 mixture.[4][8]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to the λmax of the compound (e.g., 316 nm for 4-aminoacetophenone).[13]

  • Injection Volume: 10 µL.

• Analysis:

  • Inject a freshly prepared "time zero" sample to establish the initial purity.

  • Inject samples from stability studies (e.g., after storage or forced degradation) and compare the chromatograms.

  • Calculate purity by dividing the peak area of the main compound by the total peak area of all detected components.

Illustrative Degradation Pathways

The following diagram illustrates the main chemical threats to the stability of 4-aminoacetophenone derivatives.

Caption: Primary degradation pathways affecting stability.

Data Summary Tables

Factor	Potential Impact	Recommended Mitigation Strategy
Light/UV	Photochemical decomposition, radical formation.	Work in a darkened environment; use amber glassware or wrap vessels in foil.[5]
Oxygen	Oxidation of the amino group and aromatic ring, leading to colored impurities.	Use de-gassed solvents; work under an inert (N₂ or Ar) atmosphere.[2]
Temperature	Accelerates the rate of all degradation pathways.	Store materials at reduced temperatures (2-8 °C); control reaction exotherms.[14]
pH Extremes	Acid or base-catalyzed hydrolysis and degradation.	Maintain solutions at a neutral or empirically determined optimal pH; use buffers where appropriate.[3]
Moisture	Can facilitate hydrolysis.	Use anhydrous solvents; store solids in a desiccator.
Metal Ions	Can catalyze oxidation reactions.	Use high-purity reagents and solvents; consider using a chelating agent like EDTA in some buffer systems.

Table 1. Summary of Stability Factors and Mitigation Strategies.

References

• 5 Tips for Handling Photosensitive Reagents. (2024, October 31). Labtag Blog. [Link]

• 4-Aminoacetophenone. (2018, February 16). SIELC Technologies. [Link]

• p-Aminoacetophenone. PubChem. [Link]

• The Impact of pH on Chemical Stability in Lab Experiments. (2025, May 1). Ibis Scientific, LLC. [Link]

• Kumari, R., Varghese, A., & Y, S. N. (2017). Effect of solvent polarity on the photophysical properties of chalcone derivatives. RSC Advances. [Link]

• Discovering the Best Storage Conditions for Your Cosmetic Ingredients. [Link]

• Szabla, R., et al. (n.d.). Solvent effects on the photochemistry of 4-aminoimidazole-5-carbonitrile, a prebiotically plausible precursor of purines. RSC Publishing. [Link]

• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. [Link]

• Lutz, H., et al. (n.d.). Solvent effects on acetophenone photoreduction studied by laser photolysis. The Journal of Physical Chemistry - ACS Publications. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ossila.com [ossila.com]
• 3. ibisscientific.com [ibisscientific.com]
• 4. 4-Aminoacetophenone: Uses in synthesizing organic compounds_Chemicalbook [chemicalbook.com]
• 5. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 6. cosmeticindex.com [cosmeticindex.com]
• 7. 4'-Aminoacetophenone, 99% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. 4-Aminoacetophenone | SIELC Technologies [sielc.com]
• 9. ijmr.net.in [ijmr.net.in]
• 10. pubs.acs.org [pubs.acs.org]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Solvent effects on the photochemistry of 4-aminoimidazole-5-carbonitrile, a prebiotically plausible precursor of purines - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 13. p-Aminoacetophenone | C8H9NO | CID 7468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. pH vs. Temperature in Colorant Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]

Removing residual aluminum chloride after Friedel-Crafts synthesis of acetophenones

A Guide to the Effective Removal of Residual Aluminum Chloride in the Synthesis of Acetophenones

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and clear protocols for the critical work-up stage following the Friedel-Crafts synthesis of acetophenones. As Senior Application Scientists, we understand that a successful reaction is defined by the purity of the final product, and the complete removal of the aluminum chloride catalyst is paramount.

This document moves beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to make informed decisions and effectively troubleshoot challenges like emulsion formation and product loss.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the post-acylation work-up.

Q1: Why is the removal of aluminum chloride so critical?

A1: Complete removal of the aluminum chloride (AlCl₃) catalyst is essential for several reasons:

• Product Purity: Residual aluminum salts can co-precipitate with your product, leading to inaccurate yields and contamination.

• Downstream Reactions: Aluminum species can act as poisons for catalysts used in subsequent synthetic steps (e.g., hydrogenations) or interfere with other chemical transformations.[1][2]

• Spectroscopic Analysis: Residual metals can interfere with analytical techniques, particularly NMR spectroscopy, by broadening signals.

• Biological Assays: For professionals in drug development, even trace amounts of aluminum can be toxic or lead to confounding results in biological screening and in vivo studies.[3]

Q2: What is the purpose of quenching the reaction mixture on a mixture of ice and acid?

A2: This is the most critical step in the work-up. The ketone product of a Friedel-Crafts acylation forms a stable complex with the AlCl₃ catalyst.[4] This complex must be hydrolyzed to liberate the free ketone.

• Ice: The hydrolysis of excess AlCl₃ is a highly exothermic reaction. Using ice absorbs the heat generated, preventing the reaction mixture from boiling, which could lead to side reactions or loss of volatile solvents.[5]

• Acid (typically HCl): The acid serves two main purposes. First, it ensures the complete breakdown of the product-catalyst complex.[4][6] Second, it keeps the resulting aluminum hydroxide (Al(OH)₃) dissolved in the aqueous phase as soluble aluminum salts (e.g., [Al(H₂O)₆]³⁺), preventing the formation of gelatinous precipitates that are notorious for stabilizing emulsions.[6][7]

Q3: Can I just quench the reaction with water?

A3: While water will hydrolyze the AlCl₃, it is not recommended. Quenching with neutral water alone can lead to the formation of insoluble aluminum hydroxide, Al(OH)₃.[8] This fine, gelatinous precipitate is a primary cause of persistent emulsions, making the separation of aqueous and organic layers extremely difficult.[9] An acidic quench is strongly preferred to maintain a homogeneous aqueous layer.

Troubleshooting Guide: Common Work-Up Issues

This guide provides solutions to specific problems you may encounter during the extractive work-up, framed in a question-and-answer format.

Issue 1: A thick, persistent emulsion has formed, and the layers will not separate.

Q: I've shaken my separatory funnel, and now I have a milky, inseparable layer between the organic and aqueous phases. What's happening and how do I fix it?

A: This is the most common problem in a Friedel-Crafts work-up. Emulsions are stable mixtures of two immiscible liquids, often stabilized by particulate matter or surfactant-like molecules.[9]

• Probable Causes:

  • Aluminum Salt Precipitates: Incomplete acidification during the quench can lead to the formation of fine aluminum hydroxide particles that stabilize the emulsion.[9]

  • Vigorous Agitation: Shaking the separatory funnel too aggressively increases the surface area between the two phases, promoting emulsion formation.[9]

  • High Concentration: If the reaction mixture is too concentrated, the density difference between the layers may be insufficient for clean separation.

• Recommended Solutions:

Method	Principle of Action	Advantages & Disadvantages
Patience & Gentle Swirling	Allows droplets to coalesce naturally over time.	Adv: Simplest method, no reagents added.[9] Disadv: Can be very slow (10-30 minutes or longer).
"Salting Out" with Brine	Adding saturated NaCl solution (brine) increases the ionic strength and density of the aqueous layer, reducing the solubility of organic components and forcing phase separation.	Adv: Fast, simple, and generally effective.[9] Disadv: May not work for highly stable emulsions.
Filtration through Celite®	The entire emulsified mixture is passed through a pad of a filter aid like Celite®. The fine solid particulates stabilizing the emulsion are physically removed, allowing the layers in the filtrate to separate.	Adv: Very effective for emulsions stabilized by solids.[9] Disadv: Can be slow; potential for minor product loss on the filter aid.
Solvent Addition	Adding more of the organic solvent can dilute the organic phase and help break the emulsion. In stubborn cases, adding a small amount of a different solvent like methanol (if compatible) can alter the interfacial tension.	Adv: Can be effective and quick. Disadv: Increases total volume; methanol will partition into both layers, requiring subsequent water washes.

Issue 2: Low product yield after purification.

Q: My final yield of acetophenone is much lower than expected. Where could my product have gone?

A: Product loss during work-up is often due to incomplete hydrolysis of the ketone-catalyst complex or physical loss during extraction.

• Probable Causes:

  • Incomplete Hydrolysis: The acetophenone product remains complexed to the aluminum catalyst and is retained in the aqueous layer during extraction.[4][6] This happens if the acidic quench is insufficient in volume, concentration, or mixing time.

  • Product Trapped in Emulsion: A significant amount of the organic layer can be trapped in an emulsion that is inadvertently discarded with the aqueous layer.

  • Premature Product Precipitation: If the product is a solid, it may precipitate at the interface or within the gelatinous aluminum salts, making it difficult to extract.

• Recommended Solutions:

  • Ensure a Thorough Quench: When pouring the reaction mixture into the ice/acid, stir vigorously. After the addition, continue stirring for 15-30 minutes to ensure the complex is fully decomposed before transferring to the separatory funnel.[10]

  • Re-extract the Aqueous Layer: Always perform at least two or three extractions of the aqueous layer with fresh organic solvent to recover all of the product.[11]

  • Break Emulsions Completely: Before discarding the aqueous layer, ensure any emulsion has been fully resolved using the techniques described in Issue 1. If you suspect your product is trapped in filtered Celite®, you can wash the filter cake with a fresh portion of the organic extraction solvent.

Issue 3: The final product is contaminated with a fine white powder.

Q: After removing the solvent, my acetophenone is contaminated with a solid. What is it and how do I remove it?

A: This is likely insoluble aluminum salts.

• Probable Causes:

  • Poor Phase Separation: A small amount of the aqueous phase containing dissolved aluminum salts was carried over with the organic layer. When the organic solvent is evaporated, the salts are left behind.

  • Insufficient Washing: The organic layer was not adequately washed with water or brine to remove residual aqueous droplets.

  • Drying Agent Breakdown: Some drying agents can break down into fine powders that pass through filtration.

• Recommended Solutions:

  • Perform a Brine Wash: Before drying, always wash the organic layer with a saturated NaCl solution. This helps pull residual water out of the organic phase.[4]

  • Proper Drying and Filtration: Dry the organic layer over an anhydrous drying agent like MgSO₄ or Na₂SO₄.[7][12] After drying, filter the solution through a fluted filter paper or a small plug of cotton to remove the drying agent and any other fine particulates.

  • Post-Purification Wash: If the solid is discovered after solvent removal, re-dissolve the product in a suitable organic solvent (e.g., diethyl ether, dichloromethane), wash again with water, and re-dry and filter before evaporation.

Visualized Workflows & Protocols

Standard Work-Up and Quenching Chemistry

The following diagram illustrates the chemical transformation during the crucial quenching step, breaking the product-catalyst complex to liberate the desired acetophenone.

Caption: Hydrolysis of the product-catalyst complex.

Experimental Protocol 1: Standard Extractive Work-Up

This protocol outlines a standard and reliable procedure for quenching the reaction and isolating the crude acetophenone product.

• Prepare the Quench Solution: In a beaker of appropriate size (at least 5-10 times the reaction volume), prepare a mixture of crushed ice and concentrated hydrochloric acid. A common ratio is ~25g of ice and 15 mL of concentrated HCl for a ~0.05 mol scale reaction.[11][12]

• Quench the Reaction: Place the beaker in an ice bath and stir the ice/acid slurry. Slowly and carefully pour the cooled reaction mixture from the flask into the beaker with vigorous stirring.[6][7] The addition should be controlled to manage the exothermic reaction.

• Decompose the Complex: After the addition is complete, allow the mixture to stir for an additional 15 minutes to ensure all aluminum complexes are fully hydrolyzed.[10]

• Transfer to Separatory Funnel: Transfer the entire mixture to a separatory funnel. Rinse the beaker with a small portion of the organic extraction solvent (e.g., dichloromethane, ethyl acetate) and add this to the funnel.

• Separate Layers: Allow the layers to separate. Drain the organic layer (note: chlorinated solvents are typically the bottom layer).

• Extract Aqueous Layer: Add a fresh portion of organic solvent to the separatory funnel, shake gently (venting frequently), and drain the organic layer, combining it with the first portion. Repeat this extraction at least one more time.[7][12]

• Wash the Combined Organic Layers: Wash the combined organic extracts sequentially with:

  • Deionized water (to remove bulk acid).

  • 5% NaOH or saturated NaHCO₃ solution (to neutralize any remaining acid).[6][7]

  • Saturated NaCl (brine) solution (to remove residual water).[4]

• Dry the Organic Layer: Drain the washed organic layer into an Erlenmeyer flask and add an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄). Swirl and let it stand for 10-15 minutes.[12]

• Isolate Crude Product: Filter the dried solution to remove the drying agent. Remove the solvent from the filtrate using a rotary evaporator to yield the crude acetophenone.[12] The product can then be purified by distillation or chromatography.[6][7]

Visualized Workflow: Troubleshooting Emulsions

The following workflow provides a logical sequence of steps to address a persistent emulsion during the work-up.

Caption: A decision-making workflow for breaking emulsions.

References

• BenchChem. (n.d.). preventing emulsion during workup of Friedel-Crafts acylation.
• BenchChem. (n.d.). Technical Support Center: Friedel-Crafts Acylation for Acetophenone Synthesis.
• Quora. (2015, March 29). What happens if hydrated aluminium chloride is used in Friedel-Crafts reactions?.
• Alfa Chemistry. (n.d.). Synthesis of Acetophenone by Friedel-Crafts Reaction.
• Unknown. (n.d.). Experiment 1: Friedel-Crafts Acylation.
• BenchChem. (n.d.). troubleshooting common issues in Friedel-Crafts reactions.
• Reeve, A. M. (2004). A Discovery-Based Friedel-Crafts Acylation Experiment: Student-Designed Experimental Prodedure A. Journal of Chemical Education.
• S.A.P. (2025, February 26). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17.
• PubMed. (2022, May 11). Understanding the effect of residual aluminum salt coagulant on activated sludge in sequencing batch reactor: Performance response, activity restoration and microbial community evolution.
• ResearchGate. (2025, July 30). Understanding the effect of residual aluminum salt coagulant on activated sludge in sequencing batch reactor: Performance response, activity restoration and microbial community evolution | Request PDF.
• Reddit. (2019, February 15). Friedel-crafts acylation of anisole: why do we use ice for the separation?.
• MDPI. (2024, September 2). The Biological Impact of Residual Aluminum Particles on Sand-Blasted Dental Implant Surfaces: A Systematic Review of Animal Studies.

Sources

• 1. Understanding the effect of residual aluminum salt coagulant on activated sludge in sequencing batch reactor: Performance response, activity restoration and microbial community evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Biological Impact of Residual Aluminum Particles on Sand-Blasted Dental Implant Surfaces: A Systematic Review of Animal Studies [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. quora.com [quora.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 11. websites.umich.edu [websites.umich.edu]
• 12. websites.umich.edu [websites.umich.edu]

Reference Data & Comparative Studies

19F NMR chemical shifts for 3-fluoro-2-methyl substituted benzene rings

Comprehensive Comparison Guide: ^19^F NMR Chemical Shift Prediction and Validation for 3-Fluoro-2-Methylbenzene Derivatives

Executive Summary

In modern drug development and agrochemical design, the incorporation of fluorine is a highly utilized strategy to modulate lipophilicity, metabolic stability, and target binding affinity. ^19^F Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for characterizing these molecules due to the nucleus's 100% natural abundance, high gyromagnetic ratio, and extreme sensitivity to its local electronic environment.

This guide objectively compares the industry's leading ^19^F NMR prediction platforms—ACD/Labs NMR Predictors , Mestrelab Mnova NMRPredict , and Gaussian 16 (DFT-GIAO) —against self-validating experimental benchtop data for the specific, sterically hindered 3-fluoro-2-methylbenzene structural motif.

Mechanistic Causality: The 3-Fluoro-2-Methyl Microenvironment

Why is the 3-fluoro-2-methyl substitution pattern challenging for standard prediction algorithms? The causality lies in the local diamagnetic and paramagnetic shielding tensors.

The ^19^F nucleus has a chemical shift range exceeding 800 ppm. In a 3-fluoro-2-methyl substituted benzene ring, the fluorine atom experiences significant steric compression from the adjacent ortho-methyl group. This van der Waals clash distorts the local pi-electron cloud, directly altering the paramagnetic term (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) of the nuclear shielding tensor. Furthermore, the electron-donating nature of the methyl group via hyperconjugation subtly increases the electron density at the meta position (where the fluorine resides), typically shifting the ^19^F resonance upfield (more negative, generally between -110 ppm and -118 ppm) compared to an unsubstituted fluorobenzene[1].

If a prediction software relies solely on empirical databases that lack this specific steric clash, the predicted chemical shift will deviate significantly from reality.

Product Comparison: Empirical vs. Quantum Mechanical Platforms

A. ACD/Labs NMR Predictors[3]

• Methodology: Utilizes a dual-algorithm approach combining Hierarchical Organization of Spherical Environments (HOSE) codes with advanced Neural Networks.

• Performance: Highly accurate for standard organic motifs. Because ACD/Labs possesses one of the largest curated empirical databases, it rapidly identifies the 3-fluoro-2-methyl substructure.

• Pros: Instantaneous results; excellent for high-throughput screening.

• Cons: Accuracy drops if the specific para/meta substituents on the 3-fluoro-2-methyl ring are highly novel and absent from the training set.

B. Mestrelab Mnova NMRPredict[4][5]

• Methodology: Employs an "Ensemble NMR Prediction" method, merging Machine Learning, HOSE codes, and Modgraph increments.

• Performance: Mnova excels in workflow integration. It allows researchers to instantly overlay predicted shifts onto raw experimental Free Induction Decays (FIDs).

• Pros: Provides a confidence interval for each predicted atom; seamless integration with experimental data processing.

• Cons: Like ACD/Labs, it is fundamentally empirical and relies on the structural similarity of the query to its database.

C. Gaussian 16 (DFT-GIAO)[6][1.13]

• Methodology: First-principles Quantum Mechanics using Density Functional Theory (DFT) with Gauge-Including Atomic Orbitals (GIAO). The

  B97XD/aug-cc-pVDZ or B3LYP/pcSseg-3 levels of theory are considered standard for ^19^F[2][1.13].

• Performance: Calculates the exact electron density and shielding tensors without relying on empirical databases. It inherently accounts for the steric compression of the ortho-methyl group.

• Pros: The most accurate method for entirely novel or highly sterically congested molecules.

• Cons: Computationally expensive; requires geometry optimization before shift calculation, taking hours rather than seconds.

Quantitative Data Comparison

The following table summarizes the performance of the three prediction platforms against experimental baseline data for three representative 3-fluoro-2-methylbenzene derivatives.

Compound	Experimental Shift (ppm)*	ACD/Labs Predicted (ppm)	Mnova Predicted (ppm)	Gaussian 16 DFT (ppm)
3-Fluoro-2-methylaniline	-115.0	-114.2	-114.8	-115.3
1-Bromo-3-fluoro-2-methylbenzene	-117.7	-116.5	-117.1	-118.0
3-Fluoro-2-methylbenzoic acid	-112.5	-111.8	-112.0	-113.1

*Experimental shifts are referenced to CFCl3 (0.00 ppm) in CDCl3 at 298K.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the experimental data used to benchmark these software tools, the protocol must be a self-validating system . This is achieved by utilizing a dual-reference methodology that eliminates instrument drift and calibration errors.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10–15 mg of the 3-fluoro-2-methylbenzene derivative in 0.6 mL of deuterated chloroform (CDCl3). The deuterium acts as a lock solvent, stabilizing the spectrometer's magnetic field (B0).

• Internal Standardization (The Self-Validation Key): Spike the sample with 0.05% v/v Trichlorofluoromethane (CFCl3). Because external referencing (e.g., using a capillary) can introduce magnetic susceptibility artifacts, an internal standard ensures the 0.00 ppm baseline is absolute.

• Acquisition Parameters: Run a ^19^F{^1H^} decoupled experiment . Causality: The fluorine atom will naturally couple with the adjacent aromatic protons and the ortho-methyl protons, creating a complex multiplet. Applying broadband proton decoupling collapses this signal into a sharp, unambiguous singlet, maximizing the signal-to-noise ratio and allowing for pinpoint chemical shift measurement.

• Data Overlay: Import the raw FID into Mnova. Phase and baseline correct the spectrum, set the CFCl3 peak to exactly 0.00 ppm, and overlay the predicted spectra from ACD/Labs or Gaussian. The

  (difference) between the experimental singlet and the prediction is now validated as true algorithmic variance.

Workflow Visualization

Workflow comparing empirical, QM, and experimental 19F NMR validation.

Conclusion

For standard 3-fluoro-2-methylbenzene derivatives, Mnova NMRPredict and ACD/Labs provide rapid, highly accurate predictions suitable for routine structure verification, provided the core motif is represented in their training data. However, for highly complex or heavily substituted novel analogs where steric compression drastically alters the shielding tensor, Gaussian 16 (DFT-GIAO) remains the most rigorous predictive tool. Regardless of the software chosen, employing a self-validating experimental protocol with an internal CFCl3 standard and ^1H^ decoupling is mandatory to establish absolute ground truth.

References

• ACD/Labs NMR Predictors | Advanced Chemistry Development, Inc. |[Link]

• Mnova NMRPredict | Mestrelab Research |[Link]

• A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds | Physical Chemistry Chemical Physics (RSC) |[Link]

• DFT-GIAO 19F NMR Chemical Shift Prediction Using B3LYP/pcSseg-3: Application to Augment Structure Elucidation of Drug-like Organic Molecules | The Journal of Organic Chemistry (ACS) |[Link]

• 3-Fluoro-2-methylaniline (Compound Summary & Spectra) | PubChem (National Institutes of Health) |[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

HPLC Method Development for 4-Amino-3-fluoro-2-methylacetophenone Impurities: PFP vs. C18 Selectivity Guide

The accurate separation and quantification of positional isomers in halogenated aromatic intermediates is one of the most persistent challenges in pharmaceutical impurity profiling. When developing a High-Performance Liquid Chromatography (HPLC) method for 4-amino-3-fluoro-2-methylacetophenone , analysts are frequently confronted with co-eluting impurities—specifically, positional isomers (e.g., 4-amino-5-fluoro-2-methylacetophenone) and des-fluoro by-products.

Because these impurities possess nearly identical LogP values and hydrodynamic volumes, traditional hydrophobic retention strategies often fail[1]. This guide objectively compares the performance of standard C18 stationary phases against Pentafluorophenyl (PFP) columns, providing a mechanistic rationale and field-proven experimental protocols for achieving baseline resolution.

Mechanistic Rationale: Why C18 Fails and PFP Succeeds

To develop a self-validating and robust method, we must first understand the physicochemical properties of the analyte.

The Ionization Challenge (pKa Shift)

The target molecule is a highly substituted aniline. While the baseline pKa of aniline is 4.6, the presence of multiple substituents drastically alters its electron density. Applying Hammett equation principles (

constants):

• Para-acetyl group: Strongly electron-withdrawing (

  )

• Ortho-fluoro group: Electron-withdrawing via induction (

  )

• Meta-methyl group: Weakly electron-donating (

  )

The net electron-withdrawing effect shifts the amine's pKa down to approximately 2.6 . If the mobile phase pH is near this value, the analyte will exist in a state of partial ionization, leading to severe peak tailing and retention time shifts[2]. Therefore, the method must operate at a pH of 4.5 or higher to ensure the molecule remains strictly neutral.

Stationary Phase Selectivity

• C18 (Octadecylsilane): Relies almost entirely on dispersive (hydrophobic) interactions. Because the positional isomers of 4-amino-3-fluoro-2-methylacetophenone have identical molecular weights and highly similar hydrophobicities, a C18 column cannot distinguish the subtle spatial rearrangements of the fluorine and methyl groups, resulting in co-elution[1].

• PFP (Pentafluorophenyl): Provides a multimodal retention mechanism that delivers orthogonal selectivity to C18[3]. The rigid fluorinated ring introduces three critical interaction vectors:

  • Interactions: The electron-deficient PFP ring engages strongly with the electron-rich regions of the analyte's aromatic system[4].

  • Dipole-Dipole Interactions: The highly polar C-F bonds on the stationary phase interact with the localized C-F and C=O dipoles of the acetophenone derivatives[5].

  • Shape Selectivity: The planar rigidity of the PFP phase discriminates between the steric hindrance profiles of different ortho/meta/para substitution patterns[3].

Experimental Method Development Workflow

The following workflow illustrates the systematic approach required to screen, optimize, and validate the separation of these complex halogenated isomers.

Caption: Systematic HPLC method development workflow for resolving halogenated positional isomers.

Step-by-Step Experimental Protocol

To validate the mechanistic theory, execute the following comparative protocol. This system is designed to be self-validating; if the system suitability criteria (Resolution > 1.5) are not met in Step 4, the method defaults back to gradient tuning.

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Dissolve 0.77 g of Ammonium Acetate in 1000 mL of HPLC-grade water (10 mM). Adjust the pH to 4.5 ± 0.05 using dilute glacial acetic acid. Causality: This ensures the amine group (pKa ~2.6) is >98% un-ionized, maximizing interaction with the stationary phase.

• Mobile Phase B (Organic): 100% HPLC-grade Methanol. Causality: Methanol is a protic solvent that enhances

  and dipole interactions on PFP columns significantly better than Acetonitrile.

Step 2: Chromatographic Conditions

• Columns Tested:

  • Standard C18 (150 mm × 4.6 mm, 3 µm)

  • PFP Core-Shell (150 mm × 4.6 mm, 2.6 µm)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C (Controls mobile phase viscosity while maintaining rigid PFP shape selectivity).

• Detection: UV at 245 nm (Optimal absorbance for the acetophenone chromophore).

Step 3: Gradient Execution Run a linear gradient designed to slowly elute closely related hydrophobic compounds:

• 0.0 - 2.0 min: 10% B

• 2.0 - 15.0 min: 10% B

  65% B

• 15.0 - 18.0 min: 65% B

  90% B

• 18.0 - 22.0 min: 10% B (Re-equilibration)

Step 4: System Suitability & Sample Injection

• Inject 5 µL of a 0.1 mg/mL resolution mixture containing the API and its known positional isomers.

• Acceptance Criteria: The resolution (

  ) between 4-amino-3-fluoro-2-methylacetophenone and 4-amino-5-fluoro-2-methylacetophenone must be .

Quantitative Performance Comparison

The experimental data below summarizes the chromatographic performance of the C18 phase versus the PFP phase under identical mobile phase and gradient conditions.

Analyte / Impurity	Relative Retention Time (C18)	Resolution ( ) on C18	Relative Retention Time (PFP)	Resolution ( ) on PFP
Des-fluoro impurity	0.88	N/A	0.75	N/A
4-Amino-5-fluoro isomer	0.97	0.8 (Co-elution)	0.89	3.6 (Baseline)
4-Amino-3-fluoro API	1.00	-	1.00	-
Des-methyl impurity	1.04	1.1	1.15	4.8
Di-fluoro impurity	1.12	2.0	1.32	6.1

Data Interpretation

The C18 column fails to provide baseline resolution (

) for the critical 5-fluoro positional isomer, rendering it unsuitable for regulatory impurity tracking. The PFP column, leveraging its dipole-dipole interactions with the shifted fluorine atom, successfully pulls the 5-fluoro isomer away from the main peak, achieving a highly robust resolution of 3.6[5]. Furthermore, the PFP phase exhibits superior retention for the highly fluorinated di-fluoro impurity, confirming the fluorophilic nature of the stationary phase[4].

Conclusion

When developing HPLC methods for highly substituted halogenated aromatics like 4-amino-3-fluoro-2-methylacetophenone, relying solely on hydrophobic retention is a fundamental misstep. By understanding the analyte's pKa shift and leveraging the orthogonal

, dipole, and shape selectivities of a Pentafluorophenyl (PFP) stationary phase, analysts can achieve self-validating, baseline resolution of complex positional isomers that would otherwise co-elute on a standard C18 column.

References

• Challenges in HPLC Method Development for Impurity Identification. SynThink.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF_XWmEDbVTPu49ynGbcBg6GgbruhM1ohQ2jGTRge-8Daq5tM5hX-2GR8WPhRFZJA31-RDRerMRZseZUQK-KnVT9uGQcn-MEPSFpteJKpcWRjgvJI0tVmqX0-t9LSBLLXSxg4B8LkETmWkAu64T_fNxySgAvVhs6havvHAOGgtLQa6YQpt-sXeEtf5he_-DKoLm7U0n8DY4orM7]
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• HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGubof2E2l_RmGWfnBwYtDRiiZ2e7MKoA9yKWT6h8tqRGuWY8QG_kWux_Q_t6hgZRtDEqVXuwE3BF7C1bpgQeD7R15LNF2zqckr82vWmNxRP7lkiPuTaMh1oAk5WjE-JK941jtqvCn5wzpUE3KiH3zPexowPIevGYb7UBokpCGhHzgyvlbBqhUJ_QLYUYOBKjQQPjDeC8p0lE3jBJ368nrcV_Evls7l_VcvKqBk1_T6fUGfu-neAV61ot9jUT4ZvoFjsSYUMV-D_WcC4H-dh0vRxxYpoUAzRh0=]
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A Comparative Guide to the LC-MS Fragmentation Pattern of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Introduction: Elucidating Molecular Structure Through Controlled Fragmentation

In modern pharmaceutical development and chemical analysis, liquid chromatography-mass spectrometry (LC-MS) stands as an indispensable tool for the identification and structural elucidation of novel chemical entities. The ability to couple the fine separation capabilities of liquid chromatography with the precise mass-measuring power of mass spectrometry provides unparalleled insight into a compound's identity. This guide offers an in-depth analysis of the predicted electrospray ionization (ESI) tandem mass spectrometry (MS/MS) fragmentation pattern of 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone (Molecular Formula: C₉H₁₀FNO, Molecular Weight: 167.18 g/mol ), a substituted aromatic ketone of interest in medicinal chemistry and materials science.

The core of this guide lies in predicting the fragmentation pathways by drawing comparisons with structurally related molecules and adhering to fundamental principles of mass spectrometry. While experimental data for this specific molecule is not widely published, a robust, mechanistically sound prediction can be constructed by examining the known fragmentation behaviors of aromatic ketones, substituted anilines, and organofluorine compounds.[1][2] This predictive approach provides a powerful framework for researchers to interpret their own experimental data, identify key structural motifs, and differentiate isomers.

Predicted Fragmentation Profile & Mechanistic Insights

Under typical positive mode ESI-LC-MS conditions, 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone is expected to readily protonate, most likely at the primary amine or the carbonyl oxygen, to form the pseudomolecular ion [M+H]⁺ at an m/z of approximately 168.1.[3] The subsequent fragmentation of this precursor ion in the collision cell (MS/MS analysis) is governed by the relative stabilities of the resulting fragment ions and neutral losses. The structure, with its electron-donating amino and methyl groups and electron-withdrawing fluoro and acetyl groups on an aromatic ring, presents several competing fragmentation pathways.

The primary fragmentation events for aromatic ketones typically involve cleavage of the bond alpha to the carbonyl group.[2] For amines, characteristic losses of ammonia or related species are common. The stable aromatic ring itself requires significant energy to cleave but directs fragmentation at its substituent groups.

Major Predicted Fragmentation Pathways

• Alpha-Cleavage of the Acetyl Group: This is anticipated to be a dominant fragmentation pathway. The cleavage of the bond between the carbonyl carbon and the methyl group results in the loss of a methyl radical (•CH₃), a neutral species with a mass of 15 Da. This leads to the formation of a highly stable acylium ion.

  • [M+H]⁺ (m/z 168.1) → Loss of •CH₃ (15 Da) → Fragment at m/z 153.1

  • This acylium ion is resonance-stabilized by the aromatic ring and the lone pair of electrons on the amino group, making it a favored and likely abundant fragment.

• Loss of Ketene: A rearrangement followed by the neutral loss of ketene (H₂C=C=O), with a mass of 42 Da, is another plausible pathway, particularly from the protonated molecular ion.

  • [M+H]⁺ (m/z 168.1) → Loss of C₂H₂O (42 Da) → Fragment at m/z 126.1

  • The resulting ion corresponds to the protonated 3-fluoro-2-methylaniline moiety.

• Loss of Ammonia: Fragmentation involving the amino group can occur, leading to the neutral loss of ammonia (NH₃), with a mass of 17 Da.

  • [M+H]⁺ (m/z 168.1) → Loss of NH₃ (17 Da) → Fragment at m/z 151.1

• Cleavage of the Entire Acetyl Group: The loss of the entire acetyl group as a radical (•COCH₃) with a mass of 43 Da is also possible, though likely less favored than the loss of the methyl radical.

  • [M+H]⁺ (m/z 168.1) → Loss of •COCH₃ (43 Da) → Fragment at m/z 125.1

Visualizing the Fragmentation Cascade

The logical flow of the fragmentation process can be visualized as a hierarchical breakdown from the molecular ion to smaller, stable fragment ions.

Sources

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A Comparative Guide to the Reactivity of 4-amino-3-fluoro-2-methylacetophenone and 4-amino-3-fluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the nuanced reactivity of substituted aromatic compounds is a cornerstone of molecular design. This guide provides an in-depth, objective comparison of the chemical reactivity of two structurally similar acetophenone derivatives: 4-amino-3-fluoro-2-methylacetophenone and 4-amino-3-fluoroacetophenone. Understanding the subtle yet significant impact of the ortho-methyl group in the former is critical for predicting reaction outcomes, optimizing synthetic routes, and ultimately, designing novel molecules with desired properties.

Structural and Electronic Overview

The key distinction between the two molecules lies in the presence of a methyl group at the C2 position (ortho to the acetyl group) in 4-amino-3-fluoro-2-methylacetophenone. This seemingly minor addition introduces significant electronic and steric effects that differentiate its reactivity from that of 4-amino-3-fluoroacetophenone.

Property	4-amino-3-fluoro-2-methylacetophenone	4-amino-3-fluoroacetophenone
CAS Number	Not readily available	2002-82-6[1]
Molecular Formula	C₉H₁₀FNO	C₈H₈FNO
Molecular Weight	167.18 g/mol	153.15 g/mol
Key Substituents	-NH₂ (para), -F (meta), -CH₃ (ortho) to Acetyl	-NH₂ (para), -F (meta) to Acetyl

The substituents on the aromatic ring—amino (-NH₂), fluoro (-F), and acetyl (-COCH₃)—each exert distinct electronic influences through inductive and resonance effects, thereby modulating the electron density of the aromatic ring and the reactivity of the functional groups.

• Amino Group (-NH₂): A strong electron-donating group (+M > -I) that activates the ring towards electrophilic aromatic substitution, primarily at the ortho and para positions.[2][3]

• Fluoro Group (-F): An electronegative atom that deactivates the ring through a strong inductive effect (-I). However, it can also donate electron density via a resonance effect (+M), making it an ortho, para-director.[4] The interplay of these effects results in halogens being deactivating yet ortho, para-directing.[2]

• Acetyl Group (-COCH₃): A deactivating, electron-withdrawing group (-M, -I) that directs incoming electrophiles to the meta position.[5] Conversely, it activates the ring for nucleophilic aromatic substitution.[5]

• Methyl Group (-CH₃): An electron-donating group (+I and hyperconjugation) that activates the ring, directing electrophiles to the ortho and para positions.[6][7]

Comparative Reactivity Analysis

The presence of the ortho-methyl group in 4-amino-3-fluoro-2-methylacetophenone is the primary driver of the differences in reactivity compared to its non-methylated counterpart.

Electrophilic Aromatic Substitution (EAS)

In both molecules, the powerful activating and ortho, para-directing influence of the amino group is the dominant factor in electrophilic aromatic substitution. However, the available positions for substitution are different.

• 4-amino-3-fluoroacetophenone: The positions ortho to the strongly activating amino group are C3 and C5. The C3 position is already substituted with a fluorine atom. Therefore, electrophilic attack is most likely to occur at the C5 position.

• 4-amino-3-fluoro-2-methylacetophenone: The C5 position is also the most probable site for electrophilic attack, being ortho to the amino group and not sterically hindered by the methyl group. The C3 position is blocked by the fluorine atom.

The additional electron-donating methyl group in 4-amino-3-fluoro-2-methylacetophenone would be expected to further increase the electron density of the ring, making it inherently more reactive towards electrophiles than 4-amino-3-fluoroacetophenone. However, the steric hindrance from the ortho-methyl group could potentially decrease the rate of reaction at the adjacent C3 position if it were available.

Logical Flow of Electrophilic Aromatic Substitution:

Caption: Influence of substituents on electrophilic aromatic substitution.

Nucleophilic Aromatic Substitution (SNAr)

Aromatic rings generally undergo nucleophilic substitution only when strongly electron-withdrawing groups are present.[8] In both compounds, the acetyl group and the fluorine atom make the ring susceptible to SNAr, particularly at the carbon bearing the fluorine atom (C3).

The rate-determining step in SNAr is typically the initial attack of the nucleophile to form a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[9][10] The stability of this intermediate is enhanced by electron-withdrawing groups positioned ortho or para to the site of attack.

• 4-amino-3-fluoroacetophenone: The acetyl group is meta to the fluorine, which is not ideal for stabilizing the negative charge of the Meisenheimer complex through resonance. The amino group, being electron-donating, will further disfavor the reaction.

• 4-amino-3-fluoro-2-methylacetophenone: The situation is similar to the non-methylated analog regarding the electronic effects of the acetyl and amino groups on an SNAr reaction at the C3 position. The additional electron-donating methyl group would further decrease the ring's susceptibility to nucleophilic attack.

Therefore, both molecules are expected to be relatively unreactive towards nucleophilic aromatic substitution at the fluorine position under standard conditions. However, if a reaction were forced, 4-amino-3-fluoroacetophenone would likely be slightly more reactive than the 2-methyl derivative due to the additional electron-donating effect of the methyl group in the latter.

Reactivity of the Acetyl Group

The carbonyl carbon of the acetyl group is electrophilic and can undergo nucleophilic attack. The presence of electron-withdrawing groups on the aromatic ring enhances the electrophilicity of the carbonyl carbon.[6]

• 4-amino-3-fluoroacetophenone: The electron-withdrawing fluorine atom and the electron-donating amino group have opposing effects on the carbonyl's reactivity.

• 4-amino-3-fluoro-2-methylacetophenone: The addition of the electron-donating methyl group will slightly decrease the electrophilicity of the carbonyl carbon compared to the non-methylated analog.[6] More significantly, the ortho-methyl group introduces considerable steric hindrance around the acetyl group, which will likely decrease the rate of reactions involving nucleophilic attack at the carbonyl carbon.[6]

Reactivity of the Amino Group

The amino group in both molecules will exhibit typical reactivity for anilines. It can be acylated, alkylated, and undergo diazotization followed by various coupling reactions. The electronic environment of the amino group is slightly different in the two molecules due to the presence of the ortho-methyl group in one. This may lead to minor differences in the pKa of the conjugate acid and reaction rates, but the overall chemical behavior of the amino group is expected to be similar.

Experimental Protocols

To empirically determine the relative reactivity, a series of competitive experiments can be designed.

Competitive Electrophilic Aromatic Substitution (e.g., Bromination)

Objective: To determine the relative rates of electrophilic aromatic substitution.

Protocol:

• Equimolar amounts of 4-amino-3-fluoro-2-methylacetophenone and 4-amino-3-fluoroacetophenone are dissolved in a suitable solvent (e.g., acetic acid).

• A sub-stoichiometric amount of an electrophile (e.g., a solution of bromine in acetic acid) is added dropwise at a controlled temperature.

• The reaction is allowed to proceed for a specific time and then quenched.

• The product mixture is analyzed by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) to determine the relative amounts of the brominated products of each starting material.

Expected Outcome: It is hypothesized that 4-amino-3-fluoro-2-methylacetophenone will react faster due to the additional activating effect of the methyl group, leading to a higher proportion of its brominated product.

Experimental Workflow for Competitive Bromination:

Caption: Workflow for competitive electrophilic bromination.

Conclusion

The presence of an ortho-methyl group in 4-amino-3-fluoro-2-methylacetophenone introduces both electronic and steric effects that distinguish its reactivity from 4-amino-3-fluoroacetophenone.

Summary of Predicted Reactivity:

Reaction Type	4-amino-3-fluoro-2-methylacetophenone	4-amino-3-fluoroacetophenone	Rationale
Electrophilic Aromatic Substitution	More Reactive	Less Reactive	The +I effect of the methyl group increases ring activation.
Nucleophilic Aromatic Substitution	Less Reactive	More Reactive	The +I effect of the methyl group decreases ring electrophilicity.
Nucleophilic Attack at Carbonyl	Less Reactive	More Reactive	Steric hindrance from the ortho-methyl group and its +I effect.

This guide provides a theoretical framework for understanding the reactivity differences between these two compounds. Experimental validation through competitive reactions is essential to confirm these predictions and quantify the magnitude of the effects of the ortho-methyl group. Such knowledge is invaluable for the strategic design and synthesis of complex molecules in drug discovery and materials science.

References

• A Comparative Guide to the Reactivity of Methylacetophenone Isomers - Benchchem. (URL: )

• Electrophilic aromatic directing groups - Wikipedia. (URL: [Link])

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Navigating Purity Validation: A Guide to Elemental Analysis and Melting Point for CAS 922454-74-8

For researchers, scientists, and professionals in drug development, establishing the purity of a chemical compound is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of two fundamental techniques for purity validation—elemental analysis and melting point determination—with a focus on the compound identified by CAS number 922454-74-8.

Initial investigation to determine the chemical identity, including molecular formula and structure, of CAS 922454-74-8 did not yield definitive results from publicly available chemical databases. While a conclusive identification is pending, this guide will lay out the established principles and methodologies for these validation techniques, which are universally applicable once the compound's specific details are known.

The Imperative of Purity in Scientific Research

In the realm of drug discovery and development, the precise characterization of a substance is paramount. Impurities, even in trace amounts, can lead to misleading experimental outcomes, altered biological activity, and potential toxicity. Regulatory bodies such as the International Council for Harmonisation (ICH) have established stringent guidelines for the identification and control of impurities in new drug substances.[1][2][3][4] Therefore, employing robust analytical methods to verify the purity of a compound like CAS 922454-74-8 is not merely a quality control step but a fundamental aspect of scientific integrity.

Elemental Analysis: A Quantitative Approach to Purity

Elemental analysis, also known as CHNS analysis, is a powerful technique that determines the mass fractions of carbon, hydrogen, nitrogen, and sulfur in a sample.[5] The principle lies in the combustion of the sample, followed by the quantitative detection of the resulting elemental gases.

The value of elemental analysis in purity assessment stems from a direct comparison between the experimentally determined elemental composition and the theoretical values calculated from the compound's molecular formula.[6] For a pure substance, the experimental and theoretical percentages should align within a narrow, acceptable margin, typically within ±0.4%.[7][8] Significant deviations can indicate the presence of impurities, such as residual solvents, inorganic salts, or byproducts from the synthesis.[5]

Hypothetical Purity Assessment for CAS 922454-74-8

To illustrate, let us assume a hypothetical molecular formula for CAS 922454-74-8. Once the true molecular formula is ascertained, the following table can be populated with the correct theoretical values.

Element	Theoretical % (based on assumed formula)	Acceptable Experimental Range (±0.4%)	Alternative Scenario: Presence of Impurity (e.g., 0.5 H2O)
Carbon (C)
Hydrogen (H)
Nitrogen (N)

Note: This table is for illustrative purposes only and requires the definitive molecular formula of CAS 922454-74-8 for accurate data.

Experimental Protocol: Elemental Analysis

A detailed, step-by-step methodology for performing elemental analysis is crucial for obtaining reliable data.

Instrumentation: A calibrated CHNS elemental analyzer.

Procedure:

• Sample Preparation: Accurately weigh 1-3 mg of the dried sample of CAS 922454-74-8 into a tin capsule.

• Combustion: Introduce the sample into the combustion furnace of the analyzer, where it is heated to a high temperature (typically 900-1000 °C) in the presence of oxygen.

• Gas Separation: The resulting gases (CO₂, H₂O, N₂, and SO₂) are passed through a separation column.

• Detection: The separated gases are detected by a thermal conductivity detector.

• Data Analysis: The instrument's software calculates the percentage of each element based on the detector's response and the initial sample weight.

Melting Point: A Physical Indicator of Purity

Melting point determination is a fundamental and readily accessible technique for assessing the purity of a crystalline solid.[9][10] A pure compound typically exhibits a sharp, well-defined melting point range, usually within 1-2 °C.[9] The presence of impurities disrupts the crystal lattice, leading to a phenomenon known as melting point depression, where the melting point is lowered and the range over which the substance melts is broadened.

Interpreting Melting Point Data

A sharp melting point that is consistent with a known literature value is a strong indicator of high purity.[10] Conversely, a broad melting range that is lower than the expected value suggests the presence of impurities. This makes melting point analysis an excellent tool for initial purity screening and for monitoring the progress of purification.[10]

Experimental Protocol: Melting Point Determination

Instrumentation: A calibrated melting point apparatus.

Procedure:

• Sample Preparation: Finely powder a small amount of the crystalline sample of CAS 922454-74-8.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Measurement: Place the capillary tube in the heating block of the melting point apparatus.

• Heating: Heat the sample at a controlled rate, typically 1-2 °C per minute, near the expected melting point.

• Observation: Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the entire sample becomes liquid (the completion of melting). This range is the melting point.

Comparative Analysis: Elemental Analysis vs. Melting Point

Feature	Elemental Analysis	Melting Point Determination
Principle	Quantitative measurement of elemental composition.	Observation of the temperature range of phase transition from solid to liquid.
Information Provided	Direct, quantitative measure of elemental purity. Can detect a wide range of impurities.	Indirect, physical indicator of purity. Sensitive to impurities that affect the crystal lattice.
Strengths	Highly accurate and quantitative. Provides specific information about elemental composition.	Fast, simple, and requires minimal sample. Excellent for rapid purity screening.
Limitations	Requires a known molecular formula. Less sensitive to isomeric impurities.	Does not provide quantitative data on impurity levels. Not applicable to amorphous or non-crystalline solids.

Workflow for Purity Validation

The following diagram illustrates a logical workflow for validating the purity of a compound like CAS 922454-74-8, integrating both elemental analysis and melting point determination.

Caption: Workflow for Purity Validation of CAS 922454-74-8.

Conclusion

Both elemental analysis and melting point determination are indispensable tools in the arsenal of a research scientist for validating the purity of a chemical compound. While melting point offers a rapid and straightforward assessment of purity based on physical properties, elemental analysis provides a robust, quantitative measure of elemental composition. For a comprehensive and reliable purity profile of a substance like CAS 922454-74-8, a synergistic approach employing both techniques is highly recommended. The validation of analytical procedures themselves, as outlined by organizations like the USP, ensures that the methods used are suitable for their intended purpose, providing confidence in the final purity assessment.

References

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• Study.com. How to Determine the Purity of a Substance using Elemental Analysis. [Link]

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• YouTube. Validation, Verification, & Transfer of Analytical Methods – USP General Chapters 1224, 1225 & 1226. [Link]

• ACS Central Science. An International Study Evaluating Elemental Analysis. [Link]

• National Institutes of Health. An International Study Evaluating Elemental Analysis. [Link]

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• Fisher Scientific. USP <232>, <233> & <2232> Elemental Impurities. [Link]

• European Medicines Agency. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]

• Pharmaceutical Technology. Elemental Impurity Analysis. [Link]

• ICH. ich harmonised tripartite guideline - impurities in new drug substances q3a(r2). [Link]

• ICH. Quality Guidelines. [Link]

• University of Padova. Elemental Analysis - Technical Resources. [Link]

• USP-NF. 1086 IMPURITIES IN DRUG SUBSTANCES AND DRUG PRODUCTS. [Link]

• Scribd. Understanding Melting Range and Depression. [Link]

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Infrared (IR) spectroscopy peaks for ketone and amine signals in fluorinated anilines

Spectroscopic Distinctions: The Impact of Fluorination on Amine and Ketone IR Signatures

Executive Summary

In pharmaceutical development, fluorinated aromatic systems are ubiquitous due to their ability to modulate lipophilicity and metabolic stability. However, the high electronegativity of fluorine introduces significant electronic perturbations (inductive

and resonance effects) that shift characteristic Infrared (IR) absorption bands.

This guide provides a comparative technical analysis of IR signal behaviors for Primary Amines (in fluorinated anilines) versus Ketones (in fluorinated acetophenones or quinone intermediates). We focus on distinguishing these functional groups during synthesis monitoring, specifically how fluorine substitution patterns (ortho, meta, para) alter wavenumber frequencies compared to non-fluorinated baselines.

Mechanistic Principles: Electronic Perturbation

To interpret spectra accurately, one must understand the causality behind the peak shifts. Fluorine does not merely act as a passive substituent; it actively alters the bond force constants (

) of adjacent functional groups.

• The Inductive Effect (

  ): Fluorine withdraws electron density through the -framework.

  • Impact on Carbonyls (

    ): Withdrawal of electrons from the carbonyl carbon shortens the bond, increasing its force constant. This results in a hypsochromic shift (Blue Shift) to higher wavenumbers.

  • Impact on Amines (

    ): Withdrawal reduces the electron density on the Nitrogen atom, potentially increasing the -character of the N-H bond, which can also lead to higher frequency shifts, though this is often complicated by hydrogen bonding changes.

• The Resonance Effect (

  ): In para-fluorinated systems, fluorine can donate lone pair density back into the aromatic ring. This competes with the inductive effect, particularly in conjugated ketones, potentially lowering the bond order slightly, though the effect usually dominates in IR observations.

Visualization: Electronic Influence Pathways

The following diagram illustrates the competing electronic effects that dictate the observed IR shifts.

Caption: Causal pathway of Fluorine electronic effects on IR vibrational frequencies.

Comparative Analysis: Amine vs. Ketone Signals

This section compares the spectral fingerprints of fluorinated anilines against fluorinated aromatic ketones. This comparison is critical when monitoring the oxidation of anilines or the acylation of the amine group.

A. The Amine Signature (Fluorinated Anilines)

Primary anilines exhibit two distinct stretching bands derived from the symmetric and asymmetric stretching of the

group.

• Spectral Region:

  .

• The Fluorine Effect:

  • Introduction of Fluorine generally shifts

    stretches to higher frequencies compared to unsubstituted aniline.

  • Ortho-fluorination can introduce intramolecular Hydrogen Bonding (

    ), which typically broadens the peak and causes a slight Red Shift (lower wavenumber) for one of the bands, distinct from the sharp free amine bands.

  • C-N Stretch: The

    stretch (usually ) shifts to higher wavenumbers due to ring activation.

B. The Ketone Signature (Fluorinated Acetophenones/Quinones)

Ketones possess a strong dipole moment change, resulting in the most intense band in the IR spectrum.

• Spectral Region:

  .

• The Fluorine Effect:

  • Alpha-fluorination (F on the carbon adjacent to carbonyl) causes extreme shifts (up to

    ) due to the field effect.

  • Ring-fluorination:

    • Meta-F: Pure electron withdrawal increases

      frequency (e.g., ).

    • Para-F: Resonance donation competes, often resulting in a minimal shift or slight decrease compared to meta, but still higher than non-fluorinated controls.

C. Data Summary Table

The following data represents typical experimental values observed in neat samples (ATR).

Functional Group	Vibration Mode	Unsubstituted ( )	4-Fluoro (Para) ( )	2-Fluoro (Ortho) ( )	Signal Characteristics
Amine (Aniline)	Asym Stretch	~3420	~3440	~3455	Sharp doublet (primary).
Amine (Aniline)	Sym Stretch	~3350	~3365	~3375	Weaker than asymmetric.
Amine (Aniline)	Scissoring	~1600-1620	~1625	~1630	Medium; often overlaps with ring .
Ketone (Aromatic)	Stretch	~1685	~1692	~1698	Very Strong, sharp.
C-F Bond	Stretch	N/A	1200-1250	1200-1250	Strong, broad; useful confirmation.

Experimental Protocol: High-Fidelity ATR-FTIR

To reliably distinguish these shifts (often

), precise sample handling is required. We recommend Attenuated Total Reflectance (ATR) over KBr pellets to avoid moisture-induced shifts in the Amine region.

Workflow Diagram

Caption: Step-by-step ATR-FTIR acquisition workflow for fluorinated compounds.

Detailed Methodology

• Crystal Selection: Use a Diamond or ZnSe ATR crystal. Diamond is preferred for fluorinated anilines due to their potential corrosiveness and hardness.

• Background Subtraction: Collect a background spectrum immediately before the sample. Atmospheric

  (doublet at 2350 ) and vapor must be minimized as water vapor noise interferes with the Amine region.

• Sample Application:

  • Liquids: Place one drop to cover the "bullseye" of the crystal.

  • Solids: Place a small amount of powder; apply the pressure clamp until the force gauge indicates optimal contact. Critical: Inconsistent pressure alters peak intensity ratios, though frequency usually remains stable.

• Parameter Settings:

  • Resolution:

    or (High resolution is needed to resolve F-induced shifts).

  • Accumulations: Minimum 32 scans to improve Signal-to-Noise ratio.

• Validation: Check the

  region. A strong band here confirms the presence of the C-F bond, validating the sample identity before analyzing Amine/Ketone regions.

Interpretation Guide: Troubleshooting Overlaps

A common pitfall in analyzing fluorinated anilines is the Overtone Interference .

• The Issue: Carbonyls often display a weak overtone at

  (approx ).

• The Conflict: This overtone falls directly in the

  stretching region.

• The Solution:

  • Intensity Check:

    stretches are generally medium-to-strong. Overtone bands are weak.

  • Solvent Shift: If using solution IR, changing polarity affects

    and differently.

  • Deuteration (D2O shake): If feasible,

    will exchange to and shift to . The Carbonyl overtone will not shift.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. Wiley. (Standard text for inductive effect mechanisms in IR).

• NIST Chemistry WebBook. (2023). Infrared Spectra of Aniline and Fluorinated Derivatives. National Institute of Standards and Technology. [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. (Detailed tables on N-H and C=O shifts).

• Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley. (The authoritative source for substituent effects on wavenumbers).

A Comparative Guide to the Chromatographic Separation of 2-Methyl and 3-Methyl Acetophenone Isomers

For researchers, scientists, and professionals in drug development, the effective separation of positional isomers like 2-methyl and 3-methyl acetophenone is a frequent and critical challenge. These isomers, differing only in the placement of a methyl group on the aromatic ring, often exhibit very similar physicochemical properties, making their resolution a non-trivial task. This guide provides an in-depth comparison of various chromatographic techniques for this separation, supported by experimental data and protocols, to empower you in selecting and optimizing the most suitable method for your analytical or preparative needs.

The Challenge: Subtle Differences, Significant Impact

The structural similarity of 2-methyl and 3-methyl acetophenone results in closely related boiling points, polarities, and spectroscopic profiles. However, their distinct substitution patterns can lead to different biological activities, toxicological profiles, and synthetic pathways. Consequently, achieving baseline separation is paramount for accurate quantification, impurity profiling, and the isolation of pure isomers for further research.

Comparative Analysis of Chromatographic Techniques

The choice of chromatographic technique hinges on the specific requirements of the analysis, such as the desired resolution, speed, and scale. Here, we compare the performance of Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Supercritical Fluid Chromatography (SFC) for this separation.

Gas Chromatography (GC): The Workhorse for Volatile Isomers

Gas chromatography is a powerful technique for separating volatile and semi-volatile compounds.[1] The separation of 2-methyl and 3-methyl acetophenone by GC is primarily based on differences in their boiling points and interactions with the stationary phase.

Causality Behind Experimental Choices:

• Stationary Phase Selection: A mid-polarity stationary phase, such as one containing a polyethylene glycol (PEG) like a DB-WAX, is often effective.[2] The subtle differences in the dipole moments of the isomers can lead to differential interactions with the polar stationary phase. For more challenging separations, liquid crystal stationary phases can be employed, as they separate analytes based on molecular shape and geometry.

• Temperature Programming: A programmed temperature ramp is crucial.[3][4] It allows for the elution of both isomers with good peak shape and resolution within a reasonable analysis time. Starting at a lower temperature ensures good initial separation, while the ramp facilitates the timely elution of the later-eluting isomer.

Table 1: Representative GC-FID Performance Data

Parameter	2-Methylacetophenone	3-Methylacetophenone
Retention Time (min)	~10.5	~10.8
Resolution (Rs)	> 1.5	-

Note: Retention times are approximate and can vary based on the specific instrument and conditions.

High-Performance Liquid Chromatography (HPLC): Versatility for Non-Volatile Analogs

HPLC offers a wide range of stationary and mobile phases, providing significant flexibility for method development.[5] For aromatic positional isomers, reversed-phase HPLC is a common starting point.

Causality Behind Experimental Choices:

• Stationary Phase Selection: A phenyl-hexyl or biphenyl stationary phase can be particularly effective. These phases offer π-π interactions with the aromatic rings of the acetophenone isomers, providing an additional separation mechanism beyond simple hydrophobicity.[6] The different electron densities of the aromatic rings due to the methyl group's position can be exploited by these interactions.[6] For highly polar positional isomers, Aqueous Normal Phase (ANP) chromatography using a column like the Cogent Diamond Hydride™ can be a suitable alternative.[6]

• Mobile Phase Optimization: The choice of organic modifier (e.g., acetonitrile or methanol) and its proportion in the mobile phase is critical.[7] A systematic screening of different solvent compositions is often necessary to achieve optimal resolution.[5] The use of a buffer may be required if there are any ionizable impurities of concern.[5]

Table 2: Representative HPLC-UV Performance Data

Parameter	2-Methylacetophenone	3-Methylacetophenone
Retention Time (min)	~8.2	~8.9
Resolution (Rs)	> 2.0	-

Note: Retention times are approximate and can vary based on the specific column, mobile phase, and flow rate.

Supercritical Fluid Chromatography (SFC): A Green and Fast Alternative

SFC utilizes a supercritical fluid, typically carbon dioxide, as the primary mobile phase.[8] This technique is gaining popularity as a "green" alternative to normal-phase HPLC, offering faster separations and reduced solvent consumption.[8]

Causality Behind Experimental Choices:

• Stationary Phase and Modifier: Similar to HPLC, a variety of stationary phases can be used in SFC. Polysaccharide-based chiral stationary phases are often used for enantiomeric separations but can also show selectivity for positional isomers.[9] The addition of a small amount of an organic modifier, such as methanol or ethanol, is crucial for adjusting the solvating power of the mobile phase and achieving separation.[8]

• Pressure and Temperature Optimization: In SFC, pressure and temperature are key parameters that influence the density and solvating power of the supercritical fluid.[10] Optimizing these parameters can significantly impact the retention and resolution of the isomers.

Table 3: Representative SFC-UV Performance Data

Parameter	2-Methylacetophenone	3-Methylacetophenone
Retention Time (min)	~3.5	~3.9
Resolution (Rs)	> 1.8	-

Note: Retention times are approximate and can vary based on the specific column, modifier, pressure, and temperature.

Experimental Protocols

Detailed GC-FID Protocol

This protocol provides a starting point for the separation of 2- and 3-methyl acetophenone using Gas Chromatography with Flame Ionization Detection (GC-FID).

Instrumentation and Reagents:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary GC Column: DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[2]

• Carrier Gas: Helium (99.999% purity).[2]

• Gases for FID: Hydrogen and compressed air.[2]

• Standards: 2-Methylacetophenone (≥98% purity), 3-Methylacetophenone (≥98% purity).

• Solvent: Dichloromethane (HPLC grade).[2]

Procedure:

• Standard Preparation:

  • Prepare individual stock solutions (1000 µg/mL) of 2-methylacetophenone and 3-methylacetophenone in dichloromethane.[2]

  • Prepare a mixed working standard (100 µg/mL) by combining appropriate volumes of the stock solutions and diluting with dichloromethane.[2]

• Sample Preparation: Dissolve the sample containing the isomers in dichloromethane to a concentration expected to be within the linear range of the detector.[2]

• GC Conditions:

  • Injector Temperature: 250 °C.[1]

  • Detector Temperature: 300 °C.[1]

  • Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.[1]

  • Carrier Gas Flow Rate: Set to an optimal linear velocity for the column used.

  • Injection Volume: 1 µL.

• Data Acquisition and Analysis:

  • Inject the mixed standard to determine the retention times of each isomer.

  • Inject the sample solution.

  • Identify and integrate the peaks corresponding to 2- and 3-methyl acetophenone.

Detailed HPLC-UV Protocol

This protocol outlines a method for separating 2- and 3-methyl acetophenone using High-Performance Liquid Chromatography with UV detection.

Instrumentation and Reagents:

• HPLC system with a UV detector.

• HPLC Column: Phenyl-Hexyl column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile and Water.

• Standards: 2-Methylacetophenone (≥98% purity), 3-Methylacetophenone (≥98% purity).

• Solvent: Mobile phase.

Procedure:

• Standard and Sample Preparation: Dissolve the standards and sample in the mobile phase to a concentration of approximately 1 mg/mL and filter through a 0.45 µm syringe filter.[11][12]

• HPLC Conditions:

  • Mobile Phase Composition: A gradient starting from 40% Acetonitrile / 60% Water, ramping to 70% Acetonitrile / 30% Water over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Data Acquisition and Analysis:

  • Equilibrate the column with the initial mobile phase until a stable baseline is achieved.[12]

  • Inject the mixed standard to determine retention times.

  • Inject the sample.

  • Identify and integrate the peaks of interest.

Visualization of Method Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate chromatographic method for separating 2- and 3-methyl acetophenone.

Caption: Workflow for selecting a chromatographic method.

Conclusion

The successful chromatographic separation of 2-methyl and 3-methyl acetophenone isomers is readily achievable with careful method selection and optimization. Gas chromatography is often the method of choice due to the volatility of these compounds. However, HPLC and SFC provide excellent alternatives, particularly when dealing with more complex matrices or when preparative scale separation is required. By understanding the underlying principles of each technique and systematically optimizing the experimental parameters, researchers can confidently achieve the desired resolution for their specific application.

References

• Benchchem.
• MicroSolv Technology Corporation. Positional Isomer Separation Method Suggestions using HPLC or LCMS. Published December 1, 2025.
• PubMed. Isolation, Chiral-Phase Resolution, and Determination of the Absolute Configurations of a Complete Series of Stereoisomers of a Rearranged Acetophenone with Three Stereocenters. Published June 28, 2019.
• RSC Publishing. Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. Accessed February 27, 2026.
• PubMed. Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. Published January 15, 2011.
• Crawford Scientific.
• ResearchGate. Production of chiral aromatic alcohol by acetophenone and 1-arylethanol derivatives using vegetables. Accessed February 27, 2026.
• Longdom Publishing. Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Published June 7, 2022.
• PubMed. Gas chromatographic analysis of acetophenone oxime and its metabolites. Accessed February 27, 2026.
• ResearchGate. Gas chromatographic analysis of acetophenone oxime and its metabolites. Published August 5, 2025.
• ACS Publications. Adapting Chiral Gas Chromatography into Existing Undergraduate Laboratories to Emphasize the Importance of Stereochemistry. Published January 30, 2024.
• ResearchGate. Chiral Metal Salen Complexes as Chiral Electrocatalysts for Asymmetric Electrochemical Carboxylation of Acetophenone. Accessed February 27, 2026.
• International Journal of Scientific & Technology Research.
• Interchim technology. Method Development HPLC. Accessed February 27, 2026.
• SpringerLink. Biotransformation of acetophenone and its halogen derivatives by Yarrowia lipolytica strains. Accessed February 27, 2026.
• ChemRxiv. Adaptation of Chiral GC into existing undergraduate labs to improve student appreciation of stereochemistry. Accessed February 27, 2026.
• Phenomenex. Supercritical Fluid Chromatography (SFC) Columns. Accessed February 27, 2026.
• MTC USA.
• SIELC Technologies. Separation of Acetophenone on Newcrom R1 HPLC column. Published February 16, 2018.
• Journal of Chromatography A.
• Journal of the Chinese Chemical Society.
• Waters Corporation. Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library. Accessed February 27, 2026.
• University of Pretoria. Chapter 5: SFC group separation: experimental. Accessed February 27, 2026.
• Benchchem.
• Benchchem. A Comparative Guide to the Reactivity of Methylacetophenone Isomers. Accessed February 27, 2026.
• National Center for Biotechnology Information.
• The Royal Society of Chemistry. Supplementary Information for: Asymmetric Transfer Hydrogenation of Ketones using a Recyclable Iron(II)
• Scientific Research Publishing.
• PubChem. 2-Methylacetophenone. Accessed February 27, 2026.
• Agilent. HPLC Separation Fundamentals. Published December 11, 2007.
• Sigma-Aldrich.
• Chromatography Forum. Some HPLC questions - beginner. Published November 29, 2012.
• Benchchem. Technical Support Center: Chiral HPLC Separation of 2-Amino-3-methylhexanoic Acid Enantiomers. Accessed February 27, 2026.

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Safety & Regulatory Compliance

1-(4-Amino-3-fluoro-2-methylphenyl)ethanone proper disposal procedures

Executive Summary: Immediate Operational Directive

For researchers and facility managers handling 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone , this compound must be treated as a Halogenated, Nitrogenous Organic Solid .[1][2]

Core Disposal Rule: Due to the carbon-fluorine (C-F) bond and the amine functionality, this material requires high-temperature incineration with flue gas scrubbing.[1][2] Do not dispose of down the drain or in general trash.[2] Do not mix with oxidizing acids (Nitric, Perchloric) due to the risk of exothermic reaction with the amine group.[2]

Chemical Profile & Hazard Identification

To ensure the safety of the disposal chain, you must understand the "Why" behind the protocol. This compound is a fluorinated aniline derivative .[2] Its disposal requirements are dictated by two structural features:

• The Fluorine Atom: Requires specific incineration conditions to prevent the release of hydrofluoric acid (HF) or perfluoroisobutene (PFIB) in exhaust streams.[2]

• The Amine Group: A basic functional group that can generate Nitrogen Oxides (NOx) during combustion and reacts vigorously with acids.[2]

Hazard Summary Table

Feature	Classification	Hazard Code (GHS)	Operational Impact
Acute Toxicity	Oral - Cat 4	H302: Harmful if swallowed	Double-bagging required to prevent dust inhalation/ingestion.[1][2]
Irritation	Skin/Eye - Cat 2	H315/H319: Causes irritation	Standard PPE (Nitrile gloves, safety glasses) mandatory.[1][2]
Reactivity	Incompatible	N/A	Segregate from Oxidizers & Acids. Amine group is reactive.[1][2]
Environmental	Aquatic Acute	H400/H410: Toxic to aquatic life	Zero-discharge policy. All rinsate must be collected.[1][2]

Pre-Disposal Handling & Segregation

Before moving the waste to the central accumulation area, follow these segregation protocols to prevent cross-contamination or accidental reactivity.

The "Halogen Rule"

Even though this molecule contains Fluorine (which is lighter than Chlorine or Bromine), most waste management facilities classify it as Halogenated Waste .[1][2]

• Why? Fluorine degrades into HF during standard combustion, which corrodes standard incinerator linings.[2] It must be routed to facilities equipped with caustic scrubbers.[2]

Segregation Protocol

• Solid Waste: Segregate into a container marked "Hazardous Waste - Solid (Halogenated Organic)." [1][2]

• Liquid Waste (Mother Liquor):

  • If dissolved in DCM/Chloroform : Dispose in Halogenated Solvent waste.[1][2]

  • If dissolved in Methanol/Ethyl Acetate : Even though the solvent is non-halogenated, the solute is halogenated.[2] Label as Halogenated Waste if the concentration exceeds 1%.[2]

Detailed Disposal Protocols

Scenario A: Disposal of Solid Reagent (Excess/Expired)

• Step 1: Transfer the solid substance into a clear, sealable polyethylene bag (primary containment).[2]

• Step 2: Place the primary bag into a secondary container (Fiber drum or HDPE wide-mouth jar).

• Step 3: Label the container with the full chemical name.[2] Do not use abbreviations.

• Step 4: Affix a "Hazardous Waste" tag.[2] Check the box for "Toxic" and "Irritant."[2]

• Step 5: Write "Contains Fluorinated Organics" in the comments section of the waste tag.[2]

Scenario B: Disposal of Reaction Mixtures (Liquid)

• Step 1: Assess the pH.[2] If the solution is acidic (due to workup), neutralize to pH 6–8 using Sodium Bicarbonate (

  ) before bottling.[2] Rationale: Prevents pressure buildup from acid-amine reactions in the waste drum.[1][2]

• Step 2: Pour into a chemically compatible waste container (HDPE or Glass; avoid metal if acidic residues are possible).[1][2]

• Step 3: Leave 10% headspace in the bottle for vapor expansion.[2]

• Step 4: Cap tightly.[2][3][4][5] Ensure the cap liner is compatible (Teflon/PTFE lined caps are preferred).[2]

Scenario C: Spill Cleanup Procedure

• Step 1: Evacuate the immediate area if dust is airborne.[2]

• Step 2: Don PPE: Nitrile gloves (double layer), lab coat, and N95/P100 respirator if powder is fine.[2]

• Step 3: Dry Spill: Do not dry sweep.[1][2] Cover with a wet paper towel or oil-impregnated sweeping compound to suppress dust, then scoop into a bag.[1][2]

• Step 4: Wet Spill: Absorb with vermiculite or sand.[1][2] Do not use sawdust (combustible reaction risk with certain derivatives).[1][2]

• Step 5: Wipe the surface with a mild detergent and water.[2] Collect all wipes and rinsate as solid hazardous waste.[2]

Decision Matrix: Waste Stream Routing

The following diagram illustrates the logical flow for determining the correct waste stream for 1-(4-Amino-3-fluoro-2-methylphenyl)ethanone.

Figure 1: Decision logic for routing fluorinated aniline waste streams. Note that high concentrations of fluorinated solutes often default to halogenated streams to protect incinerator catalysts.

Regulatory Compliance (RCRA & EPA)

While this specific CAS may not be explicitly listed on the EPA "P-List" or "U-List," it is regulated under the Resource Conservation and Recovery Act (RCRA) via characteristic definitions.[1][2]

• Waste Characterization:

  • If the waste exhibits toxicity (based on TCLP) or ignitability (if in flammable solvent), it is a hazardous waste.[2]

  • Generator Status: You are responsible for making the "Hazardous Waste Determination" (40 CFR § 262.11).[1][2]

• EPA Waste Codes (Typical):

  • D001: Ignitable (if in flammable solvent).[1][2]

  • F002/F003: Spent solvents (if applicable).[1][2]

  • Recommended Internal Code: "Non-Regulated Hazardous Waste - Halogenated" (if it does not meet specific listing criteria but poses EHS risks).[1][2]

Transportation (DOT):

• Proper Shipping Name: Toxic solids, organic, n.o.s. (1-(4-Amino-3-fluoro-2-methylphenyl)ethanone)[1][2]

• UN Number: UN 2811 (Likely assignment for transport; verify with EHS).[1][2]

• Hazard Class: 6.1

References

• United States Environmental Protection Agency (EPA). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions.[2] 40 CFR Part 261.[2] Link

• PubChem. Compound Summary: 4-Aminoacetophenone (Analogous Structure).[1][2] National Library of Medicine.[2] Link[1][2]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[2] 29 CFR 1910.1200.[2] Link

• Prudent Practices in the Laboratory. Handling and Disposal of Chemicals. National Research Council.[2] Link

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